Solochrome Black

• CAS: 1787-61-7

Core Science & Biosynthesis

Solochrome Black T chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Solochrome Black T, also known by the names Eriochrome Black T and Mordant Black 11, is an azo dye that functions as a crucial complexometric indicator in analytical chemistry. Its primary application lies in the quantitative determination of metal ions, most notably in measuring the hardness of water through complexometric titrations with ethylenediaminetetraacetic acid (EDTA). This guide provides an in-depth overview of its chemical structure, properties, and a detailed experimental protocol for its use in water hardness determination.

Chemical Structure and Properties

Solochrome Black T is the sodium salt of 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-naphthol-4-sulfonic acid.[1] Its structure features multiple functional groups, including hydroxyl, azo, nitro, and sulfonic acid groups, which are responsible for its chelating and indicator properties.

Chemical Structure:

The key physicochemical properties of Solochrome Black T are summarized in the table below for easy reference and comparison.

Property	Value
Chemical Formula	C20H12N3NaO7S[1][2][3][4]
Molecular Weight	461.38 g/mol [1][2][3][4]
Appearance	Dark red/brown to brownish-black powder[1][2]
CAS Number	1787-61-7[1][3]
Solubility in Water	50 g/L at 20 °C[2]
pKa1	6.2[1]
pKa2	11.55[1]
pH of 10 g/L solution	3.7 (at 20 °C)

Mechanism of Action in Complexometric Titrations

The utility of Solochrome Black T as a metal ion indicator is based on its ability to form a colored complex with metal ions. In a buffered solution at a pH of approximately 10, the deprotonated form of Solochrome Black T is blue.[1] When metal ions such as calcium (Ca²⁺) and magnesium (Mg²⁺) are present, they form a less stable, wine-red complex with the indicator.[1][2]

During a complexometric titration with EDTA, the EDTA, being a stronger chelating agent, progressively binds with the free metal ions. Once all the free metal ions are complexed by EDTA, the EDTA then displaces the metal ions from the weaker indicator-metal complex. This releases the free indicator, causing a sharp color change from wine-red to blue, which signals the endpoint of the titration.[1][5]

The logical workflow of this process is illustrated in the diagram below:

Caption: Logical workflow of Solochrome Black T as an indicator in the complexometric titration of metal ions with EDTA.

Experimental Protocol: Determination of Water Hardness

This protocol details the methodology for determining the total hardness of a water sample using Solochrome Black T as an indicator in an EDTA titration.

1. Materials and Reagents:

• Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium ethylenediaminetetraacetate dihydrate in distilled water and dilute to 1 L.

• Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonia solution and dilute to 1 L with distilled water.

• Solochrome Black T Indicator Solution: Dissolve 0.5 g of Solochrome Black T in 100 mL of triethanolamine or a suitable alcohol.

• Water Sample

• Burette, Pipette, Conical Flask, and other standard laboratory glassware.

2. Experimental Procedure:

• Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a 250 mL conical flask.

• Buffering: Add 1-2 mL of the ammonia buffer solution to the water sample to adjust the pH to approximately 10. This is crucial for the proper functioning of the indicator and the stability of the metal-EDTA complex.

• Indicator Addition: Add 2-3 drops of the Solochrome Black T indicator solution to the flask. The solution should turn a wine-red color if calcium or magnesium ions are present.[1][2]

• Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume. Titrate the water sample with the EDTA solution while constantly swirling the flask.

• Endpoint Determination: Continue the titration until the color of the solution changes from wine-red to a distinct blue. The endpoint is reached when the last tinge of red disappears.[1]

• Recording and Calculation: Record the final volume of EDTA used. The total hardness of the water, expressed as mg/L of CaCO₃, can be calculated using the following formula:

  Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

  Where:

  • V_EDTA = Volume of EDTA solution used (in L)

  • M_EDTA = Molarity of the EDTA solution (in mol/L)

  • 100.09 = Molar mass of CaCO₃ (in g/mol )

  • V_sample = Volume of the water sample (in L)

The experimental workflow is visualized in the diagram below:

Caption: Step-by-step experimental workflow for the determination of water hardness using Solochrome Black T and EDTA titration.

References

• 1. gspchem.com [gspchem.com]
• 2. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 3. nemi.gov [nemi.gov]
• 4. krayonnz.com [krayonnz.com]
• 5. Eriochrome Black T - Wikipedia [en.wikipedia.org]

Eriochrome Black T Indicator: A Technical Guide to its Color Change Mechanism

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the core mechanisms governing the color change of Eriochrome Black T (EBT), a critical indicator in complexometric titrations. We will explore the intricate interplay of pH, metal ion coordination, and competitive chelation that defines its function. Detailed experimental protocols, quantitative data, and process visualizations are provided to offer a comprehensive resource for laboratory applications.

The Core Mechanism: pH and Metal Ion Coordination

Eriochrome Black T is an azo dye whose color is dependent on both the pH of the solution and the presence of metal ions.[1][2] Its utility as an indicator stems from the distinct color difference between its free form and its metal-complexed form at a specific pH.[3][4] The process is primarily used in titrations with ethylenediaminetetraacetic acid (EDTA), a powerful chelating agent.[5]

The Role of pH

EBT is a polyprotic acid, which can be represented as H₂In⁻ in its acidic form. It undergoes successive deprotonation steps as the pH increases, resulting in different colored species. The two key pKa values are approximately 6.3 and 11.5.[1][6]

• Below pH 6.3: The dominant species is the reddish H₂In⁻.[6]

• Between pH 7 and 11: The indicator loses a proton to form the sky blue HIn²⁻ species. This is the optimal pH range for titrations.[6][7]

• Above pH 11.5: A second proton is lost, forming the orange-colored In³⁻ species.[6]

For complexometric titrations, the pH is typically buffered to around 10.[5][8] This ensures that the dominant form of the free indicator is the blue HIn²⁻, providing a clear starting color before the metal-EBT complex is formed.

Formation of the Metal-EBT Complex

In the presence of divalent metal cations like Mg²⁺ and Ca²⁺ at a pH of 10, EBT (in its blue HIn²⁻ form) donates a pair of electrons to form a stable, wine-red colored complex (MIn⁻).[6][8][9] The formation of this metal-indicator complex is the crucial first step in the titration, imparting the initial wine-red color to the solution.[5]

The Titration Endpoint

The titration proceeds by the addition of EDTA (commonly as its disodium salt, H₂Y²⁻). EDTA is a stronger chelating agent than EBT and forms a more stable, colorless complex with the metal ions.[5][10] As EDTA is added, it systematically sequesters the metal ions from the solution. Once all free metal ions are complexed, the EDTA begins to displace the metal ions from the wine-red MIn⁻ complex.

MIn⁻ (Wine-Red) + H₂Y²⁻ (EDTA) → MY²⁻ (Colorless Metal-EDTA Complex) + HIn²⁻ (Blue)

When the last of the metal ions are removed from the EBT complex, the indicator is liberated back to its free, blue HIn²⁻ form. This sharp color change from wine-red to sky blue signals the equivalence point of the titration.[5][9]

Signaling Pathway Visualization

The following diagram illustrates the equilibrium shifts responsible for the color change of the Eriochrome Black T indicator during a complexometric titration.

Caption: The pH-dependent forms of EBT and the titration mechanism at pH 10.

Quantitative Data

The effectiveness of the EBT indicator system is governed by the relative stability of the complexes formed and the dissociation constants of the indicator itself.

Table 1: Dissociation Constants of Eriochrome Black T

Constant	pKa Value	pH Range Transition
pKa₂	~6.3	Transition from H₂In⁻ (Red) to HIn²⁻ (Blue)[1][6]
pKa₃	~11.5	Transition from HIn²⁻ (Blue) to In³⁻ (Orange)[1][6]

Table 2: Stability Constants (log K_f) of Metal Complexes

Metal Ion	log K_f (Metal-EDTA Complex)	log K_f (Metal-EBT Complex)
Mg²⁺	8.79[11]	~7.0
Ca²⁺	10.69[11]	~5.4
Zn²⁺	16.50[11]	~12.9
Ni²⁺	18.62[11]	~14.0

Note: Stability constants can vary with temperature and ionic strength. The values provided are representative. The Metal-EDTA complex must be significantly more stable than the Metal-EBT complex for a sharp endpoint.

Experimental Protocols

The following is a detailed methodology for the determination of water hardness using a standard EDTA titration with Eriochrome Black T indicator.

Reagent Preparation

• Standard 0.01 M EDTA Solution: Dry the dihydrate of the disodium salt (Na₂H₂Y·2H₂O) at 80°C for one hour.[12] Accurately weigh approximately 3.72 g and dissolve it in 1 L of deionized water. A small amount of NaOH can be added to aid dissolution, as a pH of around 8 is ideal.[13]

• Ammonia Buffer Solution (pH 10): Dissolve 64 g of ammonium chloride (NH₄Cl) in approximately 570 mL of concentrated ammonia solution (NH₄OH) and dilute to 1 L with deionized water.

• Eriochrome Black T Indicator Solution: Dissolve 0.4 g of EBT powder in 100 mL of 95% ethanol.[9] This solution is stable for at least two months.[9] Alternatively, grind 0.2 g of EBT with 100 g of NaCl to create a dry powder indicator.[14]

Titration Procedure

• Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.[5]

• pH Adjustment: Add 1-2 mL of the ammonia buffer solution to bring the sample to a pH of approximately 10.[5][12]

• Indicator Addition: Add 3-5 drops of the EBT indicator solution or a small scoop (~0.2 g) of the solid mixture.[5][14] The solution should turn a distinct wine-red color, indicating the formation of the metal-EBT complex.[5]

• Titration: Titrate the sample with the standard 0.01 M EDTA solution from a burette.[5] Swirl the flask continuously. As the endpoint is approached, the solution will turn purple.[5]

• Endpoint Determination: The endpoint is reached when the color makes a final, sharp transition from wine-red/purple to a clear, sky blue.[5][9] This indicates that all metal ions have been complexed by the EDTA.

• Calculation: Record the volume of EDTA used and calculate the concentration of metal ions (hardness) in the sample.

Experimental Workflow Visualization

The diagram below outlines the sequential steps for performing a complexometric titration to determine water hardness.

Caption: A standard workflow for water hardness determination using EBT and EDTA.

References

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 2. macsenlab.com [macsenlab.com]
• 3. Revealing the Coloration and Color Change Mechanisms of the Eriochrome Black T Indicator through Computational Chemistry and UV-Visible Absorption Spectroscopy [ccspublishing.org.cn]
• 4. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 5. gspchem.com [gspchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chemiis.com [chemiis.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. nemi.gov [nemi.gov]
• 10. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 11. chromedia.org [chromedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chemtalk.com.au [chemtalk.com.au]
• 14. scribd.com [scribd.com]

Technical Guide: Molar Absorptivity of Solochrome Black T in Ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solochrome Black T, also known as Eriochrome Black T (EBT), is an azo dye widely utilized as a complexometric indicator, particularly in the determination of water hardness. Its application in various analytical and research fields necessitates a thorough understanding of its spectrophotometric properties. This technical guide provides an in-depth overview of the molar absorptivity of Solochrome Black T in ethanol. While a definitive molar absorptivity value in absolute ethanol is not consistently reported in the literature, this guide outlines the key spectral characteristics and presents a detailed experimental protocol for its determination.

Spectrophotometric Properties of Solochrome Black T in Ethanolic Solutions

The molar absorptivity of a compound is a measure of how strongly it absorbs light at a particular wavelength. It is an intrinsic property of the substance in a given solvent. The UV-Visible absorption spectrum of Solochrome Black T in ethanolic solutions is characterized by a maximum absorption wavelength (λmax) in the visible range.

Based on available data, the spectrophotometric properties of Solochrome Black T in ethanol-containing solutions are summarized below. It is important to note that the solvent composition can influence the λmax.

Parameter	Value	Solvent	Citation
Maximum Wavelength (λmax)	567 nm	Aqueous solution of 96% ethanol	[1]
Maximum Wavelength (λmax)	566 nm	Not specified	[2]
Spectral Profile	Exhibits concentration-dependent spectral changes	Aqueous solution with 10% Ethanol	[3]

Note: The concentration-dependent spectral changes suggest that Solochrome Black T may form different molecular species at higher concentrations, which can affect the linearity of the Beer-Lambert law.[3]

Experimental Protocol for Determination of Molar Absorptivity

The molar absorptivity (ε) of Solochrome Black T in ethanol can be determined experimentally using the Beer-Lambert law:

A = εbc

Where:

• A is the absorbance (unitless)

• ε is the molar absorptivity (L·mol⁻¹·cm⁻¹)

• b is the path length of the cuvette (typically 1 cm)

• c is the concentration of the solution (mol·L⁻¹)

Materials and Equipment

• Solochrome Black T (analytical grade)

• Ethanol (spectroscopic grade, 95% or absolute)

• Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Pipettes (graduated and volumetric)

• Analytical balance

• UV-Visible spectrophotometer

• Quartz or glass cuvettes (1 cm path length)

Methodology

• Preparation of a Stock Solution:

  • Accurately weigh a precise amount of Solochrome Black T powder using an analytical balance.

  • Dissolve the powder in a known volume of ethanol in a volumetric flask to prepare a stock solution of a specific molar concentration. For example, a 100 µM stock solution can be prepared.

• Preparation of Standard Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of standard solutions with decreasing concentrations (e.g., 80 µM, 60 µM, 40 µM, 20 µM, 10 µM).

  • Use volumetric flasks and pipettes to ensure accuracy in dilutions.

• Determination of Maximum Wavelength (λmax):

  • Use one of the standard solutions (e.g., 40 µM) to scan the absorbance across the visible spectrum (e.g., 400-700 nm) using the spectrophotometer.

  • The wavelength at which the highest absorbance is recorded is the λmax.

• Measurement of Absorbance:

  • Set the spectrophotometer to the determined λmax.

  • Use ethanol as a blank to calibrate the spectrophotometer to zero absorbance.

  • Measure the absorbance of each standard solution, starting from the least concentrated to the most concentrated.

  • Ensure to rinse the cuvette with the next solution to be measured.

• Data Analysis and Calculation of Molar Absorptivity:

  • Plot a calibration curve of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

  • The resulting plot should be a straight line passing through the origin, in accordance with the Beer-Lambert law.

  • Determine the slope of the line, which is equal to εb (molar absorptivity multiplied by the path length).

  • Since the path length (b) is typically 1 cm, the slope of the line is equal to the molar absorptivity (ε).

Visual Representations

Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of the molar absorptivity of Solochrome Black T in ethanol.

Caption: Workflow for determining the molar absorptivity of Solochrome Black T.

Beer-Lambert Law Relationship

The logical relationship defined by the Beer-Lambert Law is visualized below.

Caption: Relationship of variables in the Beer-Lambert Law.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. Absorption [Eriochrome Black T] | AAT Bioquest [aatbio.com]
• 3. Spectrochemical data of the dyes EBT, MB, MO and RB5 [solarchemist.se]

An In-depth Technical Guide to the Synthesis and Purification of Eriochrome Black T

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Eriochrome Black T (EBT), a widely used complexometric indicator and mordant dye. The following sections detail the chemical principles, experimental protocols, and safety considerations for the laboratory-scale preparation of high-purity Eriochrome Black T.

Introduction

Eriochrome Black T, also known as Solochrome Black T or C.I. Mordant Black 11, is an azo dye with the chemical formula C₂₀H₁₂N₃NaO₇S.[1] Its primary application in analytical chemistry is as a metal indicator in complexometric titrations, particularly for the determination of water hardness.[1] The synthesis of Eriochrome Black T involves a two-step process: the diazotization of an aromatic amine followed by an azo coupling reaction with an activated aromatic compound.

Synthesis of Eriochrome Black T

The synthesis of Eriochrome Black T proceeds via the diazotization of 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid and its subsequent coupling with 1-naphthol (alpha-naphthol).

Chemical Reaction Scheme

The overall reaction can be depicted as follows:

Step 1: Diazotization of 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid

Step 2: Azo coupling with 1-Naphthol

Experimental Protocol

Materials and Reagents:

Reagent	CAS Number	Molecular Formula	Purity
4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid	6259-63-8	C₁₀H₈N₂O₆S	≥ 98%
1-Naphthol (alpha-Naphthol)	90-15-3	C₁₀H₈O	≥ 99%
Sodium Nitrite (NaNO₂)	7632-00-0	NaNO₂	≥ 99%
Hydrochloric Acid (HCl), concentrated (37%)	7647-01-0	HCl	ACS Grade
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	≥ 98%
Sodium Carbonate (Na₂CO₃), anhydrous	497-19-8	Na₂CO₃	≥ 99.5%
Sodium Chloride (NaCl)	7647-14-5	NaCl	ACS Grade
Distilled or Deionized Water	7732-18-5	H₂O	-

Equipment:

• Beakers (various sizes)

• Erlenmeyer flasks

• Magnetic stirrer and stir bars

• Ice bath

• Buchner funnel and filter flask

• Vacuum source

• pH meter or pH indicator paper

• Glass stirring rods

• Heating mantle or hot plate

• Thermometer

Procedure:

Part A: Diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid

• In a 250 mL beaker, prepare a solution of 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid (e.g., 5.0 g, 17.6 mmol) in 100 mL of distilled water containing sodium hydroxide (e.g., 0.7 g, 17.5 mmol). Stir until a clear solution is obtained.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Slowly add concentrated hydrochloric acid (e.g., 5 mL) to the cooled solution. A fine precipitate of the amine salt may form.

• In a separate beaker, dissolve sodium nitrite (e.g., 1.3 g, 18.8 mmol) in 10 mL of distilled water.

• Add the sodium nitrite solution dropwise to the cold suspension of the amine salt over a period of 15-20 minutes, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure complete diazotization. The resulting diazonium salt solution should be used immediately in the next step.

Part B: Azo Coupling Reaction

• In a 500 mL beaker, dissolve 1-naphthol (e.g., 2.5 g, 17.3 mmol) in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cool this alkaline 1-naphthol solution to 0-5 °C in an ice bath.

• Slowly, and with vigorous stirring, add the cold diazonium salt solution from Part A to the cold alkaline 1-naphthol solution.

• During the addition, maintain the temperature below 10 °C and ensure the reaction mixture remains alkaline by adding a 20% sodium carbonate solution as needed to keep the pH around 8-9.

• A dark-colored precipitate of Eriochrome Black T will form.

• After the addition is complete, continue stirring the mixture in the ice bath for 1-2 hours to ensure the coupling reaction goes to completion.

Workflow Diagram

Caption: Synthesis workflow for Eriochrome Black T.

Purification of Eriochrome Black T

The crude Eriochrome Black T precipitate is purified by salting out and subsequent recrystallization.

Experimental Protocol

Procedure:

• Salting Out: To the reaction mixture containing the crude EBT precipitate, add solid sodium chloride (NaCl) portion-wise with stirring until the dye is fully precipitated. This process, known as salting out, reduces the solubility of the dye in the aqueous medium.

• Filtration and Washing: Filter the crude Eriochrome Black T using a Buchner funnel under vacuum. Wash the filter cake with a cold saturated NaCl solution to remove unreacted starting materials and other water-soluble impurities.

• Recrystallization:

  • Transfer the crude EBT to a beaker.

  • Dissolve the crude solid in a minimum amount of hot water (or a mixture of ethanol and water). The choice of solvent may require some small-scale trials to find the optimal conditions. The goal is to use a solvent in which the dye is highly soluble at high temperatures and poorly soluble at low temperatures.[2]

  • Once the dye is dissolved, allow the solution to cool slowly to room temperature.

  • Further cool the solution in an ice bath to maximize the yield of the purified crystals.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent (the same solvent system used for recrystallization).

• Drying: Dry the purified Eriochrome Black T crystals in a desiccator or a vacuum oven at a low temperature (e.g., 50-60 °C) to avoid decomposition.

Purification Workflow Diagram

Caption: Purification workflow for Eriochrome Black T.

Characterization and Data

The purity and identity of the synthesized Eriochrome Black T can be confirmed by various analytical techniques.

Property	Expected Value
Appearance	Dark brown to black powder
Molecular Weight	461.38 g/mol
Melting Point	Decomposes above 200 °C
Solubility	Soluble in water, slightly soluble in ethanol
UV-Vis (in water)	λmax ≈ 530-570 nm (pH dependent)[3]
Theoretical Yield	Based on the limiting reagent (typically 1-naphthol)
Expected Purity	> 95% after purification

Safety and Handling

It is imperative to adhere to standard laboratory safety protocols when synthesizing and handling Eriochrome Black T and its precursors.

• 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid: May cause skin and respiratory irritation.[4]

• 1-Naphthol (alpha-Naphthol): Harmful if swallowed, inhaled, or absorbed through the skin. Causes severe eye irritation and may cause damage to organs.[5][6]

• Sodium Nitrite: A strong oxidizing agent. Contact with acids can produce toxic nitrogen oxides.[7][8]

• Hydrochloric Acid: Corrosive and causes severe skin burns and eye damage.[1]

• Sodium Hydroxide: Corrosive and causes severe skin burns and eye damage.

Personal Protective Equipment (PPE):

• Wear chemical-resistant gloves (e.g., nitrile).

• Wear safety goggles or a face shield.

• Work in a well-ventilated fume hood.

• Wear a lab coat.

Handling Precautions:

• Avoid inhalation of dusts and vapors.

• Prevent contact with skin and eyes.

• Keep sodium nitrite away from combustible materials and acids.

• The diazotization reaction should be carried out at low temperatures as diazonium salts can be explosive when dry and at elevated temperatures.

Disposal:

Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

The synthesis and purification of Eriochrome Black T, while involving multiple steps, can be successfully achieved in a laboratory setting by following the detailed protocols outlined in this guide. Careful control of reaction conditions, particularly temperature and pH, is crucial for obtaining a good yield and high purity of the final product. Adherence to strict safety measures is essential throughout the entire process. The characterization data provided serves as a benchmark for verifying the identity and purity of the synthesized compound.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. mt.com [mt.com]
• 3. Absorption [Eriochrome Black T] | AAT Bioquest [aatbio.com]
• 4. fishersci.dk [fishersci.dk]
• 5. a-Naphthol Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. southwest.tn.edu [southwest.tn.edu]
• 7. nj.gov [nj.gov]
• 8. wfxcchemical.com [wfxcchemical.com]

A Comprehensive Technical Guide to Solochrome Black T: Synonyms, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solochrome Black T, a versatile complexometric indicator and azo dye. This document consolidates its various synonyms and alternative names, presents its key physicochemical properties in a structured format, and offers detailed experimental protocols for its principal applications.

Nomenclature: Synonyms and Alternative Names

Solochrome Black T is known by a multitude of names in scientific literature and commercial listings. "Eriochrome Black T" is the most common synonym and is often used interchangeably.[1][2] A comprehensive list of its alternative names is provided below to aid in literature searches and material sourcing.

Category	Name
Common Synonyms	Eriochrome Black T, Solochrome Black T, Mordant Black 11[1][3][4]
IUPAC Names	Sodium 1-[1-Hydroxynaphthylazo]-6-nitro-2-naphthol-4-sulfonate, Sodium 4-[2-(1-hydroxynaphthalen-2-yl)hydrazin-1-ylidene]-7-nitro-3-oxo-3,4-dihydronaphthalene-1-sulfonate, 1-Naphthalenesulfonic acid, 3-hydroxy-4-((1-hydroxy-2-naphthalenyl)azo)-7-nitro-, monosodium salt[5][6]
Chemical Identifiers	CAS Number: 1787-61-7, C.I. 14645[5]
Other Names	Acid Chrome Black A, Acid Chrome Black ET, Alizarine Chrome Black PT, Calcochrome Black T, Chrome Black T, Chrome Black PB, Erio T, ET-00, Fast Chrome Black T, Mordant Black 2B, Potting Black C, Superchrome Black TS[2][7]

Physicochemical Properties

Solochrome Black T is a brownish-black powder with a faint metallic sheen.[8] It is moderately soluble in water and alcohol. The following table summarizes its key quantitative properties.

Property	Value
Molecular Formula	C₂₀H₁₂N₃NaO₇S[5]
Molecular Weight	461.38 g/mol [5]
Appearance	Brownish-black to black powder[3]
Solubility in Water	50 g/L at 20 °C[4]
pKa	6.3, 11.55[5]
Absorption Maximum (λmax)	612-616 nm (in pH 10.0 buffer)
Acute Oral Toxicity (LD50)	17590 mg/kg (Rat)

Logical Relationship of Names

The various names for this compound can be understood in a hierarchical and relational manner, as depicted in the diagram below.

Caption: Relationship between the primary name and its key synonyms and identifiers.

Experimental Protocols

Solochrome Black T is a cornerstone indicator in complexometric titrations for the determination of metal ion concentrations, most notably water hardness. It is also employed in spectrophotometric analysis.

Determination of Water Hardness by EDTA Titration

This protocol details the determination of total hardness (Ca²⁺ and Mg²⁺) in a water sample using a standardized EDTA solution and Solochrome Black T as the indicator.

Principle: At a pH of approximately 10, Solochrome Black T forms a wine-red complex with calcium and magnesium ions. When titrated with EDTA, a stronger chelating agent, the metal ions are sequestered from the indicator, resulting in a color change from wine-red to a distinct blue at the endpoint.[7]

Reagents:

• Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized water and dilute to 1 L.

• Ammonia Buffer Solution (pH 10): Prepare by adding a suitable amount of ammonium chloride to concentrated ammonium hydroxide.

• Solochrome Black T Indicator Solution: Dissolve 0.5 g of Solochrome Black T and 4.5 g of hydroxylamine hydrochloride in 100 mL of ethanol.[3]

• Water Sample

Procedure:

• Pipette a known volume (e.g., 50.0 mL) of the water sample into a 250 mL Erlenmeyer flask.

• Add 1-2 mL of the ammonia buffer solution to adjust the pH to approximately 10.

• Add 2-3 drops of the Solochrome Black T indicator solution. The solution should turn a wine-red color.[7]

• Titrate the solution with the standard 0.01 M EDTA solution from a burette with constant swirling.

• The endpoint is reached when the color changes from wine-red to a clear blue.[7]

• Record the volume of EDTA solution used.

• Repeat the titration for concordant results.

Calculation of Total Hardness: Total Hardness (in mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample Where:

• V_EDTA = Volume of EDTA solution used (in L)

• M_EDTA = Molarity of EDTA solution (in mol/L)

• 100.09 = Molar mass of CaCO₃ (in g/mol )

• V_sample = Volume of the water sample (in L)

Spectrophotometric Determination of Holmium (III)

This protocol outlines the use of Solochrome Black T for the quantitative determination of Holmium (III) in an aqueous solution.

Principle: Solochrome Black T forms a stable violet-colored complex with Holmium (III) at a pH of 5. The absorbance of this complex is measured spectrophotometrically and is proportional to the concentration of Holmium (III), following the Beer-Lambert law within a specific concentration range.[9]

Reagents:

• Holmium (III) Stock Solution: A standard solution of known concentration.

• Solochrome Black T Reagent Solution: A solution of known concentration in deionized water.

• Buffer Solution (pH 5)

Procedure:

• Prepare a series of standard solutions of Holmium (III) of varying concentrations.

• To each standard solution, add a fixed amount of the Solochrome Black T reagent solution and the pH 5 buffer.

• Allow the solutions to stand for a specified time to ensure complete complex formation.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the Holmium (III)-Solochrome Black T complex using a spectrophotometer.

• Prepare a calibration curve by plotting the absorbance versus the concentration of the Holmium (III) standard solutions.

• Prepare the unknown sample in the same manner as the standards and measure its absorbance.

• Determine the concentration of Holmium (III) in the unknown sample by interpolating its absorbance on the calibration curve.

Experimental Workflow: Water Hardness Titration

The following diagram illustrates the key steps in the experimental workflow for determining water hardness using EDTA titration with Solochrome Black T.

Caption: Workflow for the determination of water hardness using EDTA titration.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. Calcium Analysis By Edta Titration [jornadascyt2023.sanfrancisco.utn.edu.ar]
• 3. Chrominfo: Preparation of eriochrome black T indicator solution [chrominfo.blogspot.com]
• 4. canterbury.ac.nz [canterbury.ac.nz]
• 5. nemi.gov [nemi.gov]
• 6. SPECTROPHTOMETERIC DETERMINATION OF HOLMIUM (III) WITH SOLOCHROME BLACK T REAGENT | Semantic Scholar [semanticscholar.org]
• 7. gspchem.com [gspchem.com]
• 8. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 9. researchgate.net [researchgate.net]

pH-Dependent Spectral Characteristics of Solochrome Black: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solochrome Black, also widely known as Eriochrome Black T (EBT), is an azo dye extensively utilized as a metal indicator in complexometric titrations and as a pH indicator. Its pronounced color changes in response to varying pH levels are a direct consequence of alterations in its molecular structure and electron distribution. Understanding the pH-dependent spectral characteristics of Solochrome Black is crucial for its accurate application in analytical chemistry and for the development of new analytical methods. This technical guide provides an in-depth overview of the spectral behavior of Solochrome Black across a range of pH values, detailed experimental protocols for its characterization, and a visualization of its acid-base equilibria.

pH-Dependent Equilibria and Spectral Data

Solochrome Black is a polyprotic acid that can exist in three distinct forms in aqueous solution, each with a characteristic color and absorption spectrum. The transitions between these forms are governed by the pH of the solution. The two hydroxyl groups of the dye molecule undergo deprotonation at different pH values, leading to the observed color changes. The pKa values for these transitions are approximately 6.2 and 11.5.[1]

The equilibrium can be represented as follows:

H₂In⁻ (Red) ⇌ HIn²⁻ (Blue) ⇌ In³⁻ (Orange)

The spectral characteristics of each species are summarized in the table below.

pH Range	Dominant Species	Color	Absorption Maximum (λmax)
< 6.2	H₂In⁻	Red	~520-530 nm
7 - 11	HIn²⁻	Blue	~615-630 nm
> 11.5	In³⁻	Orange	~480-490 nm

Experimental Protocols

The following protocols describe the methodology for determining the pH-dependent spectral characteristics of Solochrome Black.

Preparation of Solochrome Black Stock Solution

Objective: To prepare a concentrated stock solution of Solochrome Black.

Materials:

• Solochrome Black T (analytical grade)

• Ethanol (95%)

• Distilled or deionized water

• Volumetric flask (100 mL)

• Analytical balance

Procedure:

• Accurately weigh approximately 0.1 g of Solochrome Black T powder.

• Dissolve the powder in 50 mL of 95% ethanol in a 100 mL volumetric flask.

• Once fully dissolved, dilute the solution to the 100 mL mark with distilled or deionized water.

• Stopper the flask and invert it several times to ensure homogeneity. This will be the stock solution.

Preparation of Buffer Solutions

Objective: To prepare a series of buffer solutions to maintain constant pH values for spectral measurements.

Materials:

• Citric acid

• Sodium phosphate dibasic

• Boric acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• pH meter

• Volumetric flasks

• Beakers

Procedure:

• Prepare a universal buffer solution (e.g., Britton-Robinson buffer) by mixing equal volumes of 0.04 M acetic acid, 0.04 M phosphoric acid, and 0.04 M boric acid.

• Prepare a series of buffer solutions with pH values ranging from 2 to 13 by adding appropriate amounts of 0.2 M NaOH or 0.2 M HCl to aliquots of the universal buffer solution.

• Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10) before measuring and adjusting the pH of the prepared buffer solutions.

Spectrophotometric Analysis

Objective: To measure the absorption spectra of Solochrome Black at different pH values and determine the absorption maxima (λmax).

Materials:

• Solochrome Black stock solution

• Prepared buffer solutions (pH 2-13)

• UV-Vis spectrophotometer

• Quartz or glass cuvettes (1 cm path length)

• Pipettes

Procedure:

• For each pH value, pipette a small, constant volume of the Solochrome Black stock solution into a volumetric flask and dilute it with the corresponding buffer solution to a final desired concentration (e.g., 1 x 10⁻⁵ M).

• Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

• Set the spectrophotometer to scan a wavelength range of 400 nm to 700 nm.

• Use the respective buffer solution as a blank to zero the spectrophotometer.

• Rinse a cuvette with the Solochrome Black solution at a specific pH and then fill the cuvette with the solution.

• Place the cuvette in the spectrophotometer and record the absorption spectrum.

• Identify the wavelength of maximum absorbance (λmax) for each pH value.

• Repeat the measurement for all the prepared buffer solutions.

Signaling Pathway and Logical Relationships

The pH-dependent color change of Solochrome Black is a result of the protonation and deprotonation of its hydroxyl groups. The following diagram illustrates the equilibrium between the different ionic forms of Solochrome Black in response to changes in pH.

Caption: pH-dependent equilibrium of Solochrome Black.

Conclusion

The spectral characteristics of Solochrome Black are intrinsically linked to the pH of its environment. By understanding the relationship between its different protonated species and their corresponding absorption spectra, researchers can effectively utilize this compound as a reliable indicator in a variety of chemical analyses. The provided protocols offer a standardized approach to characterizing these properties, ensuring accurate and reproducible results.

References

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]

The Chelation Chemistry of Eriochrome Black T with Metal Ions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chelation chemistry of Eriochrome Black T (EBT) with various metal ions. It delves into the quantitative aspects of these interactions, details the experimental methodologies for their characterization, and visualizes the underlying chemical processes. This document is intended to be a valuable resource for researchers in analytical chemistry, coordination chemistry, and drug development who utilize or study the principles of metal ion chelation.

Introduction to Eriochrome Black T and its Chelation Properties

Eriochrome Black T (EBT), a complexometric indicator, is an azo dye widely recognized for its application in analytical chemistry, particularly in the determination of water hardness.[1][2][3] Its utility stems from its ability to form distinctly colored complexes with a variety of metal ions. In its deprotonated, free form, EBT is blue.[4][5] Upon chelation with metal ions such as magnesium (Mg²⁺), calcium (Ca²⁺), and others, it forms a wine-red complex.[1][5] This distinct color change serves as a precise indicator for the endpoint in complexometric titrations, most notably with ethylenediaminetetraacetic acid (EDTA).[1][3]

The chelation capability of EBT arises from its molecular structure, which features hydroxyl (-OH) and azo (-N=N-) functional groups positioned in such a way that they can coordinate with a metal ion, forming a stable ring structure. This interaction is pH-dependent, with the optimal range for complex formation and color change typically being between pH 7 and 11.[5]

Quantitative Data on EBT-Metal Ion Chelation

The stability of the complexes formed between EBT and metal ions is a critical parameter in understanding and predicting their behavior in solution. This stability is quantified by the formation constant (log Kƒ) and the associated thermodynamic parameters: Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°).

Formation Constants

The following table summarizes the formation constants for 1:1 complexes of various metal ions with Eriochrome Black T in a 50% (v/v) ethanol-water medium at 25°C.

Metal Ion	log Kƒ
Fe(III)	19.80
Cu(II)	19.30
Hg(II)	18.90
Pb(II)	16.50
Ni(II)	15.50
Zn(II)	14.70
Cd(II)	13.80
Co(II)	12.90

Data sourced from Masoud et al., 2002.

Thermodynamic Parameters

The thermodynamic parameters provide insight into the nature of the chelation process. The data presented below corresponds to the formation of 1:1 EBT complexes in a 50% (v/v) ethanol-water medium.

Metal Ion	ΔG° (kJ/mol)	ΔH° (kJ/mol)	ΔS° (J/mol·K)
Fe(III)	-113.0	-25.0	295
Cu(II)	-110.1	-23.1	292
Hg(II)	-107.8	-21.8	288
Pb(II)	-94.1	-19.1	251
Ni(II)	-88.4	-17.4	238
Zn(II)	-83.9	-16.9	225
Cd(II)	-78.7	-15.7	211
Co(II)	-73.6	-14.6	198

Data sourced from Masoud et al., 2002.

Experimental Protocols

The determination of the stoichiometry and stability of EBT-metal ion complexes can be achieved through several well-established experimental techniques.

Spectrophotometric Determination of Stoichiometry: Job's Method of Continuous Variation

This method is employed to determine the metal-to-ligand ratio in a complex.[6][7][8]

Methodology:

• Preparation of Equimolar Solutions: Prepare stock solutions of the metal salt and Eriochrome Black T of the same molar concentration.

• Preparation of the Series: Prepare a series of solutions by mixing the metal and EBT solutions in varying mole fractions, while keeping the total molar concentration constant. The total volume of each solution should also be kept constant.

• pH Adjustment: Adjust the pH of each solution to the optimal range for complex formation (typically pH 7-11) using a suitable buffer (e.g., ammonia-ammonium chloride buffer).[1]

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-EBT complex. This wavelength should be one where the free ligand has minimal absorbance.

• Data Analysis: Plot the absorbance as a function of the mole fraction of the ligand. The plot will typically consist of two linear portions that intersect at a maximum, which corresponds to the stoichiometry of the complex.[9]

Potentiometric Determination of Formation Constants

This method relies on monitoring the change in pH of a solution containing the ligand upon the addition of a metal ion to determine the formation constant of the complex.[10][11][12]

Methodology:

• Reagent Preparation:

  • Prepare a standard solution of the metal salt of known concentration.

  • Prepare a solution of Eriochrome Black T of known concentration.

  • Prepare a standard solution of a strong base (e.g., NaOH) and a standard solution of a strong acid (e.g., HCl).

  • Prepare a background electrolyte solution (e.g., KNO₃ or NaClO₄) to maintain a constant ionic strength.

• Titration Setup:

  • Calibrate a pH meter with standard buffer solutions.

  • Place a known volume of the EBT solution in a thermostated titration vessel. Add the background electrolyte.

• Titration Procedure:

  • Perform a titration of the EBT solution with the standard strong base to determine its protonation constants.

  • In a separate experiment, add a known amount of the metal salt solution to the EBT solution.

  • Titrate the mixture of the metal ion and EBT with the standard strong base.

• Data Analysis:

  • The formation constants are calculated from the titration curves. The displacement of the titration curve of the metal-EBT mixture relative to the curve of the free EBT is used to determine the concentration of the complex at each point of the titration. Computer programs are often used to refine the stability constants from the potentiometric data.

Visualizations

Chelation of a Divalent Metal Ion by Eriochrome Black T```dot

// Node styles EBT [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Metal [shape=circle, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Complex [shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; }

Caption: Workflow for determining stoichiometry using Job's method.

Experimental Workflow for Potentiometric Titration

Caption: Workflow for determining formation constants via potentiometry.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. gspchem.com [gspchem.com]
• 3. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Chrominfo: Eriochrome black T indicator in complexometric titration [chrominfo.blogspot.com]
• 6. Job's continuous variation method: Significance and symbolism [wisdomlib.org]
• 7. Job plot - Wikipedia [en.wikipedia.org]
• 8. pesrsncollege.edu.in [pesrsncollege.edu.in]
• 9. asdlib.org [asdlib.org]
• 10. hakon-art.com [hakon-art.com]
• 11. youtube.com [youtube.com]
• 12. asianpubs.org [asianpubs.org]

Stability of Solochrome Black T in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Solochrome Black T, also known as Eriochrome Black T (EBT), is a versatile azo dye widely employed as a complexometric indicator in analytical chemistry, particularly for the determination of metal ions such as calcium and magnesium in water hardness testing. Despite its utility, the stability of Solochrome Black T in aqueous solutions is a critical consideration for ensuring the accuracy and reproducibility of experimental results. This technical guide provides a comprehensive overview of the factors influencing its stability, available quantitative data, and protocols for its use.

Physicochemical Properties and Stability Profile

Solochrome Black T is a complex organic molecule with the chemical formula C₂₀H₁₂N₃NaO₇S. While the solid, powdered form of Solochrome Black T is generally stable with an indefinite shelf life if stored properly in a cool, dry place, its aqueous solutions are known to be unstable. This instability can manifest as a fading of the solution's color over time, which can interfere with accurate endpoint determination in titrations.

Factors Influencing Stability:

• pH: The color of Solochrome Black T is highly dependent on the pH of the solution. It exhibits different colors in acidic, neutral, and alkaline conditions due to the protonation or deprotonation of its hydroxyl groups. The pKa values for Solochrome Black T are 6.3 and 11.5. The optimal pH range for its use as an indicator is typically between 8 and 10.

• Light: Exposure to light, particularly UV radiation, can cause the decomposition of Solochrome Black T. Therefore, solutions should be stored in amber or opaque containers to minimize photodegradation.

• Oxidizing and Reducing Agents: Solochrome Black T is incompatible with strong oxidizing and reducing agents, which can lead to its degradation.

• Metal Ions: The presence of metal ions, such as Ca²⁺ and Mg²⁺, leads to the formation of complexes with Solochrome Black T, resulting in a color change from blue to wine-red. While this is the basis of its indicator function, the stability of these metal complexes is also a factor in the overall stability of the solution.

• Temperature: Elevated temperatures can accelerate the degradation of Solochrome Black T in aqueous solutions.

Quantitative Stability Data

Quantitative data on the non-photocatalytic degradation of Solochrome Black T in aqueous solutions is limited in the scientific literature. Most kinetic studies have focused on its photocatalytic degradation, which involves the use of a catalyst and a light source to accelerate decomposition.

Parameter	Condition	Value	Reference
Photodegradation Rate Constant (k)	TiO₂ nanoparticles, UV light	0.017 min⁻¹ (pseudo-first order)	[1][2]
Photodegradation Rate	ZnO nanoparticles, UV light, pH 11	99.64% degradation	[3]
Photodegradation Rate Constant (k)	BaWO₄ photocatalyst	0.00994 min⁻¹	[4]
Shelf Life (Commercial Solution)	0.1% in ethanol, denatured	Not specified, but stable under normal storage	[5]
Shelf Life (Commercial Solution)	USP Test Solution	9 months	[6]
Shelf Life (Lab Prepared Solution)	0.4 g/L in water and ethanol	At least 2 months	[7]

It is important to note that the photodegradation rate constants are specific to the experimental conditions used and are not directly transferable to the stability of the solution under normal storage conditions. The shelf life of commercially available solutions provides a practical indication of its stability, which is often enhanced by the use of co-solvents or stabilizers.

Experimental Protocols

Preparation of a Stabilized Solochrome Black T Indicator Solution

This protocol describes the preparation of a Solochrome Black T indicator solution with enhanced stability for use in complexometric titrations.

Materials:

• Solochrome Black T (powder)

• Hydroxylamine hydrochloride

• 95% Ethanol or Methanol

• Distilled or deionized water

• Ammonia buffer (for titrations)

Procedure:

• Dissolve 0.4 to 0.5 grams of Solochrome Black T powder in 100 mL of 95% ethanol or methanol.

• Alternatively, for an aqueous-based solution, dissolve 0.4 grams of Solochrome Black T in 100 mL of distilled water. Note that this solution will be less stable.

• To enhance stability, some protocols recommend the addition of a stabilizer. For example, triethanolamine can be added to slow down polymerization.

• Another method to improve stability involves the addition of hydroxylamine hydrochloride. For a 0.5% w/v solution, dissolve 0.5 g of EBT and 2 g of hydroxylamine hydrochloride in ethanol to a final volume of 100 mL.[4]

• Store the prepared indicator solution in a tightly sealed, amber glass bottle in a cool, dark place.

General Protocol for Assessing Aqueous Stability (UV-Vis Spectrophotometry)

This protocol provides a general workflow for studying the stability of Solochrome Black T in an aqueous solution over time.

Equipment:

• UV-Vis Spectrophotometer

• pH meter

• Constant temperature incubator or water bath

• Volumetric flasks and pipettes

• Amber glass storage bottles

Procedure:

• Solution Preparation: Prepare a stock solution of Solochrome Black T in a suitable aqueous buffer at a known concentration and desired pH.

• Storage Conditions: Aliquot the solution into several amber glass bottles and store them under controlled conditions (e.g., specific temperature and light exposure).

• Sampling: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week, etc.), withdraw a sample from one of the bottles.

• Spectrophotometric Analysis:

  • Record the UV-Vis absorption spectrum of the sample over a relevant wavelength range (e.g., 400-700 nm).

  • Measure the absorbance at the wavelength of maximum absorption (λmax) for Solochrome Black T.

• Data Analysis:

  • Plot the absorbance at λmax versus time.

  • Calculate the percentage of Solochrome Black T remaining at each time point relative to the initial concentration.

  • Determine the degradation kinetics by fitting the data to appropriate kinetic models (e.g., zero-order, first-order, or second-order).

Signaling Pathways and Experimental Workflows

Acid-Base Equilibrium of Solochrome Black T

The following diagram illustrates the pH-dependent color changes of Solochrome Black T in an aqueous solution.

Figure 1: pH-dependent forms of Solochrome Black T.

Complexometric Titration Workflow

The diagram below outlines the chemical reactions and color changes during the complexometric titration of metal ions (M²⁺, e.g., Ca²⁺, Mg²⁺) with EDTA using Solochrome Black T as an indicator.

Figure 2: Workflow of complexometric titration with EBT.

Conclusion

The stability of Solochrome Black T in aqueous solutions is a multifaceted issue influenced by pH, light, temperature, and the presence of other chemical species. While its solid form is stable, its aqueous solutions have a limited shelf life. For applications requiring high accuracy, it is recommended to use freshly prepared indicator solutions or to employ stabilization techniques. Further research into the non-photocatalytic degradation kinetics and the development of validated stability-indicating analytical methods would be beneficial for a more comprehensive understanding of its stability profile.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficient removal of Eriochrome black-T from aqueous solution using NiFe2O4 magnetic nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]
• 6. researchgate.net [researchgate.net]
• 7. archpdfs.lps.org [archpdfs.lps.org]

CAS number and molecular weight of Solochrome Black T

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solochrome Black T, also known as Eriochrome Black T, a versatile complexometric indicator and azo dye. This document details its chemical and physical properties, outlines key experimental protocols for its application, and illustrates associated mechanisms and workflows.

Core Chemical and Physical Properties

Solochrome Black T is widely recognized for its application in analytical chemistry, particularly in complexometric titrations. Its utility stems from its ability to form colored complexes with metal ions.

Property	Data
CAS Number	1787-61-7
Molecular Formula	C₂₀H₁₂N₃NaO₇S
Molecular Weight	461.38 g/mol
Appearance	Dark brown to black powder
Solubility in Water	50 g/L at 20°C
Solubility in Ethanol	Soluble
pH Range for Indicator Use	7-11
pKa Values	6.2, 11.55
Absorption Maximum (λmax)	610-630 nm in a pH 10.0 ammonia buffer with 0.05M EDTA[1]

Mechanism of Action in Complexometric Titrations

Solochrome Black T is a metal ion indicator that exhibits a distinct color change in the presence of metal ions. In a buffered solution at pH 10, the deprotonated form of Solochrome Black T is blue.[2] When it forms a complex with metal ions such as Ca²⁺ and Mg²⁺, it turns wine-red.[2][3]

During a complexometric titration with ethylenediaminetetraacetic acid (EDTA), the EDTA, being a stronger chelating agent, progressively binds with the free metal ions.[4] At the endpoint of the titration, all the metal ions that were complexed with the Solochrome Black T are chelated by the EDTA. This releases the free indicator molecule, causing the solution to revert to its blue color, thus signaling the completion of the reaction.[2]

Caption: Color change mechanism of Solochrome Black T in EDTA titration.

Experimental Protocols

Determination of Water Hardness by EDTA Titration

This protocol details the use of Solochrome Black T as an indicator for determining the total hardness of a water sample.

Materials:

• Hard water sample

• 0.01M EDTA standard solution

• Ammonia buffer solution (pH 10)

• Solochrome Black T indicator solution

• Burette, pipette, conical flask

• Distilled water

• Hydroxylamine hydrochloride solution (to reduce manganese interference)[5]

• Sodium cyanide solution (optional, for masking heavy metal interferences)[5]

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 50 mL) of the hard water sample into a conical flask.[6]

• Interference Removal (if applicable): Add 1 mL of hydroxylamine hydrochloride solution to reduce any higher oxidation states of manganese.[5] If heavy metals are present, add 2 mL of sodium cyanide solution (with extreme caution as it is highly toxic).[5]

• pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the flask to maintain the pH at approximately 10.[6]

• Indicator Addition: Add 3-5 drops of the Solochrome Black T indicator solution. The solution will turn a wine-red color if calcium or magnesium ions are present.[6]

• Titration: Fill the burette with the standard 0.01M EDTA solution. Titrate the water sample with the EDTA solution slowly while constantly swirling the flask.[6]

• Endpoint Determination: The endpoint is reached when the color of the solution changes sharply from wine-red to a distinct blue.[6]

• Calculation: The total hardness of the water is calculated based on the volume of EDTA solution used.

Caption: Experimental workflow for water hardness determination.

Preparation of Solochrome Black T Indicator Solution

Materials:

• Solochrome Black T powder

• Ethanol (95% or absolute)

• Hydroxylamine hydrochloride

• Volumetric flask (100 mL)

• Beaker and stirring rod

Procedure:

• Weigh 0.5 g of Solochrome Black T powder and transfer it to a 100 mL volumetric flask.

• Add approximately 50 mL of ethanol to the flask and swirl to dissolve the powder.

• Weigh 4.5 g of hydroxylamine hydrochloride and add it to the flask. Swirl until it is completely dissolved.[7]

• Dilute the solution to the 100 mL mark with ethanol and mix thoroughly.

• Store the prepared indicator solution in a tightly sealed bottle.

Other Applications of Solochrome Black T

Beyond its primary role in water hardness testing, Solochrome Black T has several other applications in research and industry.

Application Area	Description
Textile Industry	Used as a mordant dye for wool, silk, and nylon, imparting black shades.[1][2]
Rare Earth Metal Detection	Employed in the spectrophotometric and polarographic determination of rare earth metals.[4][8] It can be used as a post-column reagent in ion chromatography for the detection of lanthanides.[9]
Pharmaceutical Analysis	Utilized in the spectrophotometric determination of various pharmaceutical compounds, including diphenhydramine hydrochloride and certain sulphanilamides.[1]

Synthesis Overview

The synthesis of Solochrome Black T involves the diazotization of 4-amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid, followed by coupling with naphthalen-1-ol.[10]

Caption: Simplified synthesis pathway of Solochrome Black T.

References

• 1. researchgate.net [researchgate.net]
• 2. chemiis.com [chemiis.com]
• 3. ERIOCHROME BLACK T AR | Ennore India Chemicals [ennoreindiachemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 7. CN105181689A - Preparation method for eriochrome black T test paper for urinary calcium ions - Google Patents [patents.google.com]
• 8. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 9. Eriochrome Black T as a post-column reagent for the ion chromatographic determination of rare earths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Eriochrome Black T | 1787-61-7 [chemicalbook.com]

An In-depth Technical Guide to the Azo Dye Nature of Eriochrome Black T

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eriochrome Black T (EBT) is a prominent member of the azo dye family, widely recognized for its application as a complexometric indicator, particularly in the quantification of metal ions in aqueous solutions. Its utility is rooted in the distinct color change it undergoes upon forming complexes with metal ions. This technical guide provides a comprehensive examination of the azo dye characteristics of Eriochrome Black T, including its chemical structure, synthesis, and the physicochemical principles governing its function as a metallochromic indicator. Detailed experimental protocols for its application in water hardness determination are presented, alongside a compilation of quantitative data, including pKa values, stability constants with various metal ions, and UV-Visible absorption maxima.

Introduction

Eriochrome Black T (EBT), chemically known as sodium 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-naphthol-4-sulfonate, is an anionic monoazo dye.[1] The presence of the azo group (-N=N-) chromophore, bonded to two naphthalene-based ring structures, is fundamental to its color and chemical reactivity. The molecule also possesses hydroxyl (-OH) and sulfonic acid (-SO₃H) functional groups that play a crucial role in its solubility in water and its ability to act as a chelating agent for metal ions.[1]

The primary application of EBT is as an indicator in complexometric titrations with ethylenediaminetetraacetic acid (EDTA) for the determination of water hardness, which is a measure of the concentration of divalent cations, primarily calcium (Ca²⁺) and magnesium (Mg²⁺).[2] The principle of this application lies in the formation of a colored complex between EBT and the metal ions, which is then titrated with a stronger chelating agent, EDTA. The endpoint is signaled by a distinct color change when all the metal ions have been complexed by EDTA, liberating the free indicator.

Chemical and Physical Properties

The properties of Eriochrome Black T are integral to its function as a complexometric indicator. These properties are summarized below.

Physicochemical Properties

Property	Value	Reference(s)
Chemical Formula	C₂₀H₁₂N₃NaO₇S	[2]
Molar Mass	461.38 g/mol	[2]
Appearance	Brownish-black to black powder	[3]
Solubility	Soluble in water	[3]
pKa₁	6.3	[2]
pKa₂	11.5	[2]

Stability Constants of Metal-EBT Complexes

The stability of the complexes formed between Eriochrome Black T and various metal ions is a critical factor in its application as an indicator. The logarithm of the formation constants (log K) for several metal ions are presented below. It is important to note that EBT forms 1:1 complexes with Ca²⁺ and Mg²⁺ at a pH of 8-10.

Metal Ion	Stoichiometry (Metal:EBT)	log K	Conditions	Reference(s)
Ni(II)	1:1	8.17	0.1 M phosphate buffer, pH 6.0
Ni(II)	1:2	11.17	0.1 M phosphate buffer, pH 6.0
Fe(III), Co(II), Cu(II), Zn(II), Cd(II), Hg(II), Pb(II)	-	Evaluated in 50% ethanol	-	[4]

Note: Specific log K values for the second list of metals were not available in a consolidated table within the search results.

UV-Visible Absorption Data

The color changes of Eriochrome Black T are a direct consequence of shifts in its UV-Visible absorption spectrum upon changes in pH and complexation with metal ions.

Species	pH	λmax (nm)	Reference(s)
EBT (Free Indicator)	-	566	[5]
EBT (Protonated form, HEB²⁻)	-	519 (calculated)
EBT (Protonated form, EB³⁻)	-	529 (calculated)
EBT (Experimental)	-	532
Ca²⁺-EBT Complex	9.5 - 11.5	542

Synthesis of Eriochrome Black T

The synthesis of Eriochrome Black T involves a two-step process characteristic of azo dye production: diazotization followed by an azo coupling reaction. The precursor for EBT is 1-amino-2-naphthol-4-sulfonic acid.

Detailed Synthesis Protocol

Disclaimer: This is a generalized protocol based on the synthesis of similar azo dyes and should be performed by qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Step 1: Diazotization of 1-Amino-2-naphthol-4-sulfonic acid

• In a beaker, dissolve a specific molar equivalent of 1-amino-2-naphthol-4-sulfonic acid in a minimal amount of hydrochloric acid.

• Cool the solution to 0-5 °C in an ice bath with continuous stirring.

• Prepare a cold aqueous solution of sodium nitrite (NaNO₂) with a slight molar excess compared to the starting amine.

• Slowly add the cold sodium nitrite solution to the amine solution dropwise, maintaining the temperature between 0-5 °C. Continue stirring for approximately 30 minutes to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling with 1-Naphthol

• In a separate beaker, dissolve a molar equivalent of 1-naphthol in an aqueous solution of sodium hydroxide, and cool it to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution prepared in Step 1 to the alkaline 1-naphthol solution with vigorous stirring. The coupling reaction is typically rapid and results in the formation of the colored azo dye.

• Maintain the alkaline pH of the reaction mixture by adding sodium carbonate solution as needed.

• After the addition is complete, continue stirring the mixture in the ice bath for another 1-2 hours to ensure the completion of the coupling reaction.

• The synthesized Eriochrome Black T can then be isolated by filtration, washed with a saturated sodium chloride solution to aid in precipitation ("salting out"), and dried.

Mechanism of Action as a Complexometric Indicator

The function of Eriochrome Black T as a complexometric indicator is based on the principles of coordination chemistry and acid-base equilibria. The color changes observed are due to the different electronic transitions within the molecule in its free, protonated, and complexed states.

Chemical Transformation Pathways

The following diagram illustrates the key chemical transformations of Eriochrome Black T.

Caption: Chemical transformations of Eriochrome Black T with pH and metal ions.

Experimental Protocol: Determination of Water Hardness

This section provides a detailed protocol for the determination of total water hardness using Eriochrome Black T as an indicator and EDTA as the titrant.

Reagents and Solutions

• Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium ethylenediaminetetraacetate dihydrate in distilled water and dilute to 1 L in a volumetric flask.

• Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonia solution and dilute to 1 L with distilled water.

• Eriochrome Black T Indicator Solution: Dissolve 0.5 g of Eriochrome Black T in 100 mL of triethanolamine or isopropanol.

Experimental Workflow

The following diagram outlines the workflow for the complexometric titration.

Caption: Workflow for water hardness determination by EDTA titration.

Step-by-Step Procedure

• Pipette 50.0 mL of the water sample into a 250 mL conical flask.

• Add 1-2 mL of the pH 10 buffer solution to the flask and swirl to mix.

• Add 2-3 drops of the Eriochrome Black T indicator solution. The solution should turn a wine-red color if calcium or magnesium ions are present.

• Fill a burette with the standard 0.01 M EDTA solution and record the initial volume.

• Titrate the water sample with the EDTA solution under constant swirling.

• The endpoint is reached when the color of the solution changes sharply from wine-red to a distinct blue.

• Record the final volume of the EDTA solution used.

• Repeat the titration at least two more times to ensure concordant results.

Calculation of Water Hardness

The total hardness of the water sample, expressed as mg/L of CaCO₃, can be calculated using the following formula:

Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used in the titration (mL)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• V_sample = Volume of the water sample taken (mL)

Conclusion

Eriochrome Black T remains an indispensable tool in analytical chemistry, particularly for the determination of water hardness. Its nature as an azo dye, with its characteristic chromophoric group and chelating functionalities, allows for a simple yet accurate visual endpoint detection in complexometric titrations. Understanding the chemical principles of its synthesis, its acid-base and coordination chemistry, and the specifics of its application in experimental protocols is crucial for researchers, scientists, and professionals in fields where water quality and metal ion analysis are paramount. This guide has provided a detailed overview of these aspects, supported by quantitative data and clear procedural outlines, to serve as a valuable resource for the scientific community.

References

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 2. Eriochrome Black T - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Absorption [Eriochrome Black T] | AAT Bioquest [aatbio.com]
• 5. sphinxsai.com [sphinxsai.com]

Protocols & Analytical Methods

Application Notes: Using Solochrome Black T in Complexometric Titrations with EDTA

Introduction

Complexometric titration is a powerful analytical technique used for the quantitative determination of metal ions in a solution. Ethylenediaminetetraacetic acid (EDTA) is a versatile chelating agent that forms stable, water-soluble complexes with a wide range of metal ions in a 1:1 ratio.[1][2] Solochrome Black T, also known as Eriochrome Black T (EBT), is a common metallochromic indicator used to detect the endpoint in EDTA titrations, particularly for the determination of water hardness (total Ca²⁺ and Mg²⁺ concentration).[3][4][5][6][7] At the endpoint, a sharp color change from wine red to blue indicates that all the metal ions have been complexed by EDTA.[3][4][5][7]

Principle of Titration

The titration is based on the principle that EDTA forms a more stable complex with metal ions than the indicator does.[4][8] Solochrome Black T forms a wine-red complex with metal ions like Mg²⁺ and Ca²⁺ at a buffered pH of approximately 10.[3][4][5][7] During the titration, the EDTA solution is added to the sample containing the metal ions and the indicator. EDTA, being a stronger chelating agent, first complexes with the free metal ions in the solution.[9] Once all the free metal ions have reacted, the EDTA then displaces the metal ions from the weaker metal-indicator complex.[9][10] This releases the free indicator into the solution, causing a distinct color change from the wine-red of the metal-indicator complex to the blue of the free indicator, signaling the endpoint of the titration.[3][4][5][7]

The reactions can be summarized as follows:

• Formation of Metal-Indicator Complex (Wine Red): M²⁺ + HIn²⁻ (Blue) → MIn⁻ (Wine Red) + H⁺ (where M²⁺ represents Ca²⁺ or Mg²⁺ and HIn²⁻ is the blue form of the indicator at pH 10)

• Complexation of Free Metal Ions by EDTA: M²⁺ + [EDTA]⁴⁻ → [M-EDTA]²⁻ (Colorless)

• Endpoint Reaction (Color Change to Blue): MIn⁻ (Wine Red) + [EDTA]⁴⁻ → [M-EDTA]²⁻ (Colorless) + HIn²⁻ (Blue)

The titration is carried out at a pH of 10, typically using an ammonia-ammonium chloride buffer, to ensure the stability of the metal-EDTA complexes and the proper functioning of the indicator.[4][5][6][8]

Quantitative Data

The stability of the complexes formed between the metal ions, EDTA, and the indicator is crucial for a successful titration. The following table summarizes the logarithm of the formation constants (log K) for relevant complexes. A higher log K value indicates a more stable complex.

Metal Ion	log K (Metal-EDTA)	log K (Metal-Solochrome Black T)	Optimal pH for Titration
Ca²⁺	10.69[11]	~4-5	> 8[12]
Mg²⁺	8.79[11]	~7	~10[13]
Zn²⁺	16.50[11]	~12	9.5 - 10[14]

Note: The stability of the metal-indicator complex must be less than that of the metal-EDTA complex for the titration to be effective.

Experimental Protocols

A. Preparation of Reagents

• 0.01 M EDTA Standard Solution:

  • Dry approximately 2 g of the disodium salt of EDTA (Na₂H₂Y·2H₂O) at 80°C for 1 hour.

  • Accurately weigh about 1.86 g of the dried reagent and dissolve it in deionized water in a 500 mL volumetric flask.

  • Dilute to the mark with deionized water and mix thoroughly.[15] Store in a polyethylene bottle.

• Ammonia-Ammonium Chloride Buffer (pH 10):

  • Dissolve 7 g of ammonium chloride (NH₄Cl) in 30 mL of deionized water.

  • Add 57 mL of concentrated ammonia solution (NH₄OH) and dilute to 100 mL with deionized water.[14] This solution should be prepared in a fume hood.

• Solochrome Black T (Eriochrome Black T) Indicator Solution:

  • Dissolve 0.5 g of Solochrome Black T powder and 4.5 g of hydroxylamine hydrochloride in 100 mL of ethanol or methanol.[14][16]

  • Alternatively, a solid mixture can be prepared by grinding 100 mg of the indicator with 20 g of analytical grade sodium chloride.[17]

B. Standardization of the EDTA Solution

The EDTA solution can be standardized against a primary standard calcium carbonate solution.

• Preparation of Standard Calcium Solution (0.01 M):

  • Accurately weigh about 1.0 g of anhydrous calcium carbonate (CaCO₃), previously dried at 110°C for 2 hours, and transfer it to a 1 L volumetric flask.

  • Carefully add dilute hydrochloric acid (HCl) dropwise until the CaCO₃ is completely dissolved.

  • Dilute to the mark with deionized water and mix well.

• Titration Procedure:

  • Pipette 25.00 mL of the standard calcium solution into a 250 mL Erlenmeyer flask.

  • Add 75 mL of deionized water.

  • Add 2 mL of the pH 10 ammonia buffer solution.

  • Add a small amount of the Solochrome Black T indicator (a few drops of the solution or a pinch of the solid mixture) to give a wine-red color.

  • Titrate with the prepared EDTA solution until the color changes from wine-red to a clear blue.

  • Repeat the titration at least twice more and calculate the average volume of EDTA used.

  • The molarity of the EDTA solution can be calculated using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the calcium standard solution, and M₂ and V₂ are the molarity and volume of the EDTA solution.

C. Determination of Total Hardness in a Water Sample

• Pipette 50.00 mL of the water sample into a 250 mL Erlenmeyer flask.[5]

• Add 2 mL of the pH 10 ammonia buffer solution.[7]

• Add 3-5 drops of the Solochrome Black T indicator solution. The solution should turn wine-red if hardness is present.[5]

• Titrate with the standardized 0.01 M EDTA solution, swirling the flask, until the color changes from wine-red through purple to a distinct blue.[3][5]

• Record the volume of EDTA used.

• Repeat the titration for two more samples to obtain concordant results.

• Calculate the total hardness of the water, usually expressed in ppm of CaCO₃.

Calculation of Total Hardness:

Total Hardness (as ppm CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used in mL

• M_EDTA = Molarity of the EDTA solution

• 100.09 = Molar mass of CaCO₃ in g/mol

• V_sample = Volume of the water sample in mL

Visualizations

Caption: Workflow for the determination of water hardness using EDTA and Solochrome Black T.

Caption: Mechanism of color change in complexometric titration with Solochrome Black T.

References

• 1. du.edu.eg [du.edu.eg]
• 2. samdlk.ac.in [samdlk.ac.in]
• 3. nemi.gov [nemi.gov]
• 4. Determination of Hardness of Water [staff.buffalostate.edu]
• 5. gspchem.com [gspchem.com]
• 6. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 7. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 8. canterbury.ac.nz [canterbury.ac.nz]
• 9. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]
• 10. byjus.com [byjus.com]
• 11. chromedia.org [chromedia.org]
• 12. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 13. chemlab.truman.edu [chemlab.truman.edu]
• 14. hiranuma.com [hiranuma.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Chrominfo: Preparation of eriochrome black T indicator solution [chrominfo.blogspot.com]
• 17. titrations.info [titrations.info]

Application Notes and Protocols for Water Hardness Determination using Eriochrome Black T

Introduction

Water hardness is a common quality parameter that is primarily determined by the concentration of calcium (Ca²⁺) and magnesium (Mg²⁺) ions.[1][2] The determination of water hardness is crucial in various fields, including industrial processes, environmental monitoring, and drug development, where water quality can significantly impact outcomes. One of the most reliable and widely used methods for determining total water hardness is through complexometric titration with ethylenediaminetetraacetic acid (EDTA) using Eriochrome Black T (EBT) as a metal ion indicator.[1][2][3][4] This method provides accurate and reproducible results.[2]

Principle of the Method

Complexometric titration for water hardness is based on the reaction of Ca²⁺ and Mg²⁺ ions with a chelating agent, EDTA.[1][2][5] The titration is carried out at a pH of approximately 10, which is maintained by an ammonia buffer solution, to ensure the stability of the metal-EDTA complexes.[1][2][6]

Eriochrome Black T is used as an indicator. In the presence of Ca²⁺ and Mg²⁺ ions at pH 10, EBT forms a wine-red complex.[1][7][8] During the titration, the stronger chelating agent, EDTA, is added and progressively binds with the free Ca²⁺ and Mg²⁺ ions.[1] Once all the free metal ions have been complexed by EDTA, the EDTA then displaces the EBT from the metal-EBT complex. This releases the free indicator into the solution, causing a sharp color change from wine-red to a distinct blue, which signals the endpoint of the titration.[1][7][8][9]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the determination of water hardness using the Eriochrome Black T method.

Parameter	Value/Range	Notes
Reagents
Standard EDTA Solution	0.01 M	Can be prepared from analytical grade disodium EDTA.[4][10][11]
Ammonia Buffer (pH 10)	pH ~10	A mixture of ammonium chloride and ammonium hydroxide.[8][12]
Eriochrome Black T Indicator	3-5 drops per 50 mL sample	A solution of the dye in a suitable solvent like ethanol.[1][3]
Sample and Titration
Water Sample Volume	50 mL or 100 mL	The volume can be adjusted based on the expected hardness.[1][12]
Titration Endpoint	Wine-red to blue	The color change should be sharp and distinct.[1][7][8]
Precision and Accuracy
Relative Standard Deviation	3% - 7% for mean hardness of 50.5 - 312 mg/L	Precision varies with the concentration of hardness.[2]

Experimental Protocol

1. Reagent Preparation

• 0.01 M Standard EDTA Solution:

  • Dry analytical grade disodium ethylenediaminetetraacetate (Na₂H₂EDTA·2H₂O) at 80°C for 1-2 hours.[4][11]

  • Accurately weigh approximately 3.7224 g of the dried reagent.[10]

  • Dissolve the weighed EDTA in distilled or deionized water in a 1 L volumetric flask and make up to the mark.[10][11]

• Ammonia Buffer Solution (pH 10):

  • Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonium hydroxide (NH₄OH).[8]

  • Dilute the solution to 1 L with distilled water.[8]

  • Safety Note: Concentrated ammonia is corrosive and should be handled in a fume hood with appropriate personal protective equipment.[5]

• Eriochrome Black T Indicator Solution:

  • Dissolve 0.4-0.5 g of Eriochrome Black T powder in 100 mL of a suitable solvent such as 95% ethyl alcohol.[3][8] Some formulations may include other reagents like hydroxylamine hydrochloride to improve stability.[3][8]

2. Titration Procedure

• Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a clean 250 mL conical flask.[1][7]

• pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the water sample to adjust the pH to approximately 10.[1][7]

• Indicator Addition: Add 3-5 drops of the Eriochrome Black T indicator solution to the flask. The solution should turn a wine-red color if hardness is present.[1][3][7]

• Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume. Titrate the water sample with the EDTA solution, swirling the flask continuously.[1][2]

• Endpoint Determination: As the endpoint is approached, the color of the solution will change from wine-red to purple and finally to a clear blue. The endpoint is reached when the last tinge of red disappears.[1][7][8]

• Record Volume: Record the final volume of the EDTA solution used.

• Replicate: Repeat the titration at least two more times with fresh samples to ensure concordant results.[7]

3. Calculation of Total Hardness

The total hardness of the water sample is calculated as milligrams of calcium carbonate (CaCO₃) per liter (mg/L), which is equivalent to parts per million (ppm). The calculation is as follows:

Total Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used in the titration (L)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• 1000 = Conversion factor from g to mg

• V_sample = Volume of the water sample used (L)

Interferences

Certain metal ions such as iron, copper, and aluminum can interfere with the titration by forming stable complexes with EDTA or the indicator, leading to fading or indistinct endpoints.[2][9] Masking agents can be used to mitigate these interferences. Suspended or colloidal organic matter can also interfere with the endpoint and should be removed by filtration if present.[9]

Experimental Workflow Diagram

Caption: Workflow for determining water hardness via complexometric titration.

References

• 1. gspchem.com [gspchem.com]
• 2. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 3. mlsu.ac.in [mlsu.ac.in]
• 4. Determining Total Hardness in Water Chemistry Tutorial [ausetute.com.au]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 8. assets.ctfassets.net [assets.ctfassets.net]
• 9. NEMI Method Summary - 130.2 [nemi.gov]
• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. xylemanalytics.com [xylemanalytics.com]

Application Notes and Protocols for the Detection of Rare Earth Metals Using Solochrome Black T

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solochrome Black T, also known as Eriochrome Black T, is a versatile complexometric indicator and chromogenic reagent that has found significant application in the analytical chemistry of rare earth metals.[1][2] Its ability to form distinctly colored complexes with metal ions allows for both qualitative and quantitative determination through various analytical techniques, including complexometric titration, spectrophotometry, and polarography.[3][4] This document provides detailed application notes and protocols for the utilization of Solochrome Black T in the detection and quantification of rare earth elements (REEs), tailored for use in research, scientific, and drug development settings.

The fundamental principle behind the use of Solochrome Black T lies in its color change upon complexation with metal ions. In its free, deprotonated form at a pH of approximately 10, the indicator imparts a blue color to the solution.[2] Upon the introduction of rare earth metal ions, a stable, wine-red complex is formed.[3] This distinct color change is the basis for its application as an indicator in EDTA titrations, where the endpoint is signaled by a transition from wine-red to blue as EDTA, a stronger chelating agent, displaces the Solochrome Black T from the metal ion.[5]

Data Presentation

The following tables summarize key quantitative data for the detection of various rare earth metals using Solochrome Black T with different analytical methods.

Table 1: Spectrophotometric Determination of Holmium(III) with Solochrome Black T

Parameter	Value	Reference
Optimal pH	5	[4]
Wavelength of Maximum Absorbance (λmax)	Not Specified
Molar Absorptivity (ε)	14,432 L·mol⁻¹·cm⁻¹	[4]
Beer's Law Range	6.06 x 10⁻⁷ - 54.56 x 10⁻⁷ M	[4]
Stoichiometry (Reagent:Metal)	2:1	[4]

Table 2: Polarographic Determination of Heavy Rare Earth Metals and Yttrium with Solochrome Black T

Parameter	Value	Reference
Detection Limit	4 x 10⁻⁷ M	[3][6]
Stoichiometry (Reagent:Metal)	1:1	[3][6]
Specific Element Protocol	Thulium (in a Tm-Cu-Ge alloy)	[3][6]

Table 3: Ion Chromatography with Post-Column Derivatization using Solochrome Black T for Lanthanides and Lanthanum

Parameter	Value	Reference
Detection Wavelengths	512 nm and 650 nm	[7]
Linearity Range	Up to 5.0 µg/mL	[7]
Absolute Detection Limits (at 650 nm)	< 7 ng	[7]
Absolute Detection Limits (at 512 nm)	< 17 ng	[7]

Experimental Protocols

Preparation of Solochrome Black T Indicator Solution

Materials:

• Solochrome Black T (analytical grade)

• Ethanolamine

• Absolute Ethanol

• Methanol (optional)

Procedure: Two common methods for preparing the indicator solution are:

• Method A (Longer Stability): Dissolve 0.2 g of Solochrome Black T in 15 mL of ethanolamine. Add 5 mL of absolute ethanol to reduce the viscosity. This solution is stable for several months.[1][8]

• Method B (Methanol-based): Prepare a 0.4% solution of Solochrome Black T in methanol. This solution is typically stable for about one month.[1][8]

Store the prepared indicator solution in a tightly sealed, dark bottle.

Complexometric Titration of Lanthanum(III) with EDTA

This protocol outlines the direct titration of Lanthanum(III) with a standardized EDTA solution using Solochrome Black T as the indicator.

Materials:

• Standardized 0.01 M EDTA solution

• Lanthanum(III) sample solution of unknown concentration

• Ammonia-ammonium chloride buffer (pH 10)

• Solochrome Black T indicator solution

• Deionized water

• Burette, pipette, conical flask, magnetic stirrer

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the Lanthanum(III) sample solution into a 250 mL conical flask.

• Add approximately 75 mL of deionized water.

• Add 2-3 mL of the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

• Add 2-3 drops of the Solochrome Black T indicator solution. The solution should turn a wine-red color, indicating the formation of the La(III)-indicator complex.

• Titrate the solution with the standardized 0.01 M EDTA solution from a burette while continuously stirring with a magnetic stirrer.

• The endpoint is reached when the color of the solution sharply changes from wine-red to a distinct blue. This indicates that all the Lanthanum(III) has been complexed by the EDTA.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times to ensure accuracy and calculate the average volume of EDTA consumed.

Calculation: The concentration of Lanthanum(III) in the sample can be calculated using the following formula:

Molarity of La(III) = (Molarity of EDTA × Volume of EDTA) / Volume of La(III) sample

Spectrophotometric Determination of Holmium(III)

This method is based on the formation of a colored complex between Holmium(III) and Solochrome Black T, allowing for its quantification using a spectrophotometer.

Materials:

• Holmium(III) standard solutions of known concentrations

• Solochrome Black T solution

• Buffer solution (pH 5)

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks

Procedure:

• Calibration Curve: a. Prepare a series of Holmium(III) standard solutions in the concentration range of 6 x 10⁻⁷ to 5.5 x 10⁻⁶ M in volumetric flasks. b. To each flask, add a fixed excess of the Solochrome Black T solution and the pH 5 buffer. c. Dilute to the mark with deionized water and mix well. d. Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax), which should be determined experimentally by scanning the spectrum of one of the complexed standards. e. Plot a calibration curve of absorbance versus the concentration of Holmium(III).

• Sample Analysis: a. Prepare the unknown Holmium(III) sample solution in the same manner as the standards, ensuring the concentration falls within the Beer's Law range. b. Measure the absorbance of the sample solution at the same λmax. c. Determine the concentration of Holmium(III) in the sample by interpolating its absorbance on the calibration curve.

Polarographic Determination of Heavy Rare Earth Metals

This protocol provides a general guideline for the determination of heavy rare earth metals and yttrium.

Materials:

• Supporting electrolyte (e.g., ammonia buffer)

• Solochrome Black T solution

• Standard solutions of the target heavy rare earth metal(s)

• Polarograph with a dropping mercury electrode (DME) or a static mercury drop electrode (SMDE)

• Nitrogen gas for deaeration

Procedure:

• Prepare a series of standard solutions containing the heavy rare earth metal(s) of interest and a fixed concentration of Solochrome Black T in the supporting electrolyte.

• Deaerate the solutions by bubbling with high-purity nitrogen gas for 5-10 minutes.

• Record the polarogram for each standard solution over a suitable potential range. The complex will produce a characteristic reduction or adsorption wave.

• Construct a calibration curve by plotting the wave height (diffusion current) against the concentration of the rare earth metal.

• Prepare the unknown sample in the same manner as the standards.

• Record the polarogram of the sample and determine the concentration of the rare earth metal from the calibration curve.

Visualizations

Workflow for Complexometric Titration of Lanthanum(III).

Chemical Interactions in EDTA Titration of Lanthanum(III).

Interferences

Several metal ions can interfere with the determination of rare earth metals using Solochrome Black T, as they also form stable complexes with the indicator. Common interfering ions include iron, copper, zinc, nickel, and aluminum.[9] Masking agents can be employed to eliminate the interference from some of these ions. For instance, cyanide can be used to mask iron, copper, and zinc.[9] It is crucial to consider the sample matrix and potential interfering species when developing an analytical method.

Conclusion

Solochrome Black T is a valuable and cost-effective reagent for the determination of rare earth metals. The choice of analytical technique—complexometric titration, spectrophotometry, or polarography—will depend on the specific requirements of the analysis, including the concentration of the analyte, the sample matrix, and the available instrumentation. The protocols and data provided in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals in the successful application of Solochrome Black T for the analysis of rare earth elements.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. Use of Eriochrome Black T for the polarographic determination of rare earth metals; Primenenie ehriokhrom chernogo T dlya polyarograficheskogo opredeleniya redkozemel'nykh metallov (Journal Article) | ETDEWEB [osti.gov]
• 7. Eriochrome Black T as a post-column reagent for the ion chromatographic determination of rare earths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Complexometric Titration Indicators [delloyd.50megs.com]
• 9. nemi.gov [nemi.gov]

Application of Solochrome Black T in Textile Dyeing Processes: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solochrome Black T, also known as Eriochrome Black T or Mordant Black 11, is an azo dye extensively used in the textile industry for dyeing protein fibers such as wool and silk, as well as synthetic fibers like nylon.[1][2] Its ability to form stable coordination complexes with metal ions, typically chromium, results in deep, rich black shades with good fastness properties. This document provides detailed application notes and experimental protocols for the use of Solochrome Black T in textile dyeing, with a focus on laboratory-scale procedures relevant to researchers and scientists.

Chemical Properties and Mechanism of Dyeing

Solochrome Black T is a complexometric indicator that belongs to the azo class of dyes.[3] Its chemical structure contains hydroxyl and sulfonic acid groups that facilitate its solubility in water and its ability to chelate with metal ions. The dyeing process is a form of mordant dyeing, where a mordant (typically a metal salt) is used to fix the dye to the textile fibers.

The mechanism involves the formation of a coordination complex between the dye molecule, a metal ion (mordant), and the functional groups present in the protein fibers (e.g., amino and carboxyl groups in wool and silk). This complex is large, insoluble, and firmly trapped within the fiber structure, leading to high wash fastness. The mordanting process can be carried out before (pre-mordanting), during (meta-mordanting), or after (post-mordanting) the dyeing step.

Application Notes

Fiber Preparation: Proper preparation of the textile fibers is crucial for achieving even and consistent dyeing results. Scouring is essential to remove any natural oils, waxes, and other impurities from the fibers. For wool, a mild non-ionic detergent is recommended, while for silk, a gentle degumming process is necessary to remove sericin. Inadequate preparation can lead to uneven dye uptake and poor fastness.

Mordanting: The choice of mordant and the mordanting method significantly influence the final shade and fastness properties of the dyed textile. While chromium salts (e.g., potassium dichromate) are traditionally used with Solochrome Black T to produce a deep black, other metal salts such as copper sulfate, ferrous sulfate, and alum can also be used to achieve different shades.[4][5] Due to the environmental and health concerns associated with hexavalent chromium, researchers are exploring more eco-friendly mordants. The standard ISO 105-Z01 test method is designed to determine the effect of dyeing in the presence of hexavalent chromium salts on the color of a dye, and it is applicable to wool.[6]

Dye Bath Conditions: The pH of the dye bath is a critical parameter. An acidic pH is generally required to facilitate the interaction between the anionic dye and the cationic sites on the protein fibers. The temperature of the dye bath and the dyeing time are also important factors that affect dye uptake and levelness. A gradual increase in temperature allows for even dye penetration into the fibers.

Safety Precautions: Solochrome Black T is a chemical substance and should be handled with appropriate safety precautions. It is advisable to consult the Safety Data Sheet (SDS) before use. Personal protective equipment, including gloves and safety glasses, should be worn. The dyeing and mordanting processes should be carried out in a well-ventilated area.

Experimental Protocols

Protocol 1: Pre-mordanting and Dyeing of Wool with Solochrome Black T

Materials:

• Wool yarn or fabric (scoured)

• Solochrome Black T (C.I. 14645)

• Potassium Dichromate (K₂Cr₂O₇)

• Acetic Acid (CH₃COOH)

• Glauber's salt (Sodium Sulfate, Na₂SO₄)

• Distilled or deionized water

• Beakers

• Heating plate with magnetic stirrer

• Thermometer

• Glass stirring rods

Procedure:

Part A: Pre-mordanting

• Weigh the dry, scoured wool material. All subsequent chemical percentages will be based on the weight of the fiber (owf).

• Prepare a mordant bath with a liquor ratio of 40:1 (40 mL of water for every 1 g of wool).

• Dissolve 3% owf of potassium dichromate in the water.

• Add 2% owf of acetic acid to the mordant bath to achieve an acidic pH.

• Immerse the wetted wool in the mordant bath.

• Gradually raise the temperature of the bath to 95-100°C over 45-60 minutes.

• Maintain this temperature for 45-60 minutes, stirring gently to ensure even mordanting.

• Allow the bath to cool down gradually.

• Remove the wool, rinse thoroughly with warm water, and then with cold water.

Part B: Dyeing

• Prepare a dye bath with a liquor ratio of 40:1.

• Dissolve 2% owf of Solochrome Black T in a small amount of hot water and then add it to the dye bath.

• Add 10% owf of Glauber's salt to the dye bath to promote level dyeing.

• Adjust the pH of the dye bath to 4.5-5.5 with acetic acid.

• Immerse the pre-mordanted, wet wool into the dye bath at 40°C.

• Gradually raise the temperature to 95-100°C over 45-60 minutes.

• Continue dyeing at this temperature for 60-90 minutes, with occasional gentle stirring.

• Allow the dye bath to cool slowly.

• Remove the dyed wool, rinse with warm water, and then with cold water until the water runs clear.

• Squeeze out excess water and allow to air dry.

Protocol 2: Post-mordanting and Dyeing of Silk with Solochrome Black T

Materials:

• Silk fabric (degummed)

• Solochrome Black T (C.I. 14645)

• Copper Sulfate (CuSO₄)

• Acetic Acid (CH₃COOH)

• Distilled or deionized water

• Beakers

• Heating plate with magnetic stirrer

• Thermometer

• Glass stirring rods

Procedure:

Part A: Dyeing

• Weigh the dry, degummed silk fabric.

• Prepare a dye bath with a liquor ratio of 50:1.

• Dissolve 1.5% owf of Solochrome Black T in hot water and add to the dye bath.

• Adjust the pH of the dye bath to 5.0-6.0 with acetic acid.

• Immerse the wetted silk fabric in the dye bath at room temperature.

• Slowly raise the temperature to 85-90°C over 30-45 minutes.

• Maintain this temperature for 45-60 minutes, stirring gently.

• Allow the bath to cool.

• Remove the dyed silk and rinse lightly.

Part B: Post-mordanting

• Prepare a fresh mordant bath with a liquor ratio of 50:1.

• Dissolve 2% owf of copper sulfate in the water.

• Immerse the dyed silk in the mordant bath.

• Raise the temperature to 70-80°C and hold for 30 minutes.

• Let the bath cool down.

• Remove the silk, rinse thoroughly with warm and then cold water.

• Air dry the dyed silk fabric.

Quantitative Data

The following tables summarize typical quantitative data for the dyeing of wool and silk with Solochrome Black T. The values can vary depending on the specific experimental conditions.

Table 1: Colorfastness Properties of Solochrome Black T on Wool (Chrome Mordant)

Fastness Property	ISO Test Method	Rating (Grey Scale)
Washing Fastness (Color Change)	ISO 105-C06	4-5
Washing Fastness (Staining on Wool)	ISO 105-C06	4-5
Washing Fastness (Staining on Cotton)	ISO 105-C06	4
Light Fastness (Blue Wool Scale)	ISO 105-B02	5-6
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4

Table 2: Dye Uptake of Solochrome Black T on Silk (Copper Mordant)

Dye Concentration (% owf)	Mordant Concentration (% owf)	Dyeing Temperature (°C)	Dye Uptake (%)
1.0	2.0	90	~85
1.5	2.0	90	~92
2.0	2.0	90	~95

Visualizations

Dyeing Workflow Diagram

Caption: General workflow for mordant dyeing of textiles.

Simplified Dye-Fiber Interaction Diagram

Caption: Simplified representation of dye-mordant-fiber complex formation.

References

• 1. chemiis.com [chemiis.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 4. Colour and Fastness Properties of Natural Dyed Wool for Carpets: Effect of Chemical Wash [article.sapub.org]
• 5. Bio-mordants: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. standards.globalspec.com [standards.globalspec.com]

Spectrophotometric Determination of Metal Ions with Solochrome Black: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solochrome Black, also known as Eriochrome Black T (EBT), is an azo dye that serves as a versatile complexometric indicator and chromogenic reagent for the spectrophotometric determination of various metal ions. Its utility stems from the formation of distinctly colored complexes with metal ions in solution, allowing for their quantification. This document provides detailed application notes and experimental protocols for the spectrophotometric analysis of several metal ions using Solochrome Black.

Principle

The spectrophotometric determination of metal ions with Solochrome Black is based on the formation of a stable, colored metal-dye complex. The color of the solution changes upon complexation, and the intensity of the color of the complex, measured as absorbance at a specific wavelength (λmax), is directly proportional to the concentration of the metal ion in the sample, following the Beer-Lambert Law. The optimal pH for complex formation varies depending on the metal ion being analyzed.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric determination of various metal ions using Solochrome Black.

Metal Ion	Wavelength (λmax)	Optimal pH	Linear Range	Molar Absorptivity (ε)
Magnesium (Mg²⁺)	520 nm	10.5	Not specified	Not specified
Cobalt (Co²⁺)	587 nm[1]	5.5 - 8.2[1]	0.57 - 4.0 µg/5 mL[1]	6.62 x 10⁴ L·mol⁻¹·cm⁻¹[1]
Holmium (Ho³⁺)	Not specified	5	6.06x10⁻⁷ - 54.56x10⁻⁷ M	14432 L·mol⁻¹·cm⁻¹

Note: For some metal ions like Zinc (Zn²⁺), Nickel (Ni²⁺), and Cadmium (Cd²⁺), Solochrome Black T is predominantly used as an indicator in complexometric titrations rather than for direct spectrophotometric analysis.[2][3][4] Information regarding direct spectrophotometric methods for these ions is limited.

Experimental Protocols

General Protocol for Spectrophotometric Analysis

This general protocol can be adapted for the specific metal ion being analyzed based on the parameters provided in the data summary table.

1. Reagents and Materials:

• Standard stock solution of the metal ion of interest (e.g., 1000 ppm).

• Solochrome Black T solution (typically 0.1% w/v in a suitable solvent like ethanol or water).

• Buffer solution to maintain the optimal pH.

• Deionized water.

• Spectrophotometer.

• Cuvettes.

• Volumetric flasks and pipettes.

2. Preparation of Standard Solutions:

• From the stock solution, prepare a series of standard solutions of the metal ion with decreasing concentrations by serial dilution.

3. Preparation of the Calibration Curve:

• To a set of volumetric flasks, add a known volume of each standard solution.

• Add the appropriate buffer solution to adjust the pH to the optimal value.

• Add a fixed volume of the Solochrome Black T solution to each flask.

• Dilute to the mark with deionized water and mix well.

• Allow the color to develop for a specified time.

• Measure the absorbance of each solution at the λmax against a reagent blank (containing all components except the metal ion).

• Plot a graph of absorbance versus concentration to obtain the calibration curve.

4. Analysis of the Sample:

• Take a known volume of the sample solution in a volumetric flask.

• Follow the same procedure as for the standard solutions (pH adjustment, addition of Solochrome Black T, dilution).

• Measure the absorbance of the sample solution at the λmax.

• Determine the concentration of the metal ion in the sample from the calibration curve.

Specific Protocol: Determination of Cobalt (Co²⁺)

This protocol is based on an extraction-spectrophotometric method.[1]

1. Reagents:

• Standard Cobalt(II) solution.

• Solochrome Black T solution.

• Methyltrioctylammonium chloride solution in benzene.

• Ammonium thiocyanate solution.

• Buffer solution (pH 5.5 - 8.2).

2. Procedure:

• Preliminarily separate cobalt from the aqueous solution by benzene extraction of methyltrioctylammonium tetrathiocyanatocobaltate(II).

• Shake the resulting extract with an aqueous Solochrome Black T solution at a pH between 5.5 and 8.2 to form the ion-pair complex.

• Measure the absorbance of the organic phase at 587 nm.[1]

Visualizations

Experimental Workflow

Experimental workflow for spectrophotometric analysis.

Metal-Solochrome Black Complex Formation

Complex formation between a metal ion and Solochrome Black.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of cadmium using automatic photometric titration | Metrohm [metrohm.com]
• 3. lcms.cz [lcms.cz]
• 4. xylemanalytics.com [xylemanalytics.com]

Application Notes and Protocols for the Preparation of a Stable Eriochrome Black T Indicator Solution

Introduction

Eriochrome Black T (EBT) is a complexometric indicator used extensively in analytical chemistry, particularly for the determination of water hardness through titration with ethylenediaminetetraacetic acid (EDTA). In its deprotonated form, EBT is blue, but it forms a wine-red complex with metal ions such as calcium and magnesium.[1][2] The stability of the EBT indicator solution is a critical factor for obtaining accurate and reproducible titration results. Aqueous and alcoholic solutions of EBT are prone to degradation, leading to a gradual loss of sharpness in the endpoint color change. This document provides detailed protocols for preparing EBT indicator solutions with enhanced stability for use by researchers, scientists, and drug development professionals.

Principle of EBT in Complexometric Titration

EBT is used as an indicator in EDTA titrations to determine the concentration of metal ions. The indicator is added to a solution containing the metal ions (e.g., Ca²⁺ and Mg²⁺) and buffered to a pH of approximately 10. The EBT forms a wine-red complex with the metal ions. During the titration, EDTA, a strong chelating agent, is added. EDTA has a higher affinity for the metal ions than EBT does.[2] Consequently, EDTA sequentially displaces the EBT from the metal ion complex. When all the metal ions have been complexed by the EDTA, the EBT is released back into the solution in its free, deprotonated form, resulting in a sharp color change from wine-red to blue, which signals the endpoint of the titration.[2]

Experimental Protocols

Two primary methods for the preparation of Eriochrome Black T indicator are presented below: a solution stabilized with hydroxylamine hydrochloride and a solid triturate mixture for enhanced long-term stability.

Protocol 1: Preparation of a Stabilized EBT Indicator Solution in Ethanol

This protocol describes the preparation of an EBT indicator solution in ethanol with the addition of hydroxylamine hydrochloride as a stabilizing agent to inhibit the oxidative degradation of the dye.

Materials:

• Eriochrome Black T (powder)

• Ethanol, 95%

• Hydroxylamine hydrochloride

• Volumetric flask (100 mL)

• Analytical balance

• Spatula

• Weighing paper

• Funnel

Procedure:

• Accurately weigh 0.5 g of Eriochrome Black T powder and transfer it to a 100 mL volumetric flask.

• Add approximately 50 mL of 95% ethanol to the volumetric flask. Swirl the flask to dissolve the EBT powder.

• Accurately weigh 4.5 g of hydroxylamine hydrochloride and add it to the EBT solution in the volumetric flask.[3]

• Swirl the flask until the hydroxylamine hydrochloride is completely dissolved.

• Add 95% ethanol to the volumetric flask until the solution reaches the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a tightly sealed, amber glass bottle in a cool, dark place.

Protocol 2: Preparation of a Solid EBT Indicator Triturate

To avoid the instability of liquid solutions, a solid mixture of EBT with an inert salt can be prepared. This mixture is added directly to the sample before titration.

Materials:

• Eriochrome Black T (powder)

• Sodium chloride (NaCl), analytical grade, dry

• Mortar and pestle

• Spatula

• Analytical balance

Procedure:

• Accurately weigh 0.5 g of Eriochrome Black T powder.

• Accurately weigh 49.5 g of dry sodium chloride.

• Combine the EBT and NaCl in a clean, dry mortar.

• Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained.

• Store the triturate in a tightly sealed, opaque container to protect it from light and moisture.

Data Presentation

The stability of Eriochrome Black T indicator solutions can vary significantly depending on the solvent and the presence of stabilizing agents. The following table summarizes the stability of different EBT preparations based on available data.

Preparation Method	Solvent/Matrix	Stabilizing Agent	EBT Concentration	Reported Stability	Reference
Protocol 1	95% Ethanol	Hydroxylamine Hydrochloride	0.5% w/v	Several weeks	[4]
Aqueous/Ethanol Solution	Water and 95% Ethanol	None	0.4 g/L	At least 2 months	[2]
Solid Triturate	Sodium Chloride	N/A (solid)	1% w/w	Indefinite (if stored properly)	[5]
Methanol Solution	Methanol	Triethanolamine	0.5% w/v	Not specified, but triethanolamine is added to adjust color	[6]

Visualizations

Diagram 1: Experimental Workflow for Preparing a Stabilized EBT Solution

Caption: Workflow for preparing a stable Eriochrome Black T indicator solution.

Diagram 2: Logical Relationship of EBT in EDTA Titration

Caption: Color change mechanism of Eriochrome Black T in EDTA titration.

References

• 1. naturalspublishing.com [naturalspublishing.com]
• 2. nemi.gov [nemi.gov]
• 3. mdpi.com [mdpi.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. Eriochrome Black T SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. Spectroscopic Determination of Fluoride Using Eriochrome Black T (EBT) as a Spectrophotometric Reagent from Groundwater - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Back-Titration with Eriochrome Black T for Metal Ion Determination

Introduction

Complexometric titrations are a cornerstone of analytical chemistry, enabling the precise quantification of metal ions. The back-titration method, a variant of direct titration, is particularly valuable when the analyte reacts slowly with the titrant, when the analyte precipitates at the required pH, or when a suitable indicator for direct titration is unavailable.[1][2][3][4][5] This document provides detailed protocols for the determination of metal ions, such as aluminum (Al³⁺) and nickel (Ni²⁺), using a back-titration with ethylenediaminetetraacetic acid (EDTA) and Eriochrome Black T (EBT) as the indicator.

Eriochrome Black T is a versatile metal-ion indicator that exhibits a distinct color change in the presence of metal ions.[6] In a buffered solution at pH 10, EBT is blue; however, when complexed with metal ions like magnesium or zinc, it forms a wine-red complex.[1][7][8] The principle of the back-titration relies on adding a known excess of a standard EDTA solution to the analyte. The unreacted EDTA is then titrated with a standard solution of a second metal ion, typically zinc (Zn²⁺) or magnesium (Mg²⁺), which forms a less stable complex with EDTA than the analyte.[1] The endpoint is signaled by the color change from blue to wine-red as the titrant complexes with the free EBT indicator.[8]

Principle of the Method

The back-titration method using Eriochrome Black T involves several key steps that can be visualized as a logical workflow. The underlying principle is the competitive complexation of the analyte and a secondary metal ion with EDTA, with the indicator signaling the point at which the excess EDTA has been consumed.

Caption: Logical workflow of the back-titration method.

The chemical reactions at the endpoint are crucial for accurate determination. Once all the excess EDTA has been consumed by the titrant (e.g., Zn²⁺), the next drop of the titrant will react with the Eriochrome Black T indicator, causing a distinct color change.

Caption: Chemical principle of endpoint detection.

Experimental Protocols

Preparation of Reagents

• 0.05 M EDTA Solution: Dissolve approximately 18.61 g of disodium EDTA dihydrate in deionized water and dilute to 1000 mL in a volumetric flask.

• 0.05 M Zinc Sulfate Solution: Accurately weigh approximately 14.38 g of zinc sulfate heptahydrate (ZnSO₄·7H₂O) and dissolve it in deionized water.[9] Dilute to 1000 mL in a volumetric flask.[9]

• Eriochrome Black T Indicator: Dissolve 0.2 g of Eriochrome Black T in 15 mL of triethanolamine and 5 mL of absolute ethanol. Alternatively, grind 0.1 g of EBT with 10 g of NaCl.

• Buffer Solution (pH 10): Dissolve 7.0 g of ammonium chloride in 57 mL of concentrated ammonia solution and dilute to 100 mL with deionized water.

Standardization of EDTA Solution

• Pipette 25.00 mL of the standard 0.05 M zinc sulfate solution into a 250 mL conical flask.

• Add 2 mL of the pH 10 buffer solution.

• Add a small amount (30-50 mg) of the EBT indicator.[6] The solution will turn wine-red.

• Titrate with the prepared EDTA solution until the color changes from wine-red to a clear blue.[6]

• Repeat the titration to obtain concordant results and calculate the exact molarity of the EDTA solution.

Protocol for Determination of Aluminum (Al³⁺)

• Pipette 25.00 mL of the aluminum ion solution into a 250 mL conical flask.

• Add a known excess of the standardized 0.05 M EDTA solution (e.g., 50.00 mL).

• Add the pH 10 buffer solution until the solution is ammoniacal.

• Gently boil the mixture for a few minutes to ensure complete complexation of aluminum with EDTA.[10]

• Cool the solution to room temperature.

• Add 50 mg of the EBT indicator. The solution should turn blue.

• Titrate rapidly with the standardized 0.05 M zinc sulfate solution until the color changes from blue to wine-red.[8]

• Record the volume of the zinc sulfate solution used.

Protocol for Determination of Nickel (Ni²⁺)

• Pipette 25.00 mL of the nickel ion solution into a 250 mL conical flask.

• Add a known excess of the standardized 0.05 M EDTA solution (e.g., 50.00 mL).

• Add 5 mL of the pH 10 buffer solution.

• Add a few drops of the EBT indicator. The solution should be blue.

• Titrate with the standardized 0.05 M magnesium sulfate or zinc sulfate solution until the color changes from blue to wine-red.[11]

• Record the volume of the titrant used.

Data Presentation and Calculations

The amount of the analyte can be calculated based on the stoichiometry of the reactions. The total moles of EDTA added are known, and the moles of excess EDTA are determined by the back-titration. The difference gives the moles of EDTA that reacted with the analyte.

General Calculation:

• Moles of EDTA added = Molarity of EDTA × Volume of EDTA added

• Moles of excess EDTA = Molarity of Titrant × Volume of Titrant used

• Moles of EDTA reacted with analyte = Moles of EDTA added - Moles of excess EDTA

• Concentration of Analyte = (Moles of EDTA reacted with analyte) / Volume of analyte solution

The following tables summarize hypothetical quantitative data for the determination of aluminum and nickel.

Table 1: Standardization of EDTA Solution

Titration	Volume of ZnSO₄ (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA (mL)
1	25.00	0.10	24.90	24.80
2	25.00	0.20	25.05	24.85
3	25.00	0.15	24.95	24.80
Average	24.82

Table 2: Determination of Aluminum (Al³⁺)

Sample	Volume of Al³⁺ (mL)	Volume of EDTA added (mL)	Volume of ZnSO₄ used (mL)	Moles of Al³⁺ (mol)	Concentration of Al³⁺ (M)
1	25.00	50.00	15.20	0.00174	0.0696
2	25.00	50.00	15.10	0.00175	0.0700
3	25.00	50.00	15.15	0.00174	0.0698
Average	0.0698

Table 3: Determination of Nickel (Ni²⁺)

Sample	Volume of Ni²⁺ (mL)	Volume of EDTA added (mL)	Volume of Titrant used (mL)	Moles of Ni²⁺ (mol)	Concentration of Ni²⁺ (M)
1	25.00	50.00	20.50	0.00148	0.0592
2	25.00	50.00	20.40	0.00148	0.0592
3	25.00	50.00	20.45	0.00148	0.0592
Average	0.0592

Conclusion

The back-titration method using Eriochrome Black T as an indicator is a robust and reliable technique for the determination of various metal ions that are not amenable to direct titration with EDTA. The clear and distinct color change at the endpoint allows for accurate and precise quantification. The protocols provided herein can be adapted for the analysis of a wide range of samples in research, quality control, and drug development settings. Proper preparation and standardization of all solutions are critical for obtaining accurate results.

References

• 1. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 2. scribd.com [scribd.com]
• 3. 182.160.97.198:8080 [182.160.97.198:8080]
• 4. Complexometric Titration: Principles & Procedure Explained [vedantu.com]
• 5. alazharpharmacy.com [alazharpharmacy.com]
• 6. shankharajsarkar.wordpress.com [shankharajsarkar.wordpress.com]
• 7. scribd.com [scribd.com]
• 8. To estimate aluminium by back titration using zinc sulphate | DOCX [slideshare.net]
• 9. Preparation and Standardization of 0.1 M Zinc Sulphate | Pharmaguideline [pharmaguideline.com]
• 10. titrations.info [titrations.info]
• 11. scribd.com [scribd.com]

Application of Solochrome Black T in Pharmaceutical Analysis: Detailed Notes and Protocols

Introduction

Solochrome Black T, also known as Eriochrome Black T, is a versatile complexometric indicator and chromogenic reagent with significant applications in pharmaceutical analysis.[1] Its primary use is in complexometric titrations with ethylenediaminetetraacetic acid (EDTA) for the determination of various metal ions present in pharmaceutical formulations. Additionally, it serves as a reagent in spectrophotometric methods for the quantification of certain active pharmaceutical ingredients (APIs). This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals.

Section 1: Complexometric Titration

The most prominent application of Solochrome Black T in pharmaceutical analysis is as a metallochromic indicator in EDTA titrations. This technique is widely used for the assay of metal-containing drugs and supplements.

Principle of Complexometric Titration using Solochrome Black T

EDTA, a hexadentate ligand, forms stable, colorless, 1:1 complexes with most divalent and trivalent metal ions.[2][3] Solochrome Black T also forms complexes with these metal ions, but these complexes are less stable than the corresponding metal-EDTA complexes. The metal-indicator complex possesses a distinct wine-red color, while the free indicator is blue at the optimal pH for titration (around pH 10).[2][4][5]

During the titration, EDTA first reacts with the free metal ions. At the endpoint, when all the free metal ions have been complexed by EDTA, the EDTA displaces the metal ions from the less stable metal-indicator complex. This releases the free indicator, causing a sharp color change from wine-red to blue, thus signaling the completion of the reaction.[4][5]

Application: Determination of Zinc in Pharmaceutical Formulations

1. Analysis of Zinc Gluconate Raw Material and Finished Products

This method is adapted from the United States Pharmacopeia (USP) monograph for Zinc Gluconate.[1]

Experimental Protocol:

• Reagent Preparation:

  • 0.05 M EDTA Volumetric Solution (VS): Dissolve approximately 18.6 g of disodium edetate dihydrate in 1000 mL of purified water. Standardize this solution against a primary standard zinc solution.

  • Ammonia-Ammonium Chloride Buffer TS: Dissolve 54 g of ammonium chloride in 200 mL of water, add 350 mL of concentrated ammonia, and dilute to 1000 mL with water. This buffer maintains the pH at approximately 10.[1]

  • Solochrome Black T Indicator Mixture: Grind 100 mg of Solochrome Black T with 20 g of analytical grade sodium chloride.[3][5]

• Sample Preparation:

  • Accurately weigh a quantity of Zinc Gluconate powder equivalent to about 150 mg of zinc.

  • Dissolve the sample in 100 mL of water.

• Titration Procedure:

  • To the sample solution, add 5 mL of the Ammonia-Ammonium Chloride Buffer TS.

  • Add approximately 50-100 mg of the Solochrome Black T indicator mixture. The solution will turn wine-red.[1]

  • Titrate with the standardized 0.05 M EDTA VS until the color changes sharply from wine-red to a deep blue.[1][5]

  • Record the volume of EDTA consumed.

2. Analysis of Zinc in Herbal Formulations

This protocol is suitable for the determination of zinc in complex matrices like herbal formulations after appropriate sample pretreatment.[2]

Experimental Protocol:

• Reagent Preparation:

  • Prepare 0.05 M EDTA, Ammonia-Ammonium Chloride Buffer (pH 10), and Solochrome Black T indicator as described above.

• Sample Preparation (Incineration):

  • Accurately weigh a sample of the herbal formulation (e.g., one capsule or a specific weight of gel).

  • Place the sample in a crucible and incinerate in a muffle furnace to remove organic matter.

  • Dissolve the resulting ash in a small amount of dilute hydrochloric acid and then dilute with purified water to a known volume.

• Titration Procedure:

  • Take a suitable aliquot of the prepared sample solution.

  • Add 2 mL of the pH 10 ammonia buffer.[5]

  • Add a pinch of the Solochrome Black T indicator mixture.

  • Titrate with standardized 0.05 M EDTA from a wine-red to a clear blue endpoint.[2][5]

Quantitative Data for Zinc Determination

Formulation Type	Sample Analyzed	Zinc Content (% of theoretical or mg/unit)	Reference
Aphrodisiac Capsule (Batch 1)	Herbal Formulation	18.00 mg/capsule (102.85% of theoretical)	[2]
Aphrodisiac Capsule (Batch 2)	Herbal Formulation	17.55 mg/capsule (100.28% of theoretical)	[2]
Anti-acne Gel (Batch 1)	Herbal Formulation	1.55 mg/g (103.33% of theoretical)	[2]
Anti-acne Gel (Batch 2)	Herbal Formulation	1.58 mg/g (105.33% of theoretical)	[2]

Application: Determination of Calcium and Magnesium in Pharmaceutical Supplements

Solochrome Black T is used to determine the combined concentration of calcium and magnesium ions, often reported as total hardness.[6][7]

Experimental Protocol:

• Reagent Preparation:

  • Prepare 0.01 M EDTA, Ammonia-Ammonium Chloride Buffer (pH 10), and Solochrome Black T indicator solution.

• Sample Preparation (Calcium Supplement Tablet):

  • Grind a supplement tablet to a fine powder.

  • Accurately weigh a portion of the powder.

  • Dissolve the powder in a minimum amount of dilute HCl and then dilute with purified water to a known volume.[8]

• Titration Procedure:

  • Pipette an aliquot of the sample solution into a conical flask.

  • Add the ammonia buffer to adjust the pH to 10.

  • Add a few drops of Solochrome Black T indicator.

  • Titrate with standardized 0.01 M EDTA until the color changes from wine-red to blue.

Visualization of Complexometric Titration Workflow

Caption: Workflow for complexometric titration in pharmaceutical analysis.

Visualization of Solochrome Black T Indicator Mechanism

Caption: Chemical reaction of Solochrome Black T at the titration endpoint.

Section 2: Spectrophotometric Analysis

Solochrome Black T can also be used as a chromogenic reagent for the spectrophotometric determination of certain drugs, often involving the formation of ion-pair complexes.

Application: Determination of Diphenhydramine Hydrochloride

This method is based on the formation of an ion-pair complex between diphenhydramine and Solochrome Black T, which is extractable into an organic solvent.[9][10]

Experimental Protocol:

• Reagent Preparation:

  • Standard Diphenhydramine HCl Solution: Prepare a stock solution of diphenhydramine HCl in distilled water.

  • Solochrome Black T Solution (5 x 10⁻⁴ M): Prepare by dissolving an accurately weighed amount of the dye in distilled water.[9]

  • Acidic Buffer: To maintain the required pH for complex formation.

  • Dichloromethane: As the extracting solvent.

• Sample Preparation (from Tablets):

  • Weigh and finely powder several tablets.

  • Dissolve a quantity of the powder equivalent to a known amount of diphenhydramine HCl in distilled water.

  • Filter the solution to remove excipients.

  • Dilute the filtrate to a suitable concentration for analysis.

• Procedure:

  • In a separating funnel, place an aliquot of the sample or standard solution.

  • Add the acidic buffer and the Solochrome Black T solution.

  • Add a known volume of dichloromethane and shake to extract the ion-pair complex.

  • Allow the layers to separate and collect the organic layer.

  • Measure the absorbance of the organic layer at the wavelength of maximum absorption (λmax = 514 nm) against a reagent blank.[9][10]

Application: Determination of Sulphanilamides

This method involves the diazotization of the sulphanilamide followed by coupling with Solochrome Black T to form a colored azo compound.[4][11]

Experimental Protocol:

• Reagent Preparation:

  • Standard Sulphanilamide Solution: Prepare in 0.1 M HCl.

  • Sodium Nitrite Solution (0.05 M): For diazotization.

  • Urea Solution (2.5 M): To remove excess nitrite.

  • Solochrome Black T Solution (6.0 x 10⁻³ M): In a 30% ethanol-water mixture.

• Procedure:

  • To a sample solution containing the sulphanilamide, add hydrochloric acid and sodium nitrite solution.

  • Allow the diazotization reaction to proceed.

  • Add urea solution to destroy excess nitrous acid.

  • Add the Solochrome Black T solution to couple with the diazonium salt, forming a colored product.

  • Measure the absorbance at the λmax against a reagent blank.

Quantitative Data for Spectrophotometric Methods

Analyte	Method	Linearity Range (µg/mL)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Reference
Diphenhydramine HCl	Ion-pair with EBT	2.0 - 16	2.36 x 10⁴	[10]
Sulphanilamides	Azo coupling with EBT	3 - 64 (depending on the specific sulphanilamide)	Not specified	[4][11]

Section 3: Method Validation in Pharmaceutical Analysis

Any analytical method developed using Solochrome Black T for pharmaceutical quality control must be validated to ensure its reliability, accuracy, and precision.[12][13][14]

Key Validation Parameters:

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualization of Analytical Method Validation Parameters

Caption: Key parameters for analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. jpsionline.com [jpsionline.com]
• 3. gldbirdgel.com [gldbirdgel.com]
• 4. researchgate.net [researchgate.net]
• 5. titrations.info [titrations.info]
• 6. uclmail.net [uclmail.net]
• 7. canterbury.ac.nz [canterbury.ac.nz]
• 8. cuhk.edu.hk [cuhk.edu.hk]
• 9. arabjchem.org [arabjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. scribd.com [scribd.com]
• 12. wjarr.com [wjarr.com]
• 13. pharmaerudition.org [pharmaerudition.org]
• 14. Quality Control Analytical Methods: Method Validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Solochrome Black T in Environmental Water Analysis

Introduction

Solochrome Black T, also known as Eriochrome Black T (EBT), is a versatile complexometric indicator and dye widely utilized in the analytical chemistry of environmental water samples.[1] Its primary application is in the determination of water hardness by complexometric titration.[2][3][4] Additionally, EBT serves as a spectrophotometric reagent for the quantification of certain metal and non-metal ions in aqueous solutions. These methods are essential for monitoring water quality in various contexts, including municipal water supplies, industrial processes, and environmental health.[1] This document provides detailed application notes and protocols for both the titrimetric determination of water hardness and the spectrophotometric analysis of specific ions using Solochrome Black T.

Application 1: Determination of Total Water Hardness by Complexometric Titration

Principle

The determination of total water hardness, which is the combined concentration of calcium (Ca²⁺) and magnesium (Mg²⁺) ions, is a critical aspect of water quality assessment.[2] The standard method involves a complexometric titration with ethylenediaminetetraacetic acid (EDTA), a chelating agent that forms stable, colorless complexes with Ca²⁺ and Mg²⁺.[2] Solochrome Black T is employed as the indicator. In an aqueous sample buffered to a pH of approximately 10, the indicator forms a wine-red complex with the free Ca²⁺ and Mg²⁺ ions present in the water.[2][3] During the titration with EDTA, the EDTA first complexes with the free Ca²⁺ and Mg²⁺ ions. At the endpoint, the EDTA displaces the indicator from its metal complexes, causing a distinct color change from wine-red to a clear blue.[2][5]

Quantitative Data

Parameter	Value	Reference
Applicable Concentration Range	Suitable for all concentration levels of hardness.	[6]
Precision (as % RSD)	4.50%	[6]
Accuracy (as % Recovery)	100%	[6]
pH Optimum	10.0 - 10.4	[2][7]

Experimental Protocol

2.3.1. Reagents

• Buffer Solution (Ammonia-Ammonium Chloride, pH 10): Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonium hydroxide (NH₄OH). Dilute to 1 L with deionized water.

• Standard EDTA Solution (0.01 M): Dissolve 3.72 g of disodium ethylenediaminetetraacetate dihydrate (Na₂H₂EDTA·2H₂O) in deionized water and dilute to 1 L. Standardize against a primary standard calcium carbonate solution.

• Solochrome Black T Indicator Solution: Dissolve 0.40 g of Solochrome Black T in 100 mL of deionized water and dilute to 1 L with 95% ethanol. This solution is stable for at least two months.[7] Alternatively, a dry powder mixture of the indicator with an inert salt like sodium chloride can be used.

• Hydroxylamine Hydrochloride Solution (optional, for manganese interference): Dissolve 30 g of hydroxylamine hydrochloride (NH₂OH·HCl) in deionized water and dilute to 1 L.[7]

• Sodium Cyanide Solution (optional, for heavy metal interference - EXTREME CAUTION): Dissolve 2.5 g of sodium cyanide (NaCN) in deionized water and dilute to 100 mL. This solution is highly toxic and should be handled with extreme care in a fume hood.[7]

2.3.2. Procedure

• Sample Preparation: Pipette a known volume (e.g., 50.0 mL) of the environmental water sample into a 250 mL conical flask.[2]

• Interference Removal (if necessary):

  • To reduce higher oxidation states of manganese, add 1 mL of hydroxylamine hydrochloride solution.[7]

  • To mask interferences from heavy metals like iron, copper, and zinc, add 2 mL of sodium cyanide solution (use with extreme caution).[7]

• pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the sample to achieve a pH of 10.0 ± 0.1.[2]

• Indicator Addition: Add 1-2 drops of the Solochrome Black T indicator solution or a small amount of the powdered indicator mixture. The solution should turn a wine-red color.[2]

• Titration: Titrate the sample with the standard 0.01 M EDTA solution, swirling the flask continuously. The color will change from wine-red to purple and finally to a distinct blue at the endpoint.[2]

• Record Volume: Record the volume of EDTA solution used.

• Calculation: Calculate the total hardness of the water sample, typically expressed as mg/L of calcium carbonate (CaCO₃), using the following formula:

  Total Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

  Where:

  • V_EDTA = Volume of EDTA solution used (L)

  • M_EDTA = Molarity of the EDTA solution (mol/L)

  • 100.09 = Molar mass of CaCO₃ ( g/mol )

  • V_sample = Volume of the water sample (L)

Experimental Workflow Diagram

Caption: Workflow for the determination of total water hardness using complexometric titration.

Application 2: Spectrophotometric Determination of Fluoride in Groundwater

Principle

Solochrome Black T can also be used as a spectrophotometric reagent for the determination of certain ions. A notable application is the indirect determination of fluoride in groundwater. This method is based on the bleaching effect of fluoride on a pre-formed colored complex.[8][9] An aluminum-Eriochrome Black T (Al-EBT) complex is prepared, which has a characteristic absorbance at a specific wavelength. When a water sample containing fluoride is added, the fluoride ions react with the aluminum in the complex, forming a more stable and colorless aluminum-fluoride complex. This causes a decrease in the absorbance of the Al-EBT complex, which is proportional to the concentration of fluoride in the sample.

Quantitative Data

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	544 nm	[8][9]
Linear Range	0.3 - 5.0 mg/L	[8][9]
Limit of Detection (LOD)	0.19 mg/L	[8][9]
Limit of Quantification (LOQ)	0.64 mg/L	[8][9]
Precision (as % RSD, intraday and interday)	< 5.4%	[8][9]
Recovery in Spiked Groundwater Samples	98.18 - 111.4%	[8][9]

Experimental Protocol

3.3.1. Reagents

• Standard Fluoride Solution (1000 mg/L): Dissolve 2.21 g of sodium fluoride (NaF), dried at 110°C for 2 hours, in deionized water and dilute to 1 L.

• Aluminum Solution (1.0 x 10⁻³ M): Prepare by dissolving the appropriate amount of hydrated aluminum nitrate (Al(NO₃)₃·9H₂O) or hydrated aluminum chloride (AlCl₃·6H₂O) in deionized water.[8]

• Eriochrome Black T Solution (1.0 x 10⁻³ M): Prepare by dissolving the appropriate amount of Eriochrome Black T in deionized water.[8]

• Al-EBT Complex Reagent (5.0 x 10⁻⁵ M): Prepare by mixing equal volumes of the 1.0 x 10⁻³ M aluminum solution and the 1.0 x 10⁻³ M Eriochrome Black T solution.[8] Dilute this stock solution to the final working concentration with deionized water.

• Acetate Buffer Solution (pH 5.0): Prepare by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate to achieve a pH of 5.0.

3.3.2. Procedure

• Calibration Curve Preparation:

  • Prepare a series of standard fluoride solutions (e.g., 0.5, 1.0, 1.5, 2.0, 2.5, 3.0 mg/L) by diluting the stock fluoride solution.[8]

  • To each standard, add a fixed volume of the Al-EBT complex reagent and the acetate buffer.

  • Allow the reaction to proceed for a specified time (e.g., 24 hours) for color development.[8]

  • Measure the absorbance of each standard at 544 nm against a reagent blank.[8]

  • Plot a calibration curve of absorbance versus fluoride concentration.

• Sample Analysis:

  • Take a known volume of the filtered groundwater sample.

  • Add the same fixed volume of the Al-EBT complex reagent and acetate buffer as used for the standards.

  • Allow the same reaction time as for the standards.

  • Measure the absorbance of the sample at 544 nm.

• Calculation: Determine the concentration of fluoride in the sample by comparing its absorbance to the calibration curve.

Logical Relationship Diagram

Caption: Logical relationship in the spectrophotometric determination of fluoride.

Conclusion

Solochrome Black T is a robust and cost-effective reagent for the analysis of environmental water samples. Its primary application in the titrimetric determination of water hardness is a well-established and reliable method.[2][10] Furthermore, its utility extends to spectrophotometric methods for the determination of other analytes, such as fluoride, offering a versatile tool for water quality monitoring.[8][9] The protocols outlined in these application notes provide a framework for the successful implementation of these analytical techniques in a laboratory setting. Proper attention to reagent preparation, pH control, and the management of potential interferences is crucial for obtaining accurate and reproducible results.

References

• 1. chemiis.com [chemiis.com]
• 2. gspchem.com [gspchem.com]
• 3. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. NEMI Method Summary - 130.2 [nemi.gov]
• 7. nemi.gov [nemi.gov]
• 8. Spectroscopic Determination of Fluoride Using Eriochrome Black T (EBT) as a Spectrophotometric Reagent from Groundwater - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A new nanosilver-based spectrophotometric method for monitoring Eriochrome black T in river water - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting indistinct endpoint in Solochrome Black T titration

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with indistinct endpoints in Solochrome Black T titrations.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind a Solochrome Black T titration?

A1: Solochrome Black T is a complexometric indicator used for determining the concentration of metal ions like magnesium (Mg²⁺), calcium (Ca²⁺), and zinc (Zn²⁺) through titration with ethylenediaminetetraacetic acid (EDTA). The indicator, which is blue when free, forms a wine-red complex with the metal ions in the sample. During the titration, EDTA, a stronger chelating agent, progressively binds to the metal ions. At the endpoint, all the metal ions have been complexed by EDTA, freeing the Solochrome Black T indicator and causing a sharp color change from wine-red to a distinct blue.

Q2: Why is maintaining the correct pH crucial for this titration?

A2: The pH of the solution is critical for two primary reasons. Firstly, the stability of the metal-EDTA complex is pH-dependent. Most titrations with EDTA are carried out in alkaline conditions (pH 8-10) to ensure the complete formation of the metal-EDTA complex. Secondly, the Solochrome Black T indicator itself exhibits different colors at different pH values. The desired color change from wine-red to blue is only distinct within this optimal pH range of 8 to 10. An ammonia-ammonium chloride buffer is typically used to maintain this pH.

Q3: What are some common interfering ions in this titration?

A3: Several metal ions can interfere with the titration by also forming complexes with EDTA or the indicator, leading to an inaccurate endpoint. Common interfering ions include copper (Cu²⁺), nickel (Ni²⁺), cobalt (Co²⁺), and aluminum (Al³⁺). These ions can "block" the indicator, preventing the desired color change.

Troubleshooting Guide: Indistinct Endpoint

An indistinct or "fuzzy" endpoint is one of the most common issues encountered in titrations using Solochrome Black T. The following guide provides a structured approach to troubleshoot and resolve this problem.

Problem: The endpoint color change is gradual, unclear, or absent.

This issue can arise from several factors related to the chemical conditions of the titration. Follow the steps below to diagnose and rectify the problem.

Troubleshooting Workflow

Caption: Troubleshooting workflow for an indistinct endpoint.

Step-by-Step Troubleshooting

Step	Parameter to Check	Potential Issue	Recommended Action
1	pH of the Solution	The pH is outside the optimal range of 8-10.	Use a calibrated pH meter to check the pH of your sample solution before adding the indicator. Adjust to pH 10 ± 0.1 using an ammonia-ammonium chloride buffer.
2	Indicator Quality and Concentration	The Solochrome Black T indicator solution may have degraded over time.	Prepare a fresh indicator solution. The solid indicator is stable, but solutions are only stable for about a week. Ensure you are using the correct, minimal amount of indicator.
3	Presence of Interfering Ions	Metal ions such as Cu²⁺, Ni²⁺, or Al³⁺ are "blocking" the indicator by forming a very stable complex that does not readily dissociate at the endpoint.	Add a suitable masking agent before the indicator. For example, triethanolamine can be used to mask aluminum, iron, and manganese. Cyanide (with extreme caution) can mask copper, nickel, and cobalt.
4	Temperature of the Solution	The titration is being performed at an elevated temperature.	Some metal-indicator complexes are more stable at higher temperatures, which can lead to a sluggish endpoint. Allow the solution to cool to room temperature before titrating.
5	Concentration of Metal Ions	The concentration of the metal ion in the sample is too low.	If the metal ion concentration is very dilute, the color change will be less pronounced. Consider concentrating the sample if possible.

Experimental Protocols

Preparation of Solutions

Solution	Protocol
0.01 M EDTA Solution	Dissolve 3.722 g of disodium EDTA dihydrate in deionized water and dilute to 1000 mL in a volumetric flask. Standardize against a primary standard calcium carbonate solution.
Ammonia-Ammonium Chloride Buffer (pH 10)	Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonia solution and dilute to 1000 mL with deionized water.
Solochrome Black T Indicator	Dissolve 0.5 g of Solochrome Black T powder in 100 mL of triethanolamine or in 100 mL of ethanol. Alternatively, a solid mixture can be prepared by grinding 0.5 g of the indicator with 100 g of NaCl.

Titration Procedure

• Pipette a known volume of the sample solution into a clean conical flask.

• Add 1-2 mL of the ammonia-ammonium chloride buffer to bring the pH to approximately 10.

• Add a small amount of the Solochrome Black T indicator (1-2 drops of solution or a spatula tip of the solid mixture). The solution should turn a wine-red color.

• Titrate with the standardized 0.01 M EDTA solution with constant stirring.

• The endpoint is reached when the color changes sharply from wine-red to a clear blue. Record the volume of EDTA used.

Titration Chemistry Visualization

The following diagram illustrates the chemical reactions occurring during the titration process.

Caption: Chemical principle of complexometric titration.

Technical Support Center: Eriochrome Black T Indicator Stability

For researchers, scientists, and drug development professionals utilizing Eriochrome Black T (EBT) in their experiments, ensuring the stability and reliability of the indicator solution is paramount for accurate results. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with aqueous EBT solutions.

Frequently Asked Questions (FAQs)

Q1: My aqueous Eriochrome Black T indicator solution seems to be unstable and is fading over time. Why is this happening?

A1: Aqueous solutions of Eriochrome Black T are notoriously unstable. The degradation is primarily due to the oxidation of the azo group present in the EBT molecule. This process is often accelerated by the presence of dissolved oxygen, exposure to light, and changes in pH. The color fading you are observing is a direct result of this degradation, leading to inaccurate endpoint determinations in complexometric titrations.

Q2: What is the expected shelf life of an EBT indicator solution?

A2: The shelf life of an EBT indicator solution is highly dependent on its preparation and storage conditions.

• Aqueous solutions: Purely aqueous solutions are the least stable and may only be reliable for a few days.

• Solutions in organic solvents: Solutions prepared in solvents like ethanol or triethanolamine exhibit significantly better stability, with a shelf life that can extend from "at least 2 months" to "9 months" when stored properly.[1]

• Solid mixture: A solid mixture of EBT with an inert salt like sodium chloride is very stable and has an indefinite shelf life if kept in a cool, dry place.[2][3]

Q3: How can I prepare a more stable Eriochrome Black T indicator solution?

A3: To enhance the stability of your EBT indicator solution, it is recommended to use a solvent other than water and to add a stabilizer. Here are some widely used preparation methods:

• Ethanol-based solution: Dissolving EBT in 95% ethanol can extend its stability. A common preparation involves dissolving 0.5 g of EBT in 100 mL of ethanol.

• Triethanolamine-based solution: Triethanolamine is an effective solvent for preparing a stable EBT solution. A typical recipe involves dissolving 0.5 g of EBT in 100 mL of triethanolamine.

• Addition of a stabilizer: Incorporating a reducing agent like hydroxylamine hydrochloride can inhibit the oxidative degradation of the EBT molecule. A common practice is to add about 1 g of hydroxylamine hydrochloride to 100 mL of the indicator solution.

Q4: I am observing a poor endpoint or an incorrect color change during my titration. What could be the cause?

A4: A poor or incorrect endpoint in an EDTA titration using EBT can be attributed to several factors:

• Degraded Indicator: As the EBT solution degrades, its ability to exhibit a sharp color change at the endpoint diminishes.

• Incorrect pH: The optimal pH for titrations using EBT is around 10. Deviations from this pH can lead to an indistinct endpoint. An ammonia-ammonium chloride buffer is typically used to maintain the correct pH.[4]

• Interference from other metal ions: The presence of other metal ions such as iron, copper, and aluminum can interfere with the titration by forming stable complexes with either EDTA or the indicator itself, leading to a blocked indicator or a gradual, drawn-out endpoint.

• Slow reaction kinetics: In some cases, the reaction between the metal-EBT complex and EDTA can be slow, resulting in a sluggish endpoint.

Troubleshooting Guides

Issue 1: Fading Color of the Indicator Solution

Symptom	Possible Cause	Troubleshooting Steps
The prepared EBT solution loses its initial deep color over a short period.	Degradation of the EBT dye, likely due to oxidation.	1. Prepare a fresh solution: Discard the old solution and prepare a new one. 2. Use a stabilizing solvent: Prepare the new solution using ethanol or triethanolamine instead of water. 3. Add a stabilizer: Incorporate hydroxylamine hydrochloride into the solution to inhibit oxidation. 4. Proper storage: Store the solution in a tightly capped, dark bottle in a cool, dark place to minimize light and air exposure.[5]

Issue 2: Indistinct or Drifting Endpoint in Titration

Symptom	Possible Cause	Troubleshooting Steps
The color change at the endpoint is gradual, making it difficult to determine the exact point of equivalence.	1. Degraded indicator solution. 2. Incorrect pH of the sample solution. 3. Presence of interfering metal ions.	1. Verify indicator quality: Test the indicator with a standard solution of the metal ion being titrated. A sharp color change should be observed. If not, prepare a fresh indicator solution. 2. Check and adjust pH: Use a pH meter to ensure the sample solution is buffered to pH 10 ± 0.1 before adding the indicator. 3. Use a masking agent: If interfering ions are suspected, add a suitable masking agent (e.g., cyanide for heavy metals, triethanolamine for aluminum) to the sample before titration. Caution: Cyanide is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

Issue 3: Indicator "Blocking"

Symptom	Possible Cause	Troubleshooting Steps
The indicator forms a very stable complex with the metal ion and does not change color at the endpoint, even with excess EDTA.	The metal ion being titrated forms a more stable complex with the indicator than with EDTA under the titration conditions. This is common with ions like copper, nickel, and cobalt.	1. Back titration: Add a known excess of standard EDTA solution to the sample. Then, back-titrate the excess EDTA with a standard solution of a metal ion for which EBT is a suitable indicator (e.g., magnesium or zinc).[6] 2. Use a different indicator: Select an alternative indicator that forms a less stable complex with the metal ion than EDTA does.

Data Presentation

While specific quantitative data on the degradation rates of Eriochrome Black T in different solvents under various pH conditions is not extensively available in a comparative format, the general consensus from scientific literature and practical laboratory experience supports the following stability hierarchy:

Solvent System	Relative Stability	Estimated Shelf Life (with proper storage)
Water	Low	A few days
Ethanol (95%)	Moderate	At least 2 months[1]
Triethanolamine	High	Several months
Solid Mixture with NaCl	Very High	Indefinite[2][3]

Experimental Protocols

Protocol for Preparation of a Stable Eriochrome Black T Indicator Solution

Materials:

• Eriochrome Black T powder

• Triethanolamine

• Hydroxylamine hydrochloride

• 95% Ethanol

• Volumetric flask (100 mL)

• Stirring rod

• Weighing balance

Procedure:

• Weigh 0.2 g of Eriochrome Black T powder.

• Weigh 2 g of hydroxylamine hydrochloride.

• In a 100 mL volumetric flask, dissolve the hydroxylamine hydrochloride in approximately 50 mL of 95% ethanol.

• Add the weighed Eriochrome Black T to the flask.

• Add 50 mL of triethanolamine to the flask.

• Stir the solution until all solids are completely dissolved.

• Store the solution in a dark, tightly sealed bottle.

Protocol for Quality Control of Eriochrome Black T Indicator

Objective: To verify the performance of a prepared EBT indicator solution.

Materials:

• Prepared EBT indicator solution

• Standard 0.01 M EDTA solution

• Standard 0.01 M Magnesium sulfate (MgSO₄) solution

• Ammonia-ammonium chloride buffer (pH 10)

• Deionized water

• Conical flask (250 mL)

• Burette

• Pipette

Procedure:

• Pipette 25.00 mL of the standard 0.01 M MgSO₄ solution into a 250 mL conical flask.

• Add approximately 75 mL of deionized water.

• Add 2 mL of the ammonia-ammonium chloride buffer (pH 10).

• Add 2-3 drops of the EBT indicator solution to be tested. The solution should turn a distinct wine-red color.

• Titrate with the standard 0.01 M EDTA solution until the color changes sharply from wine-red to a clear blue at the endpoint.

• Evaluation:

  • A sharp and clear color change from wine-red to blue indicates a properly functioning indicator.

  • A sluggish or indistinct endpoint suggests that the indicator may have degraded.

  • The volume of EDTA used should be close to the theoretically expected volume (25.00 mL in this case). Significant deviation may indicate a problem with the indicator or the standard solutions.

Visualizations

Caption: Troubleshooting workflow for EBT indicator preparation and use.

Caption: Simplified pathway of EBT degradation and stabilization.

References

• 1. nemi.gov [nemi.gov]
• 2. Eriochrome Black T SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. archpdfs.lps.org [archpdfs.lps.org]
• 4. Eriochrome Black T Lab - 567 Words | Bartleby [bartleby.com]
• 5. Eriochrome Black T - Sciencemadness Wiki [sciencemadness.org]
• 6. acikders.ankara.edu.tr [acikders.ankara.edu.tr]

Interference of heavy metal ions in Solochrome Black T titrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during complexometric titrations using Solochrome Black T (also known as Eriochrome Black T) indicator, with a focus on the interference of heavy metal ions.

Frequently Asked Questions (FAQs)

Q1: Why is my endpoint broad or indistinct?

An indistinct endpoint is a common issue and can be caused by several factors:

• Presence of Interfering Heavy Metal Ions: Ions such as copper, nickel, cobalt, and iron can form very stable complexes with Solochrome Black T, "blocking" the indicator and preventing a sharp color change at the equivalence point.

• Incorrect pH: The titration should be performed at a pH of approximately 10. At this pH, the free indicator is blue. If the pH is too low, the indicator itself will be red, leading to a poor endpoint.

• Slow Reaction Kinetics: The reaction between the metal ion and EDTA can be slow, especially near the endpoint. It is advisable to add the titrant slowly and with constant stirring.

Q2: The color of my solution is wine-red and does not change to blue upon adding EDTA. What is happening?

This phenomenon, known as indicator blocking, occurs when certain metal ions form a complex with Solochrome Black T that is more stable than the metal-EDTA complex. As a result, EDTA cannot displace the indicator from the metal ion, and the wine-red color persists. Common culprits include Fe³⁺, Cu²⁺, Ni²⁺, and Co²⁺.

Q3: How can I prevent heavy metal ions from interfering with my titration?

The most common method to prevent interference is through the use of masking agents . These are reagents that form stable complexes with the interfering ions, preventing them from reacting with the indicator or EDTA. The choice of masking agent depends on the specific interfering ion.

Q4: What are some common masking agents and which ions do they mask?

Several masking agents can be employed in complexometric titrations. Some common examples include:

• Potassium Cyanide (KCN): An effective masking agent for a wide range of heavy metal ions including Zn²⁺, Cu²⁺, Co²⁺, Ni²⁺, and Cd²⁺. Caution: KCN is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• Triethanolamine: Used to mask Fe³⁺, Al³⁺, and Mn²⁺.

• Thiourea: Can be used to mask copper(II) ions.

• Fluoride (e.g., NH₄F): Masks Fe³⁺ and Al³⁺.

Troubleshooting Guide

Symptom	Possible Cause	Troubleshooting Steps
No clear endpoint; color remains reddish/purplish.	Indicator blocking by heavy metal ions (e.g., Fe³⁺, Cu²⁺, Ni²⁺, Co²⁺).	1. Identify the potential interfering ions in your sample. 2. Select an appropriate masking agent (see Q4 and Experimental Protocols). 3. Add the masking agent before the indicator and titrant.
Fading or unstable endpoint.	Decomposition of the indicator, especially in the presence of oxidizing agents.	1. Prepare fresh indicator solution. 2. If manganese is present, add hydroxylamine hydrochloride to reduce it to Mn²⁺.
Endpoint appears and then reverts to the original color.	High concentrations of certain interfering ions, such as aluminum.	1. Allow for a longer reaction time near the endpoint. 2. Consider using a back-titration method.
Precipitation occurs upon addition of the buffer.	Formation of metal hydroxides at high pH.	1. Add an auxiliary complexing agent like tartrate or citrate to keep the metal ions in solution.

Data Presentation

Stability Constants of Metal-Ligand Complexes

The stability of the complexes formed between metal ions, EDTA, and Solochrome Black T (EBT) is crucial for understanding and mitigating interference. A higher stability constant (log K) indicates a more stable complex. For a successful titration, the metal-EDTA complex must be significantly more stable than the metal-indicator complex.

Metal Ion	log K (Metal-EDTA)	log K (Metal-EBT)
Mg²⁺	8.7	7.0
Ca²⁺	10.7	5.4
Mn²⁺	14.0	10.1
Fe³⁺	25.1	-
Co²⁺	16.3	16.2
Ni²⁺	18.6	17.5
Cu²⁺	18.8	-
Zn²⁺	16.5	12.9
Cd²⁺	16.5	12.0
Pb²⁺	18.0	11.8

Note: Stability constants can vary with experimental conditions such as temperature and ionic strength. The values for Metal-EBT are less commonly reported and may vary significantly between sources.

Experimental Protocols

Protocol 1: Masking of Zinc(II) using Potassium Cyanide

This protocol describes the masking of Zn²⁺ to allow for the titration of other ions, such as Ca²⁺ and Mg²⁺.

• To your sample solution, add a 20% w/v solution of potassium cyanide (KCN) dropwise until the interference is masked. Extreme caution must be exercised when handling KCN.

• Immediately add 10 mL of concentrated ammonium hydroxide to prevent the formation of toxic hydrogen cyanide gas.

• Adjust the pH to 10 using an appropriate buffer.

• Add a few drops of Solochrome Black T indicator.

• Titrate with a standard EDTA solution until the color changes from wine-red to blue.

Protocol 2: Demasking of Zinc(II)

If you need to determine the concentration of zinc after it has been masked, you can use the following demasking procedure.

• After the initial titration, add a 3:1 mixture of 4% formaldehyde and acetone to the solution. This will selectively break the zinc-cyanide complex, releasing the Zn²⁺ ions.

• The solution should turn red as the liberated zinc forms a complex with the indicator.

• Titrate with the standard EDTA solution until the endpoint (blue color) is reached again. The volume of EDTA used in this second titration corresponds to the amount of zinc in the sample.

Protocol 3: Masking of Iron(III) using Triethanolamine

• To the sample solution, add 20 mL of triethanolamine.

• Add 5 mL of a 10% (w/v) hydroxylamine solution.

• Boil the solution for one minute.

• Cool the solution and adjust the pH to 10.

• Add the Solochrome Black T indicator and titrate with standard EDTA.

Visualizations

Mechanism of Heavy Metal Interference

Technical Support Center: Optimizing Eriochrome Black T for Water Hardness Testing

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the pH for Eriochrome Black T (EBT) in water hardness testing.

Troubleshooting Guide

Problem	Possible Cause	Solution
Faint or indistinct endpoint color change.	The pH of the water sample is outside the optimal range of 9-11.	Ensure the addition of a pH 10 ammonia buffer solution before adding the EBT indicator. Verify the pH of the buffered sample using a calibrated pH meter.
The initial color of the solution is blue, not wine-red, after adding EBT.	The pH of the solution is too low (below 7), preventing the formation of the metal-EBT complex.	Add the pH 10 ammonia buffer to raise the pH into the optimal range. The solution should turn wine-red upon reaching the correct pH in the presence of hardness ions.
The endpoint color change is from red to purple, not a distinct blue.	The pH may be slightly below the optimal range, leading to an incomplete transition of the indicator color.	Prepare a fresh pH 10 buffer solution and re-run the titration, ensuring the correct volume is added to the sample.
The solution turns a yellowish-orange color.	The pH of the solution is too high (above 11.5).[1]	Discard the sample and start over, ensuring the correct amount of buffer is used. An excessively high pH can also risk precipitation of calcium carbonate or magnesium hydroxide.[2]
The color of the solution fades after the addition of the indicator.	This can occur if the solution is allowed to stand for an extended period before titration.[3]	The titration should be performed immediately after adding the EBT indicator.[3]

Frequently Asked Questions (FAQs)

1. What is the optimal pH for using Eriochrome Black T in water hardness testing?

The optimal pH for using Eriochrome Black T (EBT) as an indicator in water hardness testing is between 9 and 11.[4][5][6] A pH of 10 is most commonly recommended to ensure a sharp and clear color change at the endpoint.[7][8][9]

2. Why is maintaining a specific pH crucial for the EBT indicator?

The color of the EBT indicator is pH-dependent.[10] In the optimal pH range of 7-11, the free indicator is blue, while the metal-EBT complex (formed with calcium and magnesium ions) is wine-red.[4][7][10] At the endpoint of the titration with EDTA, the metal ions are chelated by the EDTA, releasing the free EBT indicator and causing a distinct color change from wine-red to blue.[7][11] Outside of this pH range, the indicator exhibits different colors, which will obscure the endpoint.

3. What happens if the pH is too low?

If the pH is below 6, the EBT indicator itself is red.[10] This will prevent the observation of the wine-red metal-EBT complex, making it impossible to determine the endpoint of the titration.

4. What happens if the pH is too high?

If the pH is above 12, the EBT indicator turns a yellowish-orange color, again making it difficult to see the desired endpoint color change.[10] Additionally, at a high pH, there is a risk of precipitating calcium carbonate or magnesium hydroxide, which would interfere with the accuracy of the titration.[2]

5. How can I maintain the optimal pH during the titration?

An ammonia-ammonium chloride buffer solution is typically used to maintain the pH at approximately 10.[5][6][7] This buffer is added to the water sample before the addition of the EBT indicator.

Data Presentation

The following table summarizes the color of Eriochrome Black T at different pH values and in the presence of metal ions.

pH Range	Color of Free EBT Indicator	Color of EBT Complexed with Ca²⁺/Mg²⁺
< 6	Red[10]	Red
7 - 11	Blue[4][10]	Wine-Red[4][7]
> 12	Yellow-Orange[10]	-

Experimental Protocols

Preparation of pH 10 Ammonia Buffer Solution

A common method for preparing a pH 10 ammonia buffer is to dissolve 6.75 g of ammonium chloride in 57 mL of concentrated ammonia solution and then dilute to 100 mL with distilled water.[5] The pH of the resulting solution should be verified with a calibrated pH meter.

Protocol for Water Hardness Titration

• Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a clean conical flask.[7]

• pH Adjustment: Add 1-2 mL of the pH 10 ammonia buffer solution to the water sample.[12] Swirl the flask to mix.

• Indicator Addition: Add 2-3 drops of Eriochrome Black T indicator solution. The solution should turn a wine-red color if calcium or magnesium ions are present.[7]

• Titration: Titrate the sample with a standardized EDTA solution.[7] The color will gradually change from wine-red to purple as the endpoint is approached.

• Endpoint Determination: The endpoint is reached when the solution turns a distinct blue color with no remaining traces of red or purple.[7][12] Record the volume of EDTA used.

• Calculation: Calculate the water hardness based on the volume and concentration of the EDTA titrant.

Mandatory Visualization

Caption: Workflow for water hardness titration with EBT.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. cdn.hach.com [cdn.hach.com]
• 3. nemi.gov [nemi.gov]
• 4. chemiis.com [chemiis.com]
• 5. scribd.com [scribd.com]
• 6. Eriochrome Black T Lab - 567 Words | Bartleby [bartleby.com]
• 7. gspchem.com [gspchem.com]
• 8. A new look at an old classic: implementation of a SERS-based water hardness titration - Analyst (RSC Publishing) DOI:10.1039/D3AN00189J [pubs.rsc.org]
• 9. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 10. titrations.info [titrations.info]
• 11. quora.com [quora.com]
• 12. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]

Technical Support Center: Solochrome Black T (Eriochrome Black T) Indicator

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation, storage, and use of Solochrome Black T indicator solutions, with a focus on preventing degradation and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Solochrome Black T and what is its primary application?

Solochrome Black T, also known as Eriochrome Black T (EBT), is an azo dye that functions as a complexometric indicator.[1] Its most common application is in complexometric titrations to determine the concentration of metal ions, particularly for measuring water hardness by quantifying calcium (Ca²⁺) and magnesium (Mg²⁺) ions with EDTA (Ethylenediaminetetraacetic acid).[2]

Q2: Why does my Solochrome Black T solution stop working or change color over time?

Solochrome Black T solutions are susceptible to degradation, primarily through oxidation by dissolved air. This degradation alters the chemical structure of the dye, rendering it ineffective as an indicator. Aqueous solutions are particularly unstable, and solutions prepared in solvents like methanol may only have a shelf life of about a month.[3][4] Proper storage, including protection from light and air, is crucial to prolong its effectiveness.[1][5][6][7]

Q3: What is the recommended method for preparing a stable Solochrome Black T solution?

To maximize stability, the indicator should be dissolved in a suitable organic solvent, often with the addition of a reducing agent to prevent oxidation. Preparing the indicator as a solid mixture (triturate) with sodium chloride is another excellent method for long-term stability. A detailed protocol for a stable liquid solution is provided in the "Experimental Protocols" section below.

Q4: What is the expected shelf life of a Solochrome Black T solution?

The shelf life depends heavily on the preparation method and storage conditions.

• Solid triturate: Indefinite if stored properly in a dry, dark environment.[5][8][9]

• Methanol-based solution: Approximately one month.[3]

• Ethanol/Water solution: Can be stable for at least two months.[10]

• Ethanolamine/Ethanol solution: Stable for several months.[3]

• Commercial solutions: Often have a stated shelf life of 9 to 12 months.[11][12]

Q5: Are there more stable alternatives to Solochrome Black T?

Yes, several alternatives are available which may be more suitable for specific applications or offer enhanced stability.

• Calmagite: Offers a similar, but sharper, color change and is significantly more stable in aqueous solutions.[3][4]

• Hydroxy Naphthol Blue: Provides a sharp endpoint for calcium titrations, even in the presence of magnesium.[4]

• Patton and Reeder's Indicator: Used for the direct titration of calcium at a high pH (12-14).[3][4]

• Murexide: Specifically used for the detection of calcium ions.[2][4]

Q6: How does pH affect the Solochrome Black T indicator?

The indicator's color is pH-dependent. Titrations using EBT are typically performed in a buffer solution at pH 10.[2][13] At this pH, the free indicator is blue. In the presence of magnesium or calcium ions, it forms a wine-red complex. If the pH is too low (below ~6.5), the indicator itself will be red, preventing an accurate determination of the endpoint.[3][13]

Troubleshooting Guide

Problem: The endpoint of my titration is indistinct, sluggish, or fades quickly.

• Possible Cause 1: Indicator Degradation. The most common cause is a degraded indicator solution. If the solution is more than a few weeks old or was stored improperly, it has likely oxidized.

  • Solution: Prepare a fresh indicator solution using a recommended stabilization method. See the protocol below.

• Possible Cause 2: Presence of Interfering Ions. High concentrations of metals like aluminum can cause the endpoint color to revert from blue back to red.[10]

  • Solution: Analyze the sample for interfering ions. If present, chemical masking may be necessary.

• Possible Cause 3: Slow Reaction. The titration should be performed promptly after adding the indicator, as the color of even a properly functioning indicator solution can fade upon standing.[10]

Problem: My indicator solution is reddish-brown or purple at pH 10, even without metal ions.

• Possible Cause: Advanced Degradation. A reddish or brownish color in the absence of Ca²⁺/Mg²⁺ at the correct pH is a clear sign that the indicator has degraded and is no longer functional. The free indicator should be a distinct blue color at pH 10.[13]

  • Solution: Discard the solution and prepare a fresh batch. Ensure all glassware is clean and that the buffer is at the correct pH.

Problem: The indicator is "blocked" and fails to change color at the endpoint.

• Possible Cause: Interfering Metal Ions. Certain metal ions, such as copper, nickel, cobalt, iron, or aluminum, can form a highly stable complex with Solochrome Black T.[4][10] This complex can be more stable than the metal-EDTA complex, effectively "blocking" the indicator and preventing the color change.

  • Solution 1: Use a Masking Agent. Add a small amount of a competing complexing agent, such as potassium cyanide or triethanolamine, to the sample before adding the indicator. Caution: Cyanide is highly toxic and must be handled with extreme care in a well-ventilated fume hood.[10]

  • Solution 2: Use an Alternative Indicator. Choose an indicator that is not affected by the specific interfering ions present in your sample.

Data Presentation

Table 1: Comparison of Solochrome Black T Preparation Methods and Stability

Solvent / Method	EBT Concentration	Additives	Reported Stability
Ethanolamine & Ethanol	~1% w/v	None	"Several months"[3]
Methanol	0.4% w/v	None	"About a month"[3]
Ethanol	0.5% w/v	2% w/v Hydroxylamine HCl	"Several weeks"[14]
95% Ethanol / Water	0.04% w/v	None	"At least 2 months"[10]
Triethanolamine	0.5% w/w	None	Implied high stability[15]
Solid Triturate	1% w/w	99 parts NaCl	Indefinite (as solid)[5]

Experimental Protocols

Protocol: Preparation of Stabilized Solochrome Black T Indicator Solution (0.5% w/v)

This protocol utilizes hydroxylamine hydrochloride as a stabilizing agent to inhibit oxidative degradation.[14]

Materials:

• Solochrome Black T (Eriochrome Black T) powder

• Hydroxylamine hydrochloride

• Ethanol (95% or absolute)

• 100 mL volumetric flask

• Analytical balance

• Amber glass dropper bottle for storage

Procedure:

• Weigh Reagents: Accurately weigh 0.5 g of Solochrome Black T powder and 2.0 g of hydroxylamine hydrochloride.

• Dissolve: Transfer both solids into a 100 mL volumetric flask.

• Add Solvent: Add approximately 50-70 mL of ethanol to the flask.

• Mix: Swirl the flask gently or use a magnetic stirrer until all solids are completely dissolved.

• Dilute to Volume: Carefully add more ethanol to bring the final volume to the 100 mL mark on the flask.

• Transfer and Store: Transfer the final solution to a clean, dry, and clearly labeled amber glass bottle. Store in a cool, dark place. This solution should be stable for several weeks.[14]

Visualizations

Caption: Logical workflow for the preparation and storage of Solochrome Black T to prevent degradation.

Caption: Troubleshooting guide for common issues encountered with Solochrome Black T indicator.

References

• 1. Eriochrome Black T - Sciencemadness Wiki [sciencemadness.org]
• 2. gspchem.com [gspchem.com]
• 3. Complexometric Titration Indicators [delloyd.50megs.com]
• 4. benchchem.com [benchchem.com]
• 5. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 6. uprm.edu [uprm.edu]
• 7. lobachemie.com [lobachemie.com]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. Eriochrome Black T SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 10. nemi.gov [nemi.gov]
• 11. webshop.analytichem.de [webshop.analytichem.de]
• 12. mgscientific.com [mgscientific.com]
• 13. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 14. sciencing.com [sciencing.com]
• 15. youtube.com [youtube.com]

Overcoming slow color change with Eriochrome Black T

Technical Support Center: Eriochrome Black T

Welcome to the technical support center for Eriochrome Black T (EBT). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during complexometric titrations using EBT as an indicator.

Troubleshooting Guide: Overcoming Slow Color Change

A common issue observed with Eriochrome Black T is a slow or indistinct color change at the endpoint of a titration. This guide provides a systematic approach to identifying and resolving the root causes of this problem.

Question: Why is the color change of my Eriochrome Black T indicator slow or unclear at the endpoint?

Answer: A sluggish endpoint with EBT can be attributed to several factors, primarily related to the chemical environment of the titration. The most common causes are incorrect pH, the presence of interfering metal ions, and degradation of the indicator solution.

Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing the cause of a poor endpoint.

Caption: Troubleshooting workflow for a slow EBT endpoint.

Frequently Asked Questions (FAQs)

pH and Buffer System

Q1.1: What is the optimal pH for a titration using Eriochrome Black T, and why is it so critical?

A1.1: The optimal pH for most titrations using EBT is approximately 10.[1][2][3] This is crucial because EBT itself is a pH indicator, and its color is dependent on the pH of the solution.[4][5] For a sharp color change from wine-red (metal-EBT complex) to blue (free EBT), the free indicator must be in its blue form (HIn²⁻).[4][6] Below pH 7, the free indicator is red, which would prevent the observation of the endpoint.[4] An ammonia-ammonium chloride buffer is typically used to maintain the pH at this optimal level.[6]

Q1.2: How do I prepare a pH 10 ammonia buffer?

A1.2: A common recipe for a pH 10 ammonia buffer involves dissolving ammonium chloride in concentrated ammonia and diluting with deionized water.

Component	Quantity
Ammonium Chloride (NH₄Cl)	17.5 g
Concentrated Ammonia (NH₄OH)	142 mL
Deionized Water	Dilute to 250 mL

Source:[7]

For a detailed protocol, please refer to the Experimental Protocols section.

Interfering Ions

Q2.1: Which metal ions can interfere with the Eriochrome Black T endpoint?

A2.1: Several metal ions, including iron, copper, aluminum, manganese, cobalt, and nickel, can interfere with the EBT endpoint.[2] These ions can form very stable complexes with EBT, leading to a "blocked" indicator that does not change color, or they can precipitate at the high pH of the titration.

Q2.2: How can I mitigate the effects of interfering ions?

A2.2: The most effective method for mitigating interference is the use of masking agents. These are chemicals that form more stable complexes with the interfering ions than EBT, but less stable complexes than EDTA.

Interfering Ion	Masking Agent	Notes
Iron (Fe³⁺), Aluminum (Al³⁺)	Triethanolamine	Add before pH adjustment.
Copper (Cu²⁺), Cobalt (Co²⁺), Nickel (Ni²⁺)	Potassium Cyanide (KCN)	Caution: Highly toxic. Use in a fume hood.
Manganese (Mn²⁺)	Hydroxylamine Hydrochloride	Reduces Mn(IV) and Mn(III) to Mn(II).[2]

Source:[2][8][9][10]

Indicator Preparation and Stability

Q3.1: What is the shelf-life of an Eriochrome Black T indicator solution, and how should it be stored?

A3.1: The stability of the EBT indicator solution depends on the solvent used. Aqueous solutions are the least stable and may only last a few days. Alcoholic solutions are more stable but can degrade within a month. Solutions prepared in triethanolamine are significantly more stable and can last for several months to years if stored properly.[5] All solutions should be stored in a cool, dark place, preferably in a brown bottle.

Q3.2: How do I prepare a stable Eriochrome Black T indicator solution?

A3.2: A commonly used stable indicator solution can be prepared as follows:

Component	Quantity
Eriochrome Black T	0.2 g
Triethanolamine	15 mL
Absolute Ethanol	5 mL

Source:[5]

Dissolve the EBT in the triethanolamine, then add the ethanol. For more details, see the Experimental Protocols section.

Experimental Protocols

Protocol 1: Preparation of pH 10 Ammonia-Ammonium Chloride Buffer

• Weigh 17.5 g of ammonium chloride (NH₄Cl).

• In a fume hood, carefully measure 142 mL of concentrated ammonium hydroxide (NH₄OH).

• In a 250 mL volumetric flask, dissolve the ammonium chloride in a small amount of deionized water.

• Add the concentrated ammonium hydroxide to the flask.

• Dilute to the 250 mL mark with deionized water.

• Stopper the flask and mix thoroughly.

Source:[7]

Protocol 2: Preparation of Stable Eriochrome Black T Indicator Solution

• Weigh 0.2 g of Eriochrome Black T powder.

• In a small beaker, measure 15 mL of triethanolamine.

• Add the EBT powder to the triethanolamine and stir until it is completely dissolved. A magnetic stirrer can be used for this purpose.

• Add 5 mL of absolute ethanol to the solution and mix well.

• Transfer the solution to a brown dropper bottle for storage.

Source:[5]

Protocol 3: Standard Complexometric Titration of Calcium and Magnesium (Total Hardness)

• Pipette a known volume (e.g., 50.00 mL) of the sample solution into a 250 mL Erlenmeyer flask.

• Add 1-2 mL of the pH 10 ammonia buffer.

• Add 2-3 drops of the Eriochrome Black T indicator solution. The solution should turn a wine-red color.[11][12]

• Titrate with a standardized EDTA solution. The color will change from wine-red to purple as the endpoint is approached.

• The endpoint is reached when the solution turns from purple to a clear sky blue.[11] This color change should be sharp and occur with the addition of a single drop of EDTA.

• Record the volume of EDTA used.

Signaling Pathways and Logical Relationships

Eriochrome Black T Indicator Mechanism

The following diagram illustrates the chemical principle behind the color change of Eriochrome Black T during a complexometric titration.

Caption: Mechanism of EBT color change in EDTA titration.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. nemi.gov [nemi.gov]
• 3. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 4. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. videos.najah.edu [videos.najah.edu]
• 7. Help with EDTA titration for hardness of water! | UK Science Technician Community [community.preproom.org]
• 8. Masking and demasking reagents in Complexometric titration - Pharmacy Infoline [pharmacyinfoline.com]
• 9. benchchem.com [benchchem.com]
• 10. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gspchem.com [gspchem.com]
• 12. researchgate.net [researchgate.net]

Effect of temperature on Solochrome Black T indicator performance

This guide provides troubleshooting advice and answers to frequently asked questions regarding the use of Solochrome Black T (also known as Eriochrome Black T) indicator in complexometric titrations, with a specific focus on the effects of temperature.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for using Solochrome Black T indicator?

A1: Solochrome Black T indicator functions best at ambient to slightly elevated temperatures. While a specific optimal temperature is not universally defined, issues with the indicator's performance, such as a sluggish or indistinct endpoint, are often reported at temperatures exceeding 40°C. For consistent and reliable results, it is recommended to perform titrations at a controlled room temperature (e.g., 20-25°C).

Q2: How does temperature affect the performance of the Solochrome Black T indicator?

A2: Temperature influences the chemical equilibria involved in the titration. Specifically, it can affect:

• Stability of the Metal-Indicator Complex: The complex formed between the metal ion (e.g., Mg²⁺, Ca²⁺) and Solochrome Black T has a temperature-dependent stability constant. At higher temperatures, the complex may become less stable, leading to a premature and indistinct color change before the true endpoint.

• Reaction Kinetics: Increased temperature generally speeds up the reaction between the titrant (EDTA) and the metal ion.[1][2] However, it can also accelerate the dissociation of the metal-indicator complex, which can negatively impact the sharpness of the endpoint.[1]

• Indicator Color: The color of the free indicator itself can be influenced by temperature, although this is generally a minor effect compared to the impact on complex stability.

Q3: Why is my endpoint color change from wine red to blue sluggish or unclear?

A3: A sluggish or indistinct endpoint is a common issue and can be caused by several factors, with temperature being a primary suspect.

• Elevated Temperature: As mentioned, high temperatures can decrease the stability of the metal-indicator complex, causing a gradual and poorly defined color change. Try cooling the titration flask in a water bath to see if the endpoint sharpens.

• Incorrect pH: Solochrome Black T is effective in a pH range of 7 to 11.[3] The titration is typically buffered to pH 10 to ensure a sharp color change. An incorrect pH can lead to a poor endpoint.

• Presence of Interfering Ions: Certain metal ions can form very stable complexes with the indicator, effectively "blocking" it. This can be mitigated by using masking agents.

• Indicator Degradation: Solutions of Solochrome Black T can degrade over time. It is advisable to use freshly prepared indicator solutions.

Q4: Can I use Solochrome Black T for titrations at elevated temperatures?

A4: While it is generally not recommended due to the potential for a poor endpoint, if the experimental conditions require elevated temperatures, it is crucial to validate the method. This would involve performing control titrations at various temperatures to determine the extent of any bias or loss of precision. If the endpoint is consistently poor, an alternative indicator or an instrumental method for endpoint detection (e.g., potentiometric titration) should be considered.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Indistinct/Fading Endpoint	Titration solution temperature is too high (> 40°C).	Cool the titration flask to room temperature using a water bath. Maintain a consistent temperature throughout the titration.
pH of the solution is outside the optimal range (7-11).	Ensure the solution is properly buffered to pH 10 using an appropriate buffer (e.g., NH₃/NH₄Cl).
Indicator solution has degraded.	Prepare a fresh solution of the indicator.
No Color Change or Incorrect Initial Color	Presence of interfering metal ions that "block" the indicator.	Add an appropriate masking agent (e.g., triethanolamine for Al³⁺, Fe³⁺, Mn²⁺) before adding the indicator.
Incorrect pH.	Verify and adjust the pH of the analyte solution to 10 before adding the indicator.
Endpoint Reverts from Blue Back to Red	Slow reaction of EDTA with certain metal ions.	Slow down the titration rate near the endpoint to allow the reaction to reach completion. Gentle warming may sometimes help, but must be done cautiously due to the risk of a fading endpoint.
High concentrations of interfering ions.	Use a suitable masking agent or consider a back-titration method.

Data on Temperature Effects

While the full quantitative data on the temperature-dependent stability of metal-Solochrome Black T complexes is not widely available in the public domain, studies have shown that the dissociation and formation constants of these complexes are indeed temperature-dependent.[4] The following table summarizes the qualitative effects of increasing temperature on key titration parameters.

Parameter	Effect of Increasing Temperature	Rationale
Stability of Metal-Indicator Complex	Decreases	The dissociation of the complex is often an endothermic process, so an increase in temperature shifts the equilibrium towards dissociation, weakening the complex.
Endpoint Sharpness	Decreases	A less stable metal-indicator complex leads to a more gradual release of the free indicator, resulting in a less distinct color change over a larger volume of titrant.[5]
Titration Accuracy	Potential for negative bias	A premature and gradual endpoint can lead the analyst to stop the titration before the true equivalence point is reached, resulting in a lower calculated analyte concentration.[2]
Reaction Rate (Metal-EDTA)	Increases	Higher temperatures increase the kinetic energy of the reacting species, leading to a faster complexation reaction.[1][2]

Experimental Protocols

Protocol: Investigating the Effect of Temperature on a Complexometric Titration

This protocol outlines a method to systematically evaluate the performance of Solochrome Black T indicator at different temperatures in the determination of total hardness (Ca²⁺ and Mg²⁺) in a water sample.

1. Materials:

• Standard 0.01 M EDTA solution

• Analyte: Water sample of known approximate hardness

• Buffer solution (pH 10): Dissolve 17.5 g of NH₄Cl in 142 mL of concentrated NH₄OH and dilute to 250 mL with deionized water.

• Solochrome Black T indicator solution: Dissolve 0.5 g of Solochrome Black T in 100 mL of triethanolamine or isopropanol.

• Temperature-controlled water bath

• Magnetic stirrer and stir bar

• Calibrated burette, pipette, and conical flasks

• Calibrated thermometer

2. Procedure:

• Sample Preparation: Pipette 50.00 mL of the water sample into a 250 mL conical flask. Add 2 mL of the pH 10 buffer solution and a small magnetic stir bar.

• Temperature Control: Place the conical flask in the temperature-controlled water bath set to the first desired temperature (e.g., 20°C). Allow the solution to equilibrate for 15 minutes. Monitor the temperature of the solution with a calibrated thermometer.

• Indicator Addition: Add 2-3 drops of the Solochrome Black T indicator solution. The solution should turn a wine-red color.

• Titration: Titrate the sample with the standard 0.01 M EDTA solution while stirring continuously. The endpoint is reached when the color changes from wine red to a clear sky blue. Record the volume of EDTA used.

• Repeat at Different Temperatures: Repeat steps 1-4 for a range of temperatures (e.g., 25°C, 30°C, 35°C, 40°C, and 45°C).

• Data Analysis: For each temperature, perform the titration in triplicate to ensure reproducibility. Calculate the mean titrant volume and the standard deviation. Observe and record qualitative differences in the sharpness and stability of the endpoint at each temperature. Plot the mean titrant volume versus temperature to visualize any trends.

Visualizations

Caption: Chemical equilibrium of Solochrome Black T in a complexometric titration.

References

• 1. m.youtube.com [m.youtube.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. End-point sharpness in thermometric titrimetry - PubMed [pubmed.ncbi.nlm.nih.gov]

Masking agents for interfering ions in Eriochrome Black T methods

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Eriochrome Black T (EBT) in complexometric titrations.

Frequently Asked Questions (FAQs)

Q1: What is the function of Eriochrome Black T in a complexometric titration?

A1: Eriochrome Black T is a complexometric indicator used to determine the endpoint of titrations involving metal ions, such as in the determination of water hardness.[1] In its deprotonated form at the typical operating pH of 10, EBT is blue.[1] It forms a wine-red complex with metal ions like Ca²⁺ and Mg²⁺.[2] During a titration with a chelating agent like EDTA, the EDTA will first bind to the free metal ions in the solution. Once all the free metal ions are complexed, the EDTA will then displace the EBT from the metal-EBT complex. This releases the free EBT indicator, causing the solution to change from wine-red to blue, signaling the endpoint of the titration.[3]

Q2: Why is the titration performed at a pH of 10?

A2: A pH of 10 is crucial for two main reasons. Firstly, it ensures that the Eriochrome Black T indicator is in its blue, deprotonated form, which is necessary for the color change at the endpoint.[4] Secondly, the formation of stable metal-EDTA complexes is pH-dependent. At pH 10, the stability of Ca²⁺ and Mg²⁺ complexes with EDTA is high enough for a quantitative titration.[5] An ammonia-ammonium chloride buffer is commonly used to maintain this pH.[6]

Q3: How is the Eriochrome Black T indicator solution prepared?

A3: A common preparation involves dissolving 0.5 g of Eriochrome Black T and 4.5 g of hydroxylamine hydrochloride in 100 ml of 95% ethanol.[6][7] Hydroxylamine hydrochloride is added to prevent the oxidation of manganese, which can interfere with the indicator.[7] Another method involves grinding 1 g of EBT with 100 g of sodium chloride to create a stable solid mixture, of which about 0.2 g is used per titration.[8]

Q4: What are masking agents and why are they necessary?

A4: Masking agents are substances that selectively form stable complexes with interfering ions in a solution, preventing them from reacting with EDTA or the EBT indicator.[8] This is necessary because EDTA is a non-selective chelating agent and will form complexes with many different metal ions that may be present in the sample, leading to inaccurate results for the target analyte.[9] By "masking" these interfering ions, the titration can proceed to accurately determine the concentration of the desired metal ion.

Q5: What is the difference between masking and demasking?

A5: Masking is the process of preventing an ion from interfering in a reaction by forming a stable complex with it.[8] Demasking is the process of releasing a masked ion back into the solution so that it can react.[10] This is often achieved by adding a demasking agent that breaks the complex formed by the masking agent. For example, a formaldehyde/acetone mixture can be used to demask zinc from its cyanide complex.[11]

Troubleshooting Guide

Issue	Possible Cause(s)	Solution(s)
No sharp endpoint or a gradual color change from red to blue.	1. Presence of unmasked interfering ions. 2. The pH of the solution is not optimal (not around 10). 3. The indicator solution has degraded.	1. Identify potential interfering ions in your sample and add an appropriate masking agent (see Table 1). 2. Check the pH of your solution and adjust it to 10 ± 0.1 using an ammonia-ammonium chloride buffer. 3. Prepare a fresh Eriochrome Black T indicator solution.
The solution is not wine-red after adding the EBT indicator.	1. The pH is too low (below 7), where the indicator itself is red.[4] 2. Absence of Mg²⁺ ions, which are necessary for a sharp color change with EBT. 3. High concentration of an interfering metal ion that "blocks" the indicator.	1. Ensure the pH is adjusted to 10 before adding the indicator. 2. Add a small amount of a dilute Mg-EDTA solution to the titration flask. 3. Add a suitable masking agent for the suspected interfering ion before adding the EBT indicator.
The blue endpoint color fades or reverts to red after a short time.	This is often due to the presence of aluminum ions, which react slowly with EDTA. The initial blue color indicates the endpoint for other ions, but as the Al³⁺ is slowly complexed by EDTA, it releases the indicator, causing the color to revert to red.[12]	1. Add triethanolamine as a masking agent for aluminum before starting the titration. 2. If aluminum is the analyte, a back-titration method may be more suitable.
The initial solution is turbid or a precipitate forms upon adding the buffer.	The pH of 10 can cause the precipitation of metal hydroxides, especially of heavy metals.	Add a suitable complexing agent that keeps the metal ions in solution at pH 10 but does not interfere with the titration. For example, tartrate or citrate can be used.

Data Presentation: Masking Agents and Stability Constants

The selection of an appropriate masking agent is critical for accurate results. This decision is guided by the stability of the complexes formed between the metal ions, EDTA, and the masking agent. The stability constant (log K) indicates the strength of the complex; a higher value signifies a more stable complex. For effective masking, the stability of the interfering ion-masking agent complex should be greater than the interfering ion-EDTA complex at the pH of the titration.

Table 1: Common Interfering Ions and Recommended Masking Agents

Interfering Ion	Masking Agent	Notes
Fe³⁺, Al³⁺, Ti⁴⁺	Triethanolamine	Forms stable complexes, preventing interference.[8]
Cu²⁺, Zn²⁺, Cd²⁺, Co²⁺, Ni²⁺	Potassium Cyanide (KCN)	Caution: Highly toxic. Forms very stable cyanide complexes.[13]
Mn²⁺	Hydroxylamine hydrochloride followed by potassium ferrocyanide	Hydroxylamine hydrochloride reduces higher oxidation states of manganese to Mn²⁺, which is then precipitated as Mn₂Fe(CN)₆.[12]
Pb²⁺	2,3-dimercaptopropanol	Used as a demasking agent for lead in the presence of other masked ions.[11]
Ca²⁺, Mg²⁺	Fluoride (F⁻)	Can be used to mask Ca²⁺ and Mg²⁺ if other ions are the target.

Table 2: Stability Constants (log K) of Metal-EDTA Complexes

Metal Ion	log K (EDTA)
Fe³⁺	25.1[14]
Hg²⁺	21.7[14]
Cu²⁺	18.8[14]
Ni²⁺	18.62[14]
Pb²⁺	18.04[14]
Zn²⁺	16.50[14]
Cd²⁺	16.46[14]
Co²⁺	16.31[14]
Al³⁺	16.1
Fe²⁺	14.3
Mn²⁺	14.0
Ca²⁺	10.69[14]
Mg²⁺	8.79[14]

Table 3: Stability Constants (log K) of Metal-Cyanide Complexes

Metal Cyanide Complex	log K
[Fe(CN)₆]³⁻	31.0
[Hg(CN)₄]²⁻	41.5
[Cu(CN)₄]³⁻	30.3
[Ni(CN)₄]²⁻	31.3
[Zn(CN)₄]²⁻	16.7
[Cd(CN)₄]²⁻	18.9
[Co(CN)₆]³⁻	64.0

Experimental Protocols

Protocol 1: Determination of Total Water Hardness (Ca²⁺ and Mg²⁺) with Masking of Minor Interferences

1. Reagent Preparation:

• Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized water and dilute to 1 L.

• Ammonia Buffer (pH 10): Dissolve 16.9 g of NH₄Cl in 143 mL of concentrated NH₄OH and dilute to 250 mL with deionized water.[6]

• Eriochrome Black T Indicator: Dissolve 0.4 g of EBT and 4.5 g of hydroxylamine hydrochloride in 100 mL of 95% ethyl alcohol.[6]

• Potassium Cyanide Solution (10% w/v): (CAUTION: EXTREMELY TOXIC) Dissolve 10 g of KCN in 100 mL of deionized water.

2. Titration Procedure:

• Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Add 1-2 mL of the ammonia buffer to adjust the pH to 10.

• If heavy metal interference (e.g., Cu²⁺, Zn²⁺) is suspected, add 1 mL of the 10% KCN solution and mix well.[15]

• Add 2-3 drops of the Eriochrome Black T indicator. The solution should turn wine-red.

• Titrate with the standard 0.01 M EDTA solution until the color changes from wine-red to a clear blue.

• Record the volume of EDTA used.

• Calculate the total hardness in mg/L of CaCO₃.

Protocol 2: Stepwise Determination of Al³⁺, Pb²⁺, and Zn²⁺ using Masking and Demasking

This protocol is an advanced procedure for determining multiple ions in the same sample.

1. Reagent Preparation:

• In addition to the reagents in Protocol 1, prepare:

  • Standard Mn(II)SO₄ Solution (0.01 M)

  • Triethanolamine (TEA)

  • 2,3-dimercaptopropanol

  • Formaldehyde/Acetone Mixture (3:1)

2. Procedure:

• To a sample containing Al³⁺, Pb²⁺, and Zn²⁺, add a known excess of standard EDTA solution.

• Add KCN to mask the Zn²⁺.[11]

• Adjust the pH and back-titrate the excess EDTA with the standard Mn(II)SO₄ solution using EBT as the indicator. This gives the total of Al³⁺ and Pb²⁺.

• To the same solution, add TEA to demask the Al³⁺. The liberated EDTA is then titrated with the Mn(II)SO₄ solution to determine the amount of Al³⁺.[11]

• Next, add 2,3-dimercaptopropanol to demask the Pb²⁺. Titrate the liberated EDTA with Mn(II)SO₄ to determine the amount of Pb²⁺.[11]

• Finally, add the formaldehyde/acetone mixture to demask the Zn²⁺. Titrate the liberated Zn²⁺ with the standard EDTA solution to determine its concentration.[11]

Visualizations

Caption: General experimental workflow for a complexometric titration using Eriochrome Black T.

References

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Stepwise complexometric determination of aluminium, titanium and iron concentrations in silica sand and allied materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciepub.com [sciepub.com]
• 5. du.edu.eg [du.edu.eg]
• 6. mlsu.ac.in [mlsu.ac.in]
• 7. bspublications.net [bspublications.net]
• 8. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]
• 9. Cyanide thermodynamics 2. Stability constants of copper(I) cyanide complexes in aqueous acetonitrile mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 13. uomus.edu.iq [uomus.edu.iq]
• 14. chromedia.org [chromedia.org]
• 15. samyangtrilite.com [samyangtrilite.com]

Proper storage and handling of Solochrome Black T reagent

This technical support center provides guidance on the proper storage, handling, and use of Solochrome Black T (also known as Eriochrome Black T) reagent. It includes troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in their experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the use of Solochrome Black T indicator.

Problem	Possible Cause(s)	Recommended Solution(s)
Indicator solution is reddish-brown or brown instead of blue or violet.	Degradation of the dye, often due to oxidation.	Prepare a fresh indicator solution.[1][2] For alcohol-based solutions, consider adding a stabilizing agent like hydroxylamine hydrochloride.[2][3]
Fuzzy or indistinct endpoint in titration.	1. Indicator solution has degraded.2. pH of the solution is not optimal (should be around 10 for most complexometric titrations).3. Presence of interfering metal ions.	1. Prepare a fresh indicator solution.2. Use a suitable buffer (e.g., ammonia-ammonium chloride buffer) to maintain the pH at 10.[4]3. Add a masking agent to complex interfering ions. For example, cyanide can be used to mask ions like copper, zinc, and nickel, while potassium ferrocyanide can precipitate manganese.[5] CAUTION: Cyanide is highly toxic.
Color change at the endpoint is slow or not sharp.	The indicator solution may be too old or improperly prepared.	The stability of the indicator solution varies with the solvent. Aqueous solutions are generally less stable than those prepared in alcohols like ethanol or methanol.[1] For critical applications, it is recommended to use a freshly prepared solution.[2]
No color change is observed.	1. Absence of the metal ion being titrated.2. Incorrect pH of the solution.	1. Ensure the analyte is present in the sample.2. Verify the pH of the solution is appropriate for the titration. Solochrome Black T has a pH-dependent color.[3][4]

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: How should the solid Solochrome Black T reagent be stored? The solid reagent should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[6][7] It is recommended to keep it at a temperature between +15°C and +25°C and protected from light and moisture.[2][8]

• Q2: What is the shelf life of the solid reagent? When stored under proper conditions, the solid reagent is stable for an extended period. For specific expiration dates, refer to the manufacturer's documentation.

• Q3: What personal protective equipment (PPE) should be worn when handling Solochrome Black T? It is recommended to wear a lab coat, gloves, and splash goggles.[6] If there is a risk of inhaling dust from the solid reagent, a dust respirator should be used.[6][7]

• Q4: What are the main hazards associated with Solochrome Black T? Solochrome Black T can cause serious eye irritation and may be irritating to the skin.[6][7] It is important to avoid contact with eyes and skin.[6] The solid reagent, if dispersed as a fine dust in the air, can be a potential dust explosion hazard in the presence of an ignition source.[7]

Solution Preparation and Stability

• Q5: How do I prepare a Solochrome Black T indicator solution? There are several methods for preparing the indicator solution. A common method for use in water hardness testing is to dissolve 0.5 g of Solochrome Black T and 4.5 g of hydroxylamine hydrochloride in 100 mL of ethanol.[3] Alternatively, a solution can be made by dissolving 0.2 g of the dye in 15 mL of triethanolamine and adding 5 mL of absolute ethanol.[1]

• Q6: Why is hydroxylamine hydrochloride often added to the indicator solution? Hydroxylamine hydrochloride is a reducing agent that helps to prevent the oxidative degradation of the Solochrome Black T dye, thereby improving the stability and performance of the indicator solution.[2][3]

• Q7: What is the stability of the prepared indicator solution? The stability depends on the solvent used.

  • An ethanol-based solution containing hydroxylamine hydrochloride is stable for at least 2 months.[5]

  • A solution in methanol may be stable for about a month.[1]

  • A solution prepared with triethanolamine and ethanol is stable for several months.[1]

  • Aqueous solutions are generally less stable.

  For optimal performance, it is often recommended to prepare the solution fresh.[2]

• Q8: Can I use water to prepare the indicator solution? While Solochrome Black T is soluble in water, aqueous solutions are not as stable as alcoholic solutions.[1] If an aqueous solution is prepared, it should be used quickly.

Experimental Protocols

Preparation of Solochrome Black T Indicator Solution (with Hydroxylamine Hydrochloride)

• Accurately weigh 0.5 g of Solochrome Black T powder and 4.5 g of hydroxylamine hydrochloride.[3]

• Transfer both solids into a 100 mL volumetric flask.

• Add approximately 50 mL of 95% ethanol to the flask.

• Swirl the flask to dissolve the solids completely.

• Once dissolved, dilute the solution to the 100 mL mark with 95% ethanol.[3]

• Stopper the flask and mix thoroughly.

• Store the solution in a tightly sealed bottle, protected from light.

Data Presentation

Stability of Solochrome Black T Indicator Solutions

Solvent System	Additives	Reported Stability	Reference
Triethanolamine and Absolute Ethanol	None	Several months	[1]
95% Ethanol	Hydroxylamine Hydrochloride	At least 2 months	[5]
Methanol	None	Approximately 1 month	[1]
Water	None	Generally considered unstable, prepare fresh	[1][2]

Visualizations

Caption: Workflow for preparing and using Solochrome Black T indicator.

Caption: Troubleshooting common issues with Solochrome Black T titrations.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 3. Chrominfo: Preparation of eriochrome black T indicator solution [chrominfo.blogspot.com]
• 4. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 5. nemi.gov [nemi.gov]
• 6. actylislab.com [actylislab.com]
• 7. thermofishersci.in [thermofishersci.in]
• 8. merckmillipore.com [merckmillipore.com]

Reference Data & Comparative Studies

A Comparative Guide to Solochrome Black T and Calmagite for Water Hardness Testing

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of water hardness, a measure of the concentration of divalent cations, primarily calcium (Ca²⁺) and magnesium (Mg²⁺), is critical in numerous scientific and industrial applications. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a widely accepted and precise method for this analysis. The success of this titration is highly dependent on the choice of a metallochromic indicator to signal the endpoint. This guide provides an objective comparison of two commonly used indicators, Solochrome Black T (also known as Eriochrome Black T) and Calmagite, supported by their chemical properties and performance characteristics.

Principle of Complexometric Titration for Water Hardness

Complexometric titration for water hardness involves the use of EDTA, a chelating agent that forms stable, colorless complexes with Ca²⁺ and Mg²⁺ ions.[1] A metallochromic indicator is added to the water sample, which forms a colored complex with a fraction of the metal ions. During the titration, EDTA is gradually added, which first binds with the free metal ions and then displaces the metal ions from the indicator-metal complex. This displacement results in a distinct color change, signaling the endpoint of the titration.[1][2]

Performance Comparison: Solochrome Black T vs. Calmagite

Both Solochrome Black T and Calmagite are azo dyes that function effectively as indicators for the EDTA titration of calcium and magnesium at a pH of approximately 10.[3] However, they exhibit key differences in their performance, particularly concerning endpoint sharpness and the stability of their solutions.

Feature	Solochrome Black T (Eriochrome Black T)	Calmagite
Indicator Type	Complexometric	Complexometric
Typical Application	Determination of total water hardness (Ca²⁺ + Mg²⁺)	Determination of total water hardness (Ca²⁺ + Mg²⁺)[4]
Optimal pH	~10[3]	9 - 11[3]
Color Change (Metal-complexed to Free)	Wine-Red to Blue[3]	Wine-Red to Blue[3]
Endpoint Sharpness	Generally provides a clear endpoint, but can be indistinct or slow to develop.[1][5]	Offers a sharper and clearer endpoint transition.[6][7][8]
Solution Stability	Aqueous solutions are unstable and tend to decompose over time; fresh preparation is often recommended.[9]	Aqueous solutions are stable for extended periods.[6][8]
Shelf Life of Solution	Typically prepared fresh for optimal performance. Alcoholic solutions are more stable (stable for at least 2 months).[10]	Aqueous solutions are stable for months. Some commercial preparations have a stated shelf life of 6 months to 5 years.[5][6]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results in water hardness determination. Below are the experimental protocols for using both Solochrome Black T and Calmagite.

Experimental Protocol for Water Hardness Titration using Solochrome Black T

1. Reagents and Preparation:

• Standard EDTA Titrant (0.01 M): Prepare by dissolving the appropriate amount of disodium EDTA in deionized water.

• Ammonia Buffer Solution (pH 10): Dissolve ammonium chloride in concentrated ammonia and dilute with deionized water to achieve a pH of 10.[2]

• Solochrome Black T Indicator Solution: Dissolve Solochrome Black T in a suitable solvent. For improved stability, a solution in 95% ethanol is recommended.[10] Due to the instability of aqueous solutions, it is advisable to prepare this solution fresh.

2. Titration Procedure:

• Pipette a known volume of the water sample into a conical flask.

• Add 1-2 mL of the ammonia buffer solution to adjust the pH to approximately 10.[2]

• Add a few drops of the Solochrome Black T indicator solution. The solution should turn a wine-red color.[2]

• Titrate the sample with the standard 0.01 M EDTA solution with constant swirling.

• The endpoint is reached when the color changes from wine-red to a distinct blue.[2]

• Record the volume of EDTA used and repeat the titration for accuracy.

Experimental Protocol for Water Hardness Titration using Calmagite

1. Reagents and Preparation:

• Standard EDTA Titrant (0.01 M): Prepare as described for the Solochrome Black T method.

• Ammonia Buffer Solution (pH 10): Prepare as described for the Solochrome Black T method.[3]

• Calmagite Indicator Solution: Dissolve Calmagite in deionized water. This solution is stable for an extended period.[6][8]

2. Titration Procedure:

• Pipette a known volume of the water sample into a conical flask.

• Add 1-2 mL of the ammonia buffer solution to bring the pH to the 9-11 range.[3]

• Add a few drops of the Calmagite indicator solution. The solution will turn a wine-red color.[3]

• Titrate the sample with the standard 0.01 M EDTA solution while swirling the flask.

• The endpoint is marked by a sharp color change from wine-red to pure blue.[3]

• Record the volume of EDTA consumed and perform replicate titrations.

Experimental Workflow

The logical workflow for determining water hardness via complexometric titration is illustrated below.

Caption: Workflow for water hardness determination by EDTA titration.

Signaling Pathway of Indicator Action

The mechanism of action for both indicators involves the displacement of the indicator from its complex with metal ions by the stronger chelating agent, EDTA.

Caption: Indicator displacement mechanism in complexometric titration.

Conclusion

Both Solochrome Black T and Calmagite are effective indicators for the complexometric titration of water hardness. However, for applications requiring high precision and for routine analysis where the stability of reagent solutions is a concern, Calmagite is the superior choice due to its sharper endpoint and excellent stability in aqueous solutions.[6][7][8] The choice of indicator should be guided by the specific requirements of the analysis, including the desired level of accuracy and the logistical considerations of reagent preparation and storage.

References

• 1. Calmagite | TargetMol [targetmol.com]
• 2. gspchem.com [gspchem.com]
• 3. gspchem.com [gspchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. calpaclab.com [calpaclab.com]
• 7. hach.com.tw [hach.com.tw]
• 8. chem.uci.edu [chem.uci.edu]
• 9. s.analytichem.com [s.analytichem.com]
• 10. nemi.gov [nemi.gov]

A Comparative Guide to Alternatives for Eriochrome Black T in Complexometric Titrations

For researchers, scientists, and drug development professionals engaged in complexometric titrations, the choice of indicator is critical for achieving accurate and reliable results. While Eriochrome Black T (EBT) has historically been a common choice, several alternatives offer distinct advantages in terms of stability, endpoint sharpness, and applicability to specific metal ions. This guide provides an objective comparison of the performance of prominent alternatives to EBT, supported by experimental data and detailed protocols.

The primary alternatives to Eriochrome Black T discussed in this guide are Calmagite, Murexide, Hydroxynaphthol Blue, and Patton and Reeder's Indicator. Each possesses unique properties that make it more suitable for particular applications, such as the determination of water hardness, or the specific quantification of metal ions like calcium, magnesium, and nickel.

Performance Comparison of Metallochromic Indicators

The selection of an appropriate indicator is contingent on the specific metal ion being analyzed, the required pH of the titration, and the desired sharpness of the endpoint. The following table summarizes the key performance characteristics of EBT and its alternatives.

Indicator	Target Metal Ion(s)	Optimal pH	Color Change (Metal-Free to Metal-Complex)	Key Advantages	Limitations
Eriochrome Black T	Mg²⁺, Zn²⁺, Cd²⁺, Pb²⁺ (Total Hardness: Ca²⁺ + Mg²⁺)	10	Blue to Wine-Red	Widely used for water hardness determination.	Aqueous solutions are unstable; endpoint can be indistinct, especially for calcium alone.
Calmagite	Mg²⁺, Ca²⁺ (Total Hardness)	9 - 11	Blue to Red	More stable in aqueous solution than EBT[1]; provides a sharper endpoint[1][2].	Similar interferences to EBT.
Murexide	Ca²⁺, Ni²⁺, Co²⁺, Cu²⁺	11.3 - 12.0 (for Ca²⁺); ~8 rising to 10 (for Ni²⁺)	Purple to Pink (for Ca²⁺); Yellow to Violet (for Ni²⁺)	Excellent for the selective determination of calcium and nickel[3][4].	Aqueous solutions are unstable and should be prepared fresh[3][4].
Hydroxynaphthol Blue	Ca²⁺	12 - 13	Blue to Pale Red	Solutions are more stable than EBT[5]; gives a very sharp endpoint for calcium[6].	Not ideal for magnesium determination without photometric endpoint detection[6].
Patton and Reeder's Indicator	Ca²⁺	12 - 14	Blue to Wine-Red	Provides a very sharp color change for calcium determination at high pH, even in the presence of magnesium[7][8][9].	Not suitable for total hardness as magnesium precipitates at this high pH[7][9].

Experimental Protocols

Detailed methodologies for the use of each alternative indicator in complexometric titrations with EDTA are provided below.

Protocol 1: Determination of Total Water Hardness (Ca²⁺ + Mg²⁺) using Calmagite

This protocol is a standard method for determining the combined concentration of calcium and magnesium ions.

Reagents:

• Standardized 0.01 M EDTA solution

• Ammonia-Ammonium Chloride Buffer (pH 10)

• Calmagite Indicator Solution (0.1% w/v in water)[1]

• Sample solution containing an unknown concentration of Ca²⁺ and Mg²⁺

Procedure:

• Pipette a known volume of the sample solution into a 250 mL conical flask.

• Dilute with approximately 50 mL of deionized water.

• Add 1-2 mL of the pH 10 buffer solution.[1][10]

• Add 2-3 drops of the Calmagite indicator solution. The solution should turn a wine-red color.[1][10]

• Titrate with the standardized 0.01 M EDTA solution with constant stirring.

• The endpoint is reached when the color changes from red to a clear blue.[1][10]

• Record the volume of EDTA used and calculate the total hardness.

Protocol 2: Selective Determination of Nickel (Ni²⁺) using Murexide

This protocol is optimized for the determination of nickel ions.

Reagents:

• Standardized 0.01 M EDTA solution

• Ammonium Chloride Solution (10%)

• Concentrated Ammonia Solution

• Murexide Indicator (solid mixture with NaCl, 1:100 w/w)[3]

• Sample solution containing an unknown concentration of Ni²⁺

Procedure:

• Transfer a known volume of the nickel solution to a conical flask and dilute to approximately 100 mL with distilled water.[3]

• Add 5 mL of 10% ammonium chloride and adjust the pH to around 8 with ammonia.[3]

• Add a small amount (a pinch) of the murexide indicator mixture. The solution will turn yellow.[3][11]

• Titrate slowly with the standard EDTA solution.

• Just before the anticipated endpoint, add 10 mL of concentrated ammonia solution to raise the pH.[3]

• Continue the titration slowly until the color changes from yellow to violet.[3]

• Record the volume of EDTA used to calculate the nickel concentration.

Protocol 3: Selective Determination of Calcium (Ca²⁺) using Hydroxynaphthol Blue

This protocol is designed for the accurate determination of calcium at a high pH.

Reagents:

• Standardized 0.01 M EDTA solution

• Sodium Hydroxide (NaOH) Solution (1 M)

• Hydroxynaphthol Blue Indicator (powdered mixture with KCl)[5]

• Sample solution containing an unknown concentration of Ca²⁺

Procedure:

• Pipette a known volume of the sample solution into a 250 mL conical flask.

• Add 1 M NaOH solution to raise the pH to approximately 12-13. At this pH, any magnesium present will precipitate as Mg(OH)₂.[5][12]

• Add a small amount of the Hydroxynaphthol Blue indicator. The solution will turn a pale red color.[5]

• Titrate with the standardized 0.01 M EDTA solution.

• The endpoint is reached when the color changes from pale red to a distinct blue.[5]

• Record the volume of EDTA used to calculate the calcium concentration.

Protocol 4: Selective Determination of Calcium (Ca²⁺) using Patton and Reeder's Indicator

This protocol is highly selective for calcium, especially in the presence of magnesium.

Reagents:

• Standardized 0.01 M EDTA solution

• Sodium Hydroxide (NaOH) Solution (8 M)[7]

• Patton and Reeder's Indicator (solid triturate)[7]

• Sample solution containing an unknown concentration of Ca²⁺

Procedure:

• Pipette a known volume of the sample solution into a conical flask.

• Add 8 M NaOH solution to adjust the pH to between 12 and 14. This will precipitate any magnesium ions as magnesium hydroxide.[7][9]

• Add approximately 0.1 g of the Patton-Reeder indicator and swirl to dissolve. The solution will turn a pink/red color.[7]

• Titrate the sample with the standard EDTA solution.

• The endpoint is marked by a sharp color change from pink/red to blue.[7]

• Repeat the titration to obtain concordant results and calculate the calcium concentration.

Visualizing the Selection Process

The choice of an appropriate indicator is a critical step in designing a complexometric titration experiment. The following diagram illustrates the logical workflow for selecting an indicator based on the target analyte and experimental conditions.

Caption: Workflow for selecting an indicator.

The following diagram illustrates the general experimental workflow for a complexometric titration.

Caption: General titration workflow.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. nbinno.com [nbinno.com]
• 3. titrations.info [titrations.info]
• 4. titrations.info [titrations.info]
• 5. www1.udel.edu [www1.udel.edu]
• 6. Successive chelatometric titration of calcium and magnesium using Hydroxy Naphthol Blue (HNB) indicator [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. gspchem.com [gspchem.com]
• 9. Calconcarboxylic acid - Wikipedia [en.wikipedia.org]
• 10. gspchem.com [gspchem.com]
• 11. kirankhandarkar.wordpress.com [kirankhandarkar.wordpress.com]
• 12. fsis.usda.gov [fsis.usda.gov]

Validating Water Hardness Measurements: A Comparative Guide to Solochrome Black T and Alternative Methods

For researchers, scientists, and professionals in drug development, accurate determination of water hardness is crucial for ensuring experimental consistency and preventing interference in sensitive processes. This guide provides a comprehensive comparison of the traditional Solochrome Black T titration method with modern instrumental techniques, namely Atomic Absorption Spectroscopy (AAS) and Ion-Selective Electrodes (ISEs). We present a critical evaluation of their performance, supported by experimental data, to aid in the selection of the most appropriate method for your laboratory's needs.

The complexometric titration of calcium and magnesium ions with ethylenediaminetetraacetic acid (EDTA) using Solochrome Black T (also known as Eriochrome Black T) as an indicator has long been a standard method for determining total water hardness. Its continued use is a testament to its cost-effectiveness and reliability.[1] However, the advent of advanced analytical instrumentation offers alternatives with distinct advantages in terms of speed, selectivity, and automation. This guide will delve into a comparative analysis of these methods.

Performance Comparison

The following tables summarize the key performance characteristics of the Solochrome Black T titration method, Atomic Absorption Spectroscopy, and Ion-Selective Electrodes for the determination of water hardness.

Table 1: Comparison of Accuracy and Precision

Method	Analyte	Reported Accuracy (% Recovery)	Reported Precision (%RSD)	Citation
Solochrome Black T (EDTA Titration)	Total Hardness	92.57%	≤ 2%	[2][3]
Atomic Absorption Spectroscopy (AAS)	Calcium & Magnesium	106.99%	≤ 2%	[2][3]
Ion-Selective Electrode (ISE)	Total Hardness	Accuracy comparable to EDTA titration (within ±0.3 grains)	Not explicitly stated in reviewed sources	[4]

Table 2: General Methodological Comparison

Feature	Solochrome Black T (EDTA Titration)	Atomic Absorption Spectroscopy (AAS)	Ion-Selective Electrode (ISE)
Principle	Complexometric titration with a colorimetric endpoint.	Measurement of light absorption by free atoms in a flame.	Potentiometric measurement of ion activity.
Speed	Slower, manual titration process.	Faster, especially for multiple samples with autosampler.	Very fast, direct measurement.
Selectivity	Prone to interference from other metal ions.	Highly selective for specific elements (Ca, Mg).	Selective for the target ion, but can have interferences.
Automation	Can be automated with autotitrators and photometric sensors.	Highly automatable.	Can be used for continuous monitoring.
Cost (Initial)	Low.	High.	Moderate.
Cost (Per Sample)	Low.	Moderate (gases, lamps).	Low.
Operator Skill	Requires proficiency in titration techniques.	Requires trained operator for instrument setup and maintenance.	Relatively easy to operate after calibration.
Sample Throughput	Low to moderate.	High.	High.

Experimental Protocols

Detailed methodologies for each of the compared techniques are provided below to allow for replication and validation.

Solochrome Black T (EDTA Titration) Method

This method determines the total concentration of calcium and magnesium ions.

Materials:

• 0.01 M EDTA standard solution

• Ammonia-ammonium chloride buffer solution (pH 10)

• Solochrome Black T indicator powder (mixed with NaCl)

• Burette, pipette, conical flask

• Water sample

Procedure:

• Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

• Add 1-2 mL of the pH 10 buffer solution to the sample.

• Add a small amount (a pinch) of the Solochrome Black T indicator mixture. The solution will turn wine red if hardness is present.

• Titrate the sample with the standard 0.01 M EDTA solution from a burette.

• The endpoint is reached when the color of the solution changes from wine red to a distinct blue.

• Record the volume of EDTA used.

• Calculate the total hardness, typically expressed as mg/L of CaCO₃.

Atomic Absorption Spectroscopy (AAS) Method

This instrumental method measures the concentration of calcium and magnesium separately.

Materials:

• Atomic Absorption Spectrophotometer with calcium and magnesium hollow cathode lamps

• Standard solutions of calcium and magnesium

• Lanthanum chloride solution (releasing agent) to suppress phosphate interference.[5]

• Nitric acid

• Water sample

Procedure:

• Prepare a series of calibration standards for both calcium and magnesium from stock solutions.

• Acidify the water sample and calibration standards with nitric acid.

• Add a lanthanum chloride solution to both samples and standards to overcome potential chemical interferences.[5]

• Set up the AAS instrument with the appropriate hollow cathode lamp (calcium or magnesium) and set the wavelength (422.7 nm for Ca, 285.2 nm for Mg).[5]

• Aspirate the blank, standards, and samples into the flame of the AAS.

• Measure the absorbance of each solution.

• Create a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of calcium and magnesium in the sample from the calibration curve. Total hardness can be calculated from the sum of the concentrations of these ions.

Ion-Selective Electrode (ISE) Method

This method provides a direct potentiometric measurement of water hardness, often using a calcium-responsive electrode.

Materials:

• Ion-selective electrode for calcium or a water hardness electrode

• Reference electrode

• Ion meter or pH/mV meter

• Standard solutions of calcium or a combined hardness standard

• Ionic Strength Adjustor (ISA) solution

• Water sample

Procedure:

• Prepare a series of standard solutions of known hardness.

• Connect the ion-selective and reference electrodes to the meter.

• Pipette a known volume of the lowest concentration standard into a beaker and add the ISA.

• Immerse the electrodes in the solution and stir gently. Record the millivolt reading once stable.

• Repeat this process for all standards, from lowest to highest concentration.

• Plot the millivolt readings against the logarithm of the standard concentrations to create a calibration curve.

• Pipette a known volume of the water sample into a beaker, add ISA, and measure the millivolt reading.

• Determine the hardness of the sample by interpolating its millivolt reading on the calibration curve.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow and key decision points in validating water hardness results.

Caption: Workflow for validating water hardness results.

Caption: Decision tree for selecting a water hardness method.

Conclusion

The choice of method for determining water hardness depends on a variety of factors including the required accuracy and precision, sample throughput, available budget, and the technical expertise of the laboratory personnel.

The Solochrome Black T titration method remains a viable and cost-effective option for laboratories with lower sample throughput and where the potential for metallic interferences is minimal. Its accuracy is generally considered sufficient for many applications.

Atomic Absorption Spectroscopy offers superior selectivity and is the method of choice when high accuracy is paramount and when individual concentrations of calcium and magnesium are required. Its high throughput capacity makes it ideal for routine analysis of a large number of samples.

Ion-Selective Electrodes provide a rapid and convenient alternative for routine monitoring and in-field analysis. While the initial investment is higher than for titration, the speed and ease of use can lead to long-term cost savings, particularly in terms of operator time.

For critical applications, it is recommended to validate the results obtained from the Solochrome Black T method against a reference instrumental method like AAS to ensure data integrity and rule out potential interferences. This comparative approach ensures the reliability of water hardness measurements, a fundamental parameter in numerous scientific and industrial settings.

References

• 1. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. WO2019191589A1 - Method for determining hardness concentration using a monovalent ion selective electrode - Google Patents [patents.google.com]
• 5. csun.edu [csun.edu]

A Comparative Guide to Water Hardness Determination: Accuracy and Precision of the Eriochrome Black T Titration Method

The determination of water hardness, a measure of the concentration of dissolved divalent metal ions, primarily calcium (Ca²⁺) and magnesium (Mg²⁺), is a critical parameter in a vast array of scientific and industrial applications. From ensuring the quality of pharmaceutical formulations to preventing scale buildup in industrial boilers, accurate and precise measurement of water hardness is paramount. The complexometric titration using Eriochrome Black T (EBT) as an indicator has long been a staple method for this purpose. This guide provides an objective comparison of the EBT titration method with other available techniques, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

The Eriochrome Black T (EBT) Titration Method: A Closer Look

The EBT method is a type of complexometric titration that utilizes ethylenediaminetetraacetic acid (EDTA), a chelating agent that forms stable, colorless complexes with Ca²⁺ and Mg²⁺ ions.[1][2] Eriochrome Black T is an indicator that, in the presence of these metal ions at a pH of approximately 10, forms a wine-red complex.[1][3] During the titration with a standardized EDTA solution, EDTA progressively binds with the free Ca²⁺ and Mg²⁺ ions. Once all the free ions are complexed, the EDTA displaces the EBT from the metal-EBT complex, causing a distinct color change from wine-red to a clear blue, signaling the endpoint of the titration.[1][3]

Accuracy and Precision of the EBT Method

The EBT titration method is widely recognized for its good accuracy and precision when performed correctly.[4] However, several factors can influence its reliability. The sharpness of the endpoint can be subjective and may vary between analysts. Furthermore, the presence of interfering ions such as copper, iron, and manganese can form stable complexes with EDTA or the indicator, leading to inaccurate results.[2][5] To mitigate these interferences, masking agents like cyanide or hydroxylamine hydrochloride can be employed.[2][5] The stability of the EBT indicator solution itself can also be a concern, as it can decompose over time.[6]

Alternative Methods for Water Hardness Determination

Several alternatives to the EBT titration method are available, ranging from other titrimetric approaches to advanced instrumental techniques.

1. EDTA Titration with Alternative Indicators:

• Calmagite: This indicator is structurally similar to EBT but offers a sharper endpoint and greater stability in solution.[6][7][8] It also provides a clear red-to-blue color transition at a pH of 9-11.[7]

• Murexide (Ammonium Purpurate): This indicator is particularly suitable for the selective determination of calcium hardness at a higher pH (11-13), where magnesium precipitates as magnesium hydroxide and does not interfere.[9]

2. Instrumental Methods:

• Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma (ICP): These are highly sensitive and accurate spectroscopic techniques that can measure the concentration of individual metal ions, including calcium and magnesium, providing a more detailed analysis of water hardness.[10]

• Ion-Selective Electrodes (ISEs): These sensors are designed to be sensitive to specific ions and can provide a direct measurement of their concentration in a sample.

3. Rapid Test Methods:

• Test Strips: These provide a quick and convenient semi-quantitative assessment of water hardness based on a color change.[11][12][13] While not as precise as other methods, they are useful for rapid screening.[12][13]

• Electronic Testers: These handheld devices offer a digital readout of total water hardness and are known for their ease of use.[11][12]

Comparative Analysis of Methods

The selection of an appropriate method for water hardness determination depends on the specific requirements of the application, including the desired level of accuracy and precision, sample throughput, available budget, and the expertise of the personnel.

Quantitative Comparison of Accuracy and Precision

Method	Analyte(s)	Typical Precision (%RSD)	Typical Accuracy (%Recovery)
EBT Titration	Total Hardness (Ca²⁺ + Mg²⁺)	≤ 2%[14]	92.57%[14]
AAS/ICP	Ca²⁺, Mg²⁺ (and other metals)	≤ 2%[14]	106.99%[14]

Note: The precision and accuracy of titrimetric methods are highly dependent on the analyst's skill and the absence of interfering ions. Instrumental methods, while generally more precise and accurate, require proper calibration.

Qualitative Comparison of Methods

Feature	EBT Titration	Titration with Other Indicators	Instrumental Methods (AAS/ICP)	Rapid Test Methods
Principle	Complexometric Titration	Complexometric Titration	Atomic Spectroscopy	Colorimetry/Potentiometry
Cost	Low	Low	High	Very Low
Speed	Moderate	Moderate	Slow (per sample)	Very Fast
Expertise Required	Moderate	Moderate	High	Low
Interferences	Susceptible to metal ions[2]	Varies by indicator	Fewer chemical interferences	Can be affected by other dissolved solids
Selectivity	Total Hardness	Can be selective for Ca²⁺ (Murexide)	Measures individual ions	Total Hardness

Experimental Protocols

Protocol 1: Determination of Total Water Hardness using Eriochrome Black T Titration

Materials:

• 0.01 M EDTA standard solution

• Ammonia-ammonium chloride buffer solution (pH 10)[1]

• Eriochrome Black T indicator solution[1]

• Water sample

• Burette, pipette, conical flask, and graduated cylinder

Procedure:

• Pipette 50 mL of the water sample into a 250 mL conical flask.[1]

• Add 1-2 mL of the pH 10 buffer solution.[3]

• Add 2-3 drops of the Eriochrome Black T indicator. The solution should turn a wine-red color.[1]

• Titrate the sample with the standardized 0.01 M EDTA solution from a burette, swirling the flask continuously.

• The endpoint is reached when the color of the solution changes from wine-red to a distinct blue.[1][3]

• Record the volume of EDTA used.

• Repeat the titration at least two more times for concordant results.

• Calculate the total hardness of the water sample, typically expressed as mg/L of CaCO₃.

Protocol 2: Determination of Total Water Hardness using Calmagite Titration

Materials:

• 0.01 M EDTA standard solution

• Ammonia-ammonium chloride buffer solution (pH 10)

• Calmagite indicator solution

• Water sample

• Burette, pipette, conical flask, and graduated cylinder

Procedure:

• Follow steps 1 and 2 from the EBT titration protocol.

• Add 1-2 drops of the Calmagite indicator. The solution will turn wine-red.

• Titrate with the 0.01 M EDTA solution until the color changes sharply from red to blue.

• Record the volume of EDTA used and perform replicate titrations.

• Calculate the total hardness.

Protocol 3: General Workflow for Instrumental Analysis (AAS)

Procedure:

• Sample Preparation: The water sample may require filtration and acidification.

• Calibration: Prepare a series of standard solutions of known calcium and magnesium concentrations. Run these standards on the AAS to generate a calibration curve.

• Sample Analysis: Aspirate the prepared water sample into the AAS instrument.

• Data Acquisition: The instrument measures the absorbance of light by the calcium and magnesium atoms in the sample.

• Concentration Determination: The concentration of calcium and magnesium in the sample is determined by comparing its absorbance to the calibration curve.

Visualizing the Comparison Workflow

References

• 1. gspchem.com [gspchem.com]
• 2. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 3. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 4. bspublications.net [bspublications.net]
• 5. nemi.gov [nemi.gov]
• 6. videos.najah.edu [videos.najah.edu]
• 7. gspchem.com [gspchem.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. simpurelife.com [simpurelife.com]
• 12. Methods for Testing the Hardness of Industrial Water - Palintest [palintest.com]
• 13. 6 Easy Ways to Test for Hard Water [scitekglobal.com]
• 14. pubs.aip.org [pubs.aip.org]

A Comparative Guide to Indicators for EDTA Titration of Magnesium Ions (Mg²⁺)

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of magnesium ion (Mg²⁺) concentration is critical in numerous fields, including pharmaceutical development, where it plays a vital role in drug stability and formulation. Ethylenediaminetetraacetic acid (EDTA) titration is a widely adopted complexometric method for this purpose. The success of this technique hinges on the appropriate selection of a metallochromic indicator to signal the titration's endpoint. This guide provides an objective comparison of common indicators used for the EDTA titration of Mg²⁺, supported by experimental protocols and performance data to inform your selection process.

Performance Comparison of Key Indicators

The choice of indicator directly impacts the accuracy, precision, and clarity of the endpoint in Mg²⁺ titrations. The following table summarizes the performance of three common indicators: Eriochrome Black T (EBT), Calmagite, and Patton and Reeder's Indicator (for indirect determination).

Indicator	Optimal pH	Color Change (Mg²⁺-bound to free)	Key Characteristics	Illustrative Accuracy (% Recovery)	Illustrative Precision (RSD)
Eriochrome Black T	10	Wine-Red to Blue	- Widely used and well-established.[1] - Aqueous solutions are unstable and should be prepared fresh.[1] - Endpoint can be indistinct or fade, potentially leading to titration errors.[1]	99.5%	0.5%
Calmagite	~10	Wine-Red to Blue	- Structurally similar to EBT but with superior stability in aqueous solution.[1] - Provides a much sharper and clearer endpoint transition.[1][2][3] - Generally considered more reliable for accurate and precise results.[2]	99.9%	0.2%
Patton and Reeder's	12-14 (for Ca²⁺)	Wine-Red to Pure Blue	- Primarily used for the direct titration of calcium (Ca²⁺) at high pH where Mg²⁺ precipitates as Mg(OH)₂.[1] - Allows for the indirect determination of Mg²⁺ by difference when used in conjunction with an indicator for total Mg²⁺ and Ca²⁺.[1]	(Indirect Method)	(Dependent on two titrations)

Experimental Protocols

Detailed and consistent methodologies are crucial for obtaining reproducible and accurate results. Below are the experimental protocols for the EDTA titration of Mg²⁺ using the compared indicators.

Direct Titration of Mg²⁺ using Eriochrome Black T or Calmagite

This protocol is applicable for solutions containing primarily Mg²⁺ ions.

Materials:

• Standardized 0.01 M EDTA solution

• Ammonia-ammonium chloride buffer solution (pH 10)

• Eriochrome Black T indicator solution or solid mixture (ground with NaCl)

• Calmagite indicator solution

• Magnesium ion (Mg²⁺) sample solution

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the Mg²⁺ sample solution into a 250 mL conical flask.

• Add approximately 75 mL of deionized water.

• Add 2 mL of the pH 10 ammonia-ammonium chloride buffer solution to the flask.

• Add a small amount of the chosen indicator:

  • For Eriochrome Black T: Add 3-4 drops of the indicator solution or a small scoop of the solid mixture to achieve a wine-red color.[4][5]

  • For Calmagite: Add 1-2 drops of the indicator solution to achieve a wine-red color.[6]

• Titrate the solution with the standardized 0.01 M EDTA solution, swirling the flask continuously.

• The endpoint is reached when the color changes from wine-red to a distinct blue.[4][5] There should be no reddish or purple tint remaining.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for precision.

Indirect Determination of Mg²⁺ using Patton and Reeder's Indicator

This protocol is used for samples containing both Ca²⁺ and Mg²⁺. It involves two separate titrations.

Part A: Determination of Total Ca²⁺ and Mg²⁺

• Follow the procedure for the direct titration described above (steps 1-8), using either Eriochrome Black T or Calmagite as the indicator at pH 10. This will give the total concentration of Ca²⁺ and Mg²⁺.

Part B: Determination of Ca²⁺

• Pipette a known volume (e.g., 25.00 mL) of the same sample solution into a 250 mL conical flask.

• Add approximately 75 mL of deionized water.

• Add a sodium hydroxide (NaOH) solution to raise the pH to 12-14. This will precipitate Mg²⁺ as magnesium hydroxide (Mg(OH)₂).

• Add a small amount of Patton and Reeder's indicator.

• Titrate with the standardized 0.01 M EDTA solution until the color changes from wine-red to pure blue.

• Record the volume of EDTA solution used. This volume corresponds to the Ca²⁺ concentration.

Calculation of Mg²⁺ Concentration: The concentration of Mg²⁺ is determined by subtracting the moles of EDTA used for the Ca²⁺ titration (Part B) from the total moles of EDTA used for the combined Ca²⁺ and Mg²⁺ titration (Part A).

Logical Workflow for Indicator Selection

The selection of an appropriate indicator is a critical step in ensuring the accuracy and reliability of Mg²⁺ titration results. The following diagram illustrates the logical workflow for this process.

References

• 1. benchchem.com [benchchem.com]
• 2. gspchem.com [gspchem.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. titrations.info [titrations.info]
• 5. chemlab.truman.edu [chemlab.truman.edu]
• 6. prezi.com [prezi.com]

Calmagite vs. Eriochrome Black T: A Comparative Guide for Complexometric Titrations

In the field of analytical chemistry, particularly in complexometric titrations for the determination of metal ions like calcium and magnesium, the choice of indicator is paramount for accurate and reliable results. For researchers, scientists, and drug development professionals, understanding the nuances of available indicators is crucial for methodological precision. This guide provides a comprehensive comparison of two commonly used indicators, Calmagite and Eriochrome Black T (EBT), highlighting the distinct advantages of Calmagite.

Performance Comparison

Calmagite consistently demonstrates superior performance over Eriochrome Black T in several key aspects, primarily in the sharpness of its endpoint and the stability of its aqueous solutions. These advantages contribute to more accurate and reproducible titration results.

Key Performance Indicators

Feature	Calmagite	Eriochrome Black T (EBT)
Endpoint Color Change	Sharp and clear transition from wine red to a distinct sky blue.[1][2][3]	Can be less distinct, with a gradual change that may be difficult to pinpoint accurately.[3]
Solution Stability	Aqueous solutions are stable indefinitely.[1]	Aqueous solutions are unstable and tend to decompose over time, requiring fresh preparation.[1]
Selectivity	High selectivity for magnesium and calcium ions, minimizing interference from other metal ions.[2]	Less selective, and its performance can be affected by the presence of other metal ions.[3]
Optimal pH Range	9 - 11[2]	~10[4]

Experimental Protocols

To provide a practical comparison, the following are detailed methodologies for the determination of total water hardness using both Calmagite and Eriochrome Black T indicators with a standard EDTA solution.

Preparation of Reagents

• Standard EDTA Solution (0.01 M): Dissolve 3.72 g of disodium EDTA dihydrate in deionized water and dilute to 1 L.

• Ammonia-Ammonium Chloride Buffer (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonium hydroxide and dilute to 1 L with deionized water.

• Calmagite Indicator Solution: Dissolve 0.1 g of Calmagite in 100 mL of deionized water. This solution is stable indefinitely.[1]

• Eriochrome Black T Indicator Solution: Dissolve 0.1 g of Eriochrome Black T in 100 mL of a suitable solvent such as triethanolamine or ethanol. This solution should be prepared fresh as it is prone to degradation.

Titration Procedure

• Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Buffering: Add 2.0 mL of the ammonia-ammonium chloride buffer solution to the flask to adjust the pH to approximately 10.

• Indicator Addition:

  • For Calmagite: Add 2-3 drops of the Calmagite indicator solution. The solution will turn a wine-red color in the presence of calcium and magnesium ions.

  • For Eriochrome Black T: Add 2-3 drops of the freshly prepared EBT indicator solution. The solution will also turn a wine-red color.

• Titration: Titrate the prepared sample with the standard 0.01 M EDTA solution from a burette with constant swirling.

• Endpoint Determination:

  • With Calmagite: The endpoint is reached when the color sharply changes from wine red to a clear sky blue.[1]

  • With EBT: The endpoint is observed when the color changes from wine red, through purple, to a blue hue. The transition may be less distinct.

• Calculation: The total hardness of the water, expressed as mg/L of CaCO₃, can be calculated using the following formula:

  Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09) / V_sample

  Where:

  • V_EDTA = Volume of EDTA solution used in mL

  • M_EDTA = Molarity of the EDTA solution

  • 100.09 = Molar mass of CaCO₃ in g/mol

  • V_sample = Volume of the water sample in L

Logical Comparison of Indicators

The decision to use Calmagite over Eriochrome Black T can be visualized as a logical workflow, prioritizing accuracy and reliability in experimental outcomes.

Caption: Logical workflow for selecting an indicator based on performance criteria.

Conclusion

While both Calmagite and Eriochrome Black T can be used for the complexometric determination of metal ions, Calmagite offers significant advantages that are crucial for high-precision analytical work. Its superior stability eliminates the need for frequent preparation of indicator solutions, saving time and reducing potential errors from solution degradation. Furthermore, the sharper and clearer endpoint of Calmagite leads to more accurate and reproducible titration results. For researchers, scientists, and professionals in drug development who require the utmost confidence in their analytical data, Calmagite is the recommended indicator over Eriochrome Black T.

References

• 1. Complexometric Titration Indicators [delloyd.50megs.com]
• 2. gspchem.com [gspchem.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]

Cross-Validation of Solochrome Black T Method with Instrumental Analysis for Accurate Metal Ion Quantification

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of metal ions is a critical aspect of research, quality control, and drug development. While classic techniques like complexometric titration using Solochrome Black T (SBT) have been staples in analytical chemistry, modern instrumental methods such as Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) offer high-throughput and sensitive alternatives. This guide provides a comprehensive cross-validation of the Solochrome Black T method with these instrumental techniques, supported by experimental data, detailed protocols, and logical workflow diagrams to aid researchers in selecting the most appropriate method for their specific needs.

The Solochrome Black T method, a type of complexometric titration, relies on a colorimetric endpoint to determine the concentration of metal ions, most notably calcium (Ca²⁺) and magnesium (Mg²⁺) in water hardness analysis.[1][2] In contrast, AAS and ICP-OES are spectroscopic methods that measure the absorption or emission of light by atoms, providing a direct measure of elemental concentration.[3]

Data Presentation: A Comparative Analysis

The performance of the Solochrome Black T method was cross-validated against instrumental analysis, focusing on key analytical parameters such as precision and accuracy. The following table summarizes the comparative data for the determination of water hardness (total Ca²⁺ and Mg²⁺).

Parameter	Solochrome Black T (EDTA Titration)	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)
Principle	Complexometric Titration	Atomic Absorption	Atomic Emission
Precision (%RSD)	≤ 2%	≤ 2%	Typically < 5%
Accuracy (% Recovery)	92.57%	106.99%	95-105% (typical)
Limit of Detection (LOD)	~0.47 mg/100 mL (for Ca²⁺)[4]	Dependent on element, ppb range	Dependent on element, ppb range
Limit of Quantification (LOQ)	~1.57 mg/100 mL (for Ca²⁺)[4]	Dependent on element, ppb range	Dependent on element, ppb range
Selectivity	Low (determines total divalent cations)	High (element-specific)	High (element-specific)
Throughput	Low	High	High
Cost per Sample	Low	Moderate	High
Interferences	pH-dependent, presence of other metal ions	Spectral and chemical interferences	Spectral and matrix effects

Note: Data for SBT and AAS are derived from a comparative study on water hardness determination. ICP-OES data is based on typical performance characteristics.

A statistical analysis comparing EDTA titration with ICP-AES (a technique closely related to ICP-OES) for the determination of Ca²⁺ and Mg²⁺ in various water samples concluded that the results from both methods were statistically similar, with most values falling within the standard deviations of each other.[3] This indicates that for applications where high precision and accuracy are required for determining total divalent cation concentration, the Solochrome Black T method can be a reliable and cost-effective alternative to more expensive instrumental techniques.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following are outlines of the experimental protocols for the Solochrome Black T method and a generalized procedure for instrumental analysis.

1. Solochrome Black T Method for Total Hardness (Ca²⁺ and Mg²⁺)

This protocol is based on the complexometric titration of calcium and magnesium ions with a standardized solution of ethylenediaminetetraacetic acid (EDTA) using Solochrome Black T as an indicator.[2][5]

• Reagents and Preparation:

  • Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized water and dilute to 1 L.

  • Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonia solution and dilute to 1 L with deionized water.

  • Solochrome Black T Indicator: Dissolve 0.5 g of Solochrome Black T in 100 mL of triethanolamine or a suitable alcohol.

  • Standard Calcium Carbonate Solution: For standardization of the EDTA solution.

• Procedure:

  • Take a known volume (e.g., 50 mL) of the water sample in a conical flask.

  • Add 1-2 mL of the pH 10 buffer solution to the sample.

  • Add 2-3 drops of the Solochrome Black T indicator. The solution will turn wine red if Ca²⁺ or Mg²⁺ ions are present.[5]

  • Titrate the solution with the standardized 0.01 M EDTA solution.

  • The endpoint is reached when the color of the solution changes from wine red to a distinct blue.[5]

  • Record the volume of EDTA used and calculate the total hardness in terms of mg/L of CaCO₃.

2. Instrumental Analysis (AAS/ICP-OES)

The following is a generalized protocol for the determination of metal ions using AAS or ICP-OES. Specific parameters will vary depending on the instrument and the target analyte.

• Sample Preparation:

  • Acidify the water sample by adding concentrated nitric acid to a final concentration of 1-2%. This is done to prevent the precipitation of metal hydroxides.

  • If the sample contains particulates, it may need to be digested using appropriate acids and heat to bring all metals into solution.

  • For high concentration samples, a precise dilution may be necessary to bring the analyte concentration within the linear range of the instrument.

• Instrument Calibration:

  • Prepare a series of standard solutions of the target metal ion of known concentrations.

  • Aspirate the standards into the instrument, starting with the blank and then in increasing order of concentration.

  • Generate a calibration curve by plotting the instrument response (absorbance for AAS, emission intensity for ICP-OES) against the concentration of the standards.

• Sample Analysis:

  • Aspirate the prepared sample into the instrument.

  • Record the instrument response.

  • Use the calibration curve to determine the concentration of the metal ion in the sample.

Mandatory Visualization

The logical workflow for the cross-validation of the Solochrome Black T method with an instrumental analysis technique is depicted in the following diagram.

Caption: Workflow for cross-validation of analytical methods.

This guide demonstrates that while instrumental methods like AAS and ICP-OES offer high sensitivity and selectivity for the analysis of individual metal ions, the traditional Solochrome Black T method remains a viable, cost-effective, and statistically comparable method for determining total water hardness. The choice of method should be guided by the specific analytical requirements, including the need for elemental specificity, sample throughput, and budgetary constraints.

References

• 1. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 2. bspublications.net [bspublications.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. gspchem.com [gspchem.com]

A Comparative Analysis of Thymolphthalexone and Eriochrome Black T for Complexometric Titrations

For researchers, scientists, and professionals in drug development, the precise determination of metal ion concentrations is crucial for maintaining the quality and consistency of experimental results and final products. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a standard method for quantifying metal ions, and the choice of indicator is paramount for achieving accurate endpoints. This guide provides a detailed, objective comparison of two metallochromic indicators: Thymolphthalexone and the more traditionally used Eriochrome Black T (EBT).

Principle of Complexometric Titration

Complexometric titrations rely on the reaction between a metal ion and a chelating agent, typically EDTA. A metallochromic indicator is an organic dye that changes color when it binds to metal ions. During the titration, the EDTA, which forms a more stable complex with the metal ions than the indicator, progressively sequesters the metal ions. The endpoint is signaled by a sharp color change when the EDTA has complexed with all the free metal ions, causing the indicator to revert to its free, unbound form.

Performance Comparison

While Eriochrome Black T has long been the industry standard for determining total water hardness (the combined concentration of calcium and magnesium ions), Thymolphthalexone presents a viable alternative, particularly for the specific determination of calcium.[1] A direct quantitative comparison of endpoint sharpness is not extensively available in peer-reviewed literature; however, a qualitative assessment based on their known properties provides valuable insights.[1]

Feature	Thymolphthalexone	Eriochrome Black T (EBT)
Indicator Type	Complexometric	Complexometric
Typical Application	Determination of Ca²⁺, and to a lesser extent, Mg²⁺, Sr²⁺, and Ba²⁺.[1][2]	Determination of total water hardness (Ca²⁺ + Mg²⁺).[1][2]
Optimal pH	~12 (for selective Ca²⁺ determination)	~10 (for total hardness)[1]
Endpoint Color Change	Blue to Colorless or slight pink[3]	Wine-red to a distinct blue[1]
Endpoint Sharpness	Sharp for calcium in the absence of magnesium; can be indistinct in the presence of high concentrations of magnesium.[2]	Generally provides a sharp and clear endpoint, though it can be slow to develop at the equivalence point.[1]
Indicator Solution Stability	Generally stable.	Not stable over long periods in solution.[1]
Common Interferences	Can be affected by the presence of other metal ions.	Affected by the presence of heavy metals such as iron, copper, and manganese.[1][4]

Experimental Protocols

Determination of Calcium Hardness using Thymolphthalexone

This protocol is designed for the selective determination of calcium ions. At the high pH of this titration, magnesium ions are precipitated as magnesium hydroxide and thus do not interfere.

Reagents:

• Standard EDTA solution (0.01 M)

• Sodium hydroxide (NaOH) solution (8 M)

• Thymolphthalexone indicator solution

• Water sample

Procedure:

• Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

• Add 1 mL of 8 M NaOH solution to raise the pH to approximately 12.

• Add 3-5 drops of Thymolphthalexone indicator. The solution will turn blue in the presence of calcium ions.

• Titrate with the standard 0.01 M EDTA solution until the color changes from blue to colorless or a faint pink at the endpoint.

• Record the volume of EDTA used and repeat the titration for concordant results.

Determination of Total Water Hardness using Eriochrome Black T

This is the standard method for determining the combined concentration of calcium and magnesium ions.

Reagents:

• Standard EDTA solution (0.01 M)

• Ammonia-ammonium chloride buffer (pH 10)

• Eriochrome Black T indicator solution

• Water sample

Procedure:

• Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

• Add 2 mL of the ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

• Add 2-3 drops of Eriochrome Black T indicator. The solution will turn wine-red if hardness is present.

• Titrate with the standard 0.01 M EDTA solution with constant swirling.

• The endpoint is reached when the color changes sharply from wine-red to a distinct blue.

• Record the volume of EDTA used and repeat the titration for concordant results.

Experimental Workflows

Caption: Experimental workflows for water hardness determination.

Signaling Pathway of Complexometric Titration

The underlying principle of both titrations involves the competitive complexation of metal ions between the indicator and the titrant (EDTA).

Caption: Principle of complexometric titration.

Conclusion

Both Thymolphthalexone and Eriochrome Black T are effective indicators for complexometric titrations. The choice between them depends on the specific analytical goal.

• Eriochrome Black T remains the indicator of choice for the routine determination of total water hardness due to its sharp, well-documented endpoint. However, its instability in solution and susceptibility to interference from heavy metals are notable drawbacks.

• Thymolphthalexone serves as an excellent alternative for the selective determination of calcium hardness . By raising the pH to precipitate magnesium, Thymolphthalexone provides a clear endpoint for calcium, which is advantageous in applications where the individual concentrations of these ions are required.

For laboratories conducting a high volume of water hardness tests, having both indicators available allows for greater flexibility and specificity in analysis. Researchers and scientists should select the indicator that best suits the specific requirements of their experimental design, considering the metal ions of interest and the potential for interferences.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Complexometric Titration Indicators [delloyd.50megs.com]
• 4. nemi.gov [nemi.gov]

Inter-laboratory Comparison of Water Hardness Measurement using Solochrome Black T: A Comprehensive Guide

This guide provides a detailed comparison of the complexometric titration method for water hardness determination using Solochrome Black T indicator, with a focus on its performance against other analytical techniques. The content is tailored for researchers, scientists, and drug development professionals who require accurate and reliable water quality assessment.

Introduction to Water Hardness and its Measurement

Water hardness is primarily caused by the presence of dissolved divalent cations, mainly calcium (Ca²⁺) and magnesium (Mg²⁺) ions. The accurate determination of water hardness is crucial in various scientific and industrial applications, including pharmaceutical manufacturing, where water quality can directly impact product stability and formulation efficacy.

The complexometric titration with ethylenediaminetetraacetic acid (EDTA) using Solochrome Black T (also known as Eriochrome Black T) as an indicator is a widely recognized and cost-effective method for determining total water hardness.[1][2] This guide presents a detailed experimental protocol for this method, compares its performance with other analytical techniques, and provides the necessary information for its implementation in a laboratory setting.

Experimental Protocols

Principle of Complexometric Titration with Solochrome Black T

The determination of total water hardness by EDTA titration involves the following principles:

• Complexation: EDTA, a hexadentate ligand, forms stable, colorless complexes with Ca²⁺ and Mg²⁺ ions in a 1:1 stoichiometric ratio.[1][2]

• Indicator Action: Solochrome Black T is a metallochromic indicator that forms a wine-red complex with Ca²⁺ and Mg²⁺ ions at a pH of approximately 10.[3][4]

• Endpoint Detection: During the titration, EDTA is added to the water sample. EDTA first complexes with the free Ca²⁺ and Mg²⁺ ions. Once all the free ions are sequestered, EDTA displaces the metal ions from the Solochrome Black T-metal complex. This causes a distinct color change from wine-red to a clear blue, signaling the endpoint of the titration.[3][4]

Reagents and Equipment

• Standard EDTA Solution (0.01 M): Prepare by dissolving 3.723 g of disodium ethylenediaminetetraacetate dihydrate in distilled water and diluting to 1 L.

• Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of concentrated ammonium hydroxide and dilute to 1 L with distilled water.

• Solochrome Black T Indicator Solution: Dissolve 0.5 g of Solochrome Black T in 100 mL of a suitable solvent like triethanolamine or ethanol.

• Calcium Carbonate (CaCO₃) Standard Solution: For standardization of the EDTA solution.

• Apparatus: Burette, pipette, conical flasks, magnetic stirrer.

Experimental Workflow

The following diagram illustrates the workflow for the determination of total water hardness using complexometric titration.

Caption: Workflow for Total Water Hardness Determination.

Step-by-Step Procedure

• Sample Preparation: Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

• pH Adjustment: Add 1-2 mL of the ammonia buffer solution to bring the pH of the sample to approximately 10.

• Indicator Addition: Add 2-3 drops of the Solochrome Black T indicator solution. The solution should turn a wine-red color if hardness is present.

• Titration: Titrate the sample with the standardized 0.01 M EDTA solution from a burette, with constant stirring.

• Endpoint Determination: The endpoint is reached when the color of the solution changes from wine-red to a distinct blue.

• Calculation: Calculate the total hardness of the water sample, typically expressed in mg/L of CaCO₃.

Data Presentation and Comparison

While a specific inter-laboratory comparison study for the Solochrome Black T method with publicly available raw data was not identified, the performance of the complexometric titration method has been compared with other instrumental techniques.

Comparison of EDTA Titration with Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)

The following table summarizes the results from a study comparing the determination of Ca²⁺ and Mg²⁺ concentrations in various water samples by EDTA titration and ICP-AES.

Water Sample	Ion	EDTA Titration (ppm ± SD)	ICP-AES (ppm ± SD)
Moorhead Tap Water	Ca²⁺	45.3 ± 2.1	48.1 ± 0.9
Mg²⁺	18.9 ± 1.5	19.5 ± 0.4
Fargo Tap Water	Ca²⁺	52.7 ± 2.5	55.2 ± 1.1
Mg²⁺	22.1 ± 1.8	23.0 ± 0.5
Detroit Lakes Well Water	Ca²⁺	68.4 ± 3.2	70.1 ± 1.4
Mg²⁺	28.5 ± 2.3	29.8 ± 0.6
DI Water	Ca²⁺	0.0 ± 0.0	0.0 ± 0.0
Mg²⁺	0.0 ± 0.0	0.0 ± 0.0

Data adapted from a comparative study. The results indicate a good agreement between the two methods, though ICP-AES generally shows lower standard deviations, suggesting higher precision.

Performance Characteristics of Titrimetric and Spectrometric Methods

Another study comparing complexometric titration with atomic absorption spectrometry provided the following performance data:

Parameter	Complexometric Titration (EDTA)	Atomic Absorption Spectrometry
Precision (%RSD)	≤ 2%	≤ 2%
Accuracy (%Recovery)	92.57%	106.99%

This data indicates that both methods have good precision. The accuracy, as determined by the recovery percentage, is also within acceptable limits for both techniques, although the spectrometric method showed a higher recovery in this particular study.[5]

Comparison with Alternative Methods

Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma (ICP)

• Advantages: These methods offer high sensitivity and specificity for individual cation determination (Ca²⁺ and Mg²⁺). They are less susceptible to interferences from other metal ions compared to complexometric titration.

• Disadvantages: AAS and ICP require expensive instrumentation and skilled operators. The operational costs, including consumables and maintenance, are also significantly higher than for titration methods.

Ion-Selective Electrodes (ISEs)

• Advantages: ISEs provide a rapid and direct measurement of ion activity. They are suitable for on-site and continuous monitoring.

• Disadvantages: The accuracy of ISEs can be affected by the presence of interfering ions and variations in ionic strength and temperature. Frequent calibration is necessary to ensure reliable results.

Digital Water Hardness Testers

• Advantages: These portable devices are easy to use and provide quick, direct readings of water hardness.

• Disadvantages: The accuracy and precision of digital testers can vary depending on the technology used. They may not be suitable for applications requiring high analytical accuracy.

Signaling Pathway and Logical Relationships

The chemical reactions and logical steps involved in the complexometric titration of water hardness are depicted in the following diagram.

Caption: Titration Reaction Pathway.

Conclusion

The complexometric titration of water hardness using Solochrome Black T and EDTA remains a robust, cost-effective, and widely accepted method for routine water quality analysis. While instrumental methods like ICP-AES and AAS offer higher precision and specificity, the titrimetric method provides comparable accuracy for total hardness determination at a fraction of the cost and complexity. The choice of method should be based on the specific requirements of the analysis, including the desired level of accuracy, the number of samples, and the available budget and laboratory infrastructure. For many applications in research and quality control, the Solochrome Black T method continues to be a reliable and practical choice.

References

• 1. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 2. mlsu.ac.in [mlsu.ac.in]
• 3. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Solochrome Black: A Comprehensive Guide for Laboratory Professionals

For Immediate Release

Researchers, scientists, and drug development professionals now have a centralized resource for the safe and compliant disposal of Solochrome Black, also known as Eriochrome Black T. This guide provides essential safety information, logistical planning, and detailed procedural steps to ensure the responsible management of this common laboratory chemical. By adhering to these protocols, laboratories can minimize environmental impact and maintain a high standard of safety.

Solochrome Black T is an azo dye widely used as a complexometric indicator in analytical chemistry. While effective in experimental applications, its disposal requires careful consideration due to its potential environmental effects and classification as a hazardous waste. This document outlines the necessary precautions, personal protective equipment (PPE), and step-by-step disposal procedures.

Key Safety and Handling Information

Proper handling of Solochrome Black in its solid and solution forms is critical to prevent accidental exposure and contamination.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Use impervious gloves (e.g., nitrile rubber).

• Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable dust respirator.[2]

• Body Protection: A lab coat or other protective clothing is recommended to prevent skin contact.[2]

Handling and Storage:

• Avoid dust formation when handling the solid powder.[1]

• Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][2]

• Avoid contact with skin, eyes, and clothing.[1]

• Keep away from strong oxidizing and reducing agents, as they are incompatible.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Solochrome Black T.

Property	Value
Acute Oral Toxicity (LD50, Rat)	17590 mg/kg[2]
Water Solubility	Soluble
Organic Solvent Solubility	Insoluble in most organic solvents
Appearance	Brownish-black to black solid powder

Standard Disposal Procedures

Waste containing Solochrome Black is classified as hazardous and must be disposed of in accordance with federal, state, and local environmental regulations.[1][2]

Step 1: Waste Identification and Segregation

• All waste containing Solochrome Black, including unused product, residues, and contaminated materials, must be labeled as hazardous waste.

• Do not mix Solochrome Black waste with other chemical waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

Step 2: Containerization

• Collect waste in a designated, properly labeled, and sealed container.

• The container should be made of a material compatible with the waste.

Step 3: Professional Disposal

• Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the hazardous waste.

• Provide the disposal service with a copy of the Safety Data Sheet (SDS) for Solochrome Black.

Advanced Disposal Methodologies: Experimental Protocols

For laboratories with the appropriate engineering controls and trained personnel, advanced chemical degradation methods can be considered to treat Solochrome Black waste before final disposal. These methods aim to break down the dye into less harmful compounds. The following are examples of experimental protocols that have been shown to be effective for the degradation of Eriochrome Black T.

Photocatalytic Degradation

This method utilizes a semiconductor photocatalyst and a light source to generate reactive oxygen species that degrade the dye.

• Materials:

  • Titanium dioxide (TiO2) nanoparticles (or another suitable photocatalyst like BaWO4/MoS2).

  • A light source (e.g., solar simulator or UV lamp).

  • Magnetic stirrer.

• Procedure:

  • Prepare an aqueous solution of Eriochrome Black T (e.g., 0.05 mM).

  • Add the photocatalyst to the solution (e.g., 25 mg of BaWO4/MoS2 composite in 100 mL of dye solution).

  • Stir the mixture in the dark for approximately 20 minutes to allow for adsorption-desorption equilibrium.

  • Expose the mixture to the light source while continuously stirring. The degradation progress can be monitored by taking samples at regular intervals and measuring the absorbance at the dye's maximum wavelength.

Fenton Oxidation

The Fenton process uses ferrous ions and hydrogen peroxide to create highly reactive hydroxyl radicals, which oxidize the dye.

• Materials:

  • Ferrous sulfate (FeSO4) or another source of Fe2+ ions.

  • Hydrogen peroxide (H2O2).

  • Sulfuric acid or sodium hydroxide for pH adjustment.

• Procedure:

  • Adjust the pH of the Eriochrome Black T solution to approximately 3.5.

  • Add the ferrous salt to the solution.

  • Slowly add hydrogen peroxide to the solution while stirring. Optimal concentrations from one study were found to be 6.5 mg of Fe2+ per mg of EBT and 33 mg of H2O2 per mg of EBT.

  • Allow the reaction to proceed. The reaction can be monitored by measuring the decrease in color or Total Organic Carbon (TOC).

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Solochrome Black.

Caption: Decision tree for Solochrome Black waste disposal.

By implementing these procedures, laboratories can ensure the safe handling and environmentally responsible disposal of Solochrome Black, reinforcing a culture of safety and sustainability in scientific research.

References

• 1. Photocatalytic Degradation of Eriochrome Black-T Using BaWO4/MoS2 Composite [mdpi.com]
• 2. iosrjournals.org [iosrjournals.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Solochrome Black

For laboratory professionals engaged in pioneering research and development, ensuring a safe working environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Solochrome Black, a common yet hazardous chemical. Adherence to these procedural steps will minimize risk and ensure operational efficiency.

Solochrome Black, also known as Eriochrome Black T, is a powdered solid that poses several health risks. It is hazardous in case of skin and eye contact (irritant) and inhalation.[1] It is classified as causing serious eye irritation.[2][3] Fine dust dispersed in the air can also create a potential dust explosion hazard.[1][4] Therefore, stringent adherence to safety protocols is crucial.

Personal Protective Equipment (PPE): Your First Line of Defense

The appropriate selection and use of PPE are critical to mitigate the risks associated with Solochrome Black. The following table summarizes the recommended PPE for various levels of exposure.

PPE Category	Type/Specification	Purpose	Small-Scale Operations (e.g., weighing, solution preparation)	Large-Scale Operations or Spills
Eye and Face Protection	Chemical safety goggles or face shield	Protects against dust particles and splashes causing serious eye irritation.	✔	✔
Hand Protection	Nitrile rubber gloves	Prevents skin contact, which can cause irritation.	✔	✔
Respiratory Protection	Dust respirator (e.g., NIOSH/MSHA or EN 149 approved)	Prevents inhalation of dust particles which can irritate the respiratory tract. Required when dust is generated or in case of insufficient ventilation.	✔	✔
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.	✔
Full protective suit	Provides comprehensive protection in case of a large spill or significant exposure risk.	✔
Foot Protection	Closed-toe shoes	Protects feet from spills.	✔
Boots	Recommended for large spills to provide additional protection.	✔

This table is a summary of recommended PPE. Always consult the specific Safety Data Sheet (SDS) for the product you are using and your institution's safety guidelines.

Operational Plan: A Step-by-Step Workflow for Safe Handling

To ensure a systematic and safe approach to handling Solochrome Black, from preparation to use, the following workflow should be implemented.

Safe handling workflow for Solochrome Black.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of Solochrome Black and any contaminated materials is a critical final step to prevent environmental contamination and future exposure risks.

Disposal workflow for Solochrome Black waste.

Waste from Solochrome Black is classified as hazardous.[2] It is crucial to dispose of the chemical and any contaminated packaging in a designated hazardous or special waste collection point.[2] Always adhere to local, regional, and national regulations for hazardous waste disposal.

By implementing these safety measures and operational plans, researchers and scientists can confidently handle Solochrome Black, ensuring both personal safety and the integrity of their work.

References

• 1. actylislab.com [actylislab.com]
• 2. thermofishersci.in [thermofishersci.in]
• 3. rcilabscan.com [rcilabscan.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]